N-Cyclodecylmethylamine

• CAS: 80789-66-8

Core Science & Biosynthesis

An In-Depth Technical Guide to the Physicochemical Properties of N-Cyclodecylmethylamine

Abstract

This technical guide provides a comprehensive analysis of the physicochemical properties of N-Cyclodecylmethylamine (CAS No. 80789-66-8), a secondary amine of interest to researchers and professionals in drug development and chemical synthesis. Recognizing the limited availability of experimentally-derived data for this specific molecule, this document synthesizes predicted properties with established, rigorous experimental protocols for their determination. By detailing the causality behind methodological choices, this guide serves as a vital resource for generating accurate and reliable data, ensuring scientific integrity in research and development applications. We will delve into the structural and fundamental properties, spectroscopic and spectrometric characterization, key physicochemical parameters influencing behavior in solution, and stability considerations. Each section is supported by detailed, field-proven methodologies and authoritative references to empower researchers in their laboratory investigations.

Introduction: The Significance of N-Cyclodecylmethylamine

N-Cyclodecylmethylamine, a secondary amine featuring a ten-membered carbocyclic ring, presents a unique structural motif that warrants detailed physicochemical characterization. The interplay between the bulky, lipophilic cyclodecyl group and the polar secondary amine functionality dictates its behavior in various chemical and biological systems. A thorough understanding of its properties is paramount for applications ranging from synthetic chemistry, where it may serve as a building block or ligand, to medicinal chemistry, where its pharmacokinetic and pharmacodynamic profiles would be heavily influenced by the parameters discussed herein. This guide aims to bridge the current knowledge gap by providing both available data and the requisite experimental frameworks for its comprehensive characterization.

Structural and Fundamental Properties

A foundational understanding of N-Cyclodecylmethylamine begins with its basic structural and physical characteristics. While some experimental data is scarce, computational methods provide valuable estimates.

Property	Value/Information	Source
Chemical Name	N-Cyclodecylmethylamine	Cheméo[1]
Synonyms	N-Methylcyclodecylamine, Cyclodecanamine, N-methyl-	Cheméo[1]
CAS Number	80789-66-8	Cheméo[1]
Molecular Formula	C₁₁H₂₃N	Cheméo[1]
Molecular Weight	169.31 g/mol	Cheméo[1]
Chemical Structure	See Figure 1	-

Figure 1: Chemical Structure of N-Cyclodecylmethylamine

Caption: 2D representation of N-Cyclodecylmethylamine.

Predicted Thermodynamic Properties

The following table summarizes key thermodynamic properties of N-Cyclodecylmethylamine as calculated by the Joback method. It is crucial to note that these are theoretical estimations and should be confirmed by experimental data.

Property	Predicted Value	Unit	Source
Standard Gibbs Free Energy of Formation (ΔfG°)	107.18	kJ/mol	Cheméo[1]
Enthalpy of Formation at Standard Conditions (ΔfH°gas)	-187.22	kJ/mol	Cheméo[1]
Enthalpy of Fusion at Standard Conditions (ΔfusH°)	12.78	kJ/mol	Cheméo[1]
Enthalpy of Vaporization at Standard Conditions (ΔvapH°)	52.43	kJ/mol	Cheméo[2]
Normal Boiling Point (Tboil)	592.18	K	Cheméo[2]
Normal Melting Point (Tfus)	275.19	K	Cheméo[2]

Spectroscopic and Spectrometric Characterization

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its fragments, enabling the determination of its molecular weight and structural features.

Experimental Data: A mass spectrum (electron ionization) for N-Cyclodecylmethylamine is available from the NIST Mass Spectrometry Data Center.

Expected Fragmentation Pattern: For aliphatic amines, the molecular ion peak may be weak or absent. A common fragmentation pathway is the α-cleavage of an alkyl radical, with the largest group being preferentially lost. An M-1 peak, corresponding to the loss of a hydrogen atom, is also common.

Experimental Protocol for Mass Spectrometry:

• Sample Preparation: Dissolve a small amount of N-Cyclodecylmethylamine in a volatile organic solvent such as methanol or acetonitrile.

• Instrumentation: Utilize a mass spectrometer equipped with an electron ionization (EI) source.

• Data Acquisition:

  • Introduce the sample into the ion source.

  • Acquire the mass spectrum over a suitable mass range (e.g., m/z 30-300).

  • Record the relative abundance of each ion.

• Data Analysis:

  • Identify the molecular ion peak ([M]⁺).

  • Analyze the fragmentation pattern to identify characteristic losses and fragment ions, which can provide structural information. For secondary amines, fragmentation often occurs at the C-C bond adjacent to the nitrogen.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule.

Expected ¹H NMR Chemical Shifts: The proton chemical shifts for N-Cyclodecylmethylamine can be predicted based on its structure. The protons on the cyclodecyl ring are expected to appear in the aliphatic region (δ 1.0-2.0 ppm). The N-methyl protons would likely be a singlet around δ 2.2-2.5 ppm, and the proton on the nitrogen would appear as a broad singlet that can exchange with D₂O. The proton on the carbon adjacent to the nitrogen (N-CH) would be shifted downfield.

Expected ¹³C NMR Chemical Shifts: The carbon atoms of the cyclodecyl ring are expected to resonate in the range of δ 20-40 ppm. The N-methyl carbon would likely appear around δ 30-40 ppm, and the carbon of the cyclodecyl ring bonded to the nitrogen would be shifted downfield to approximately δ 50-60 ppm.

Experimental Protocol for NMR Spectroscopy:

• Sample Preparation: Dissolve approximately 5-10 mg of N-Cyclodecylmethylamine in a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• Instrumentation: Use a high-resolution NMR spectrometer (e.g., 300 MHz or higher).

• Data Acquisition:

  • Acquire a ¹H NMR spectrum, noting chemical shifts, integration, and multiplicity.

  • Acquire a proton-decoupled ¹³C NMR spectrum to identify the chemical shifts of all unique carbon atoms.

  • (Optional) Perform 2D NMR experiments such as COSY and HSQC for more detailed structural assignment.

• Data Analysis:

  • Assign the observed peaks to the corresponding protons and carbons in the molecule based on their chemical shifts, coupling patterns, and integration values.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on the absorption of infrared radiation.

Expected IR Absorptions: For a secondary amine like N-Cyclodecylmethylamine, the following characteristic IR absorptions are expected:

• N-H stretch: A weak to medium absorption band in the region of 3300-3500 cm⁻¹.

• C-H stretch (aliphatic): Strong absorption bands just below 3000 cm⁻¹.

• C-N stretch: A medium absorption in the range of 1020-1250 cm⁻¹.

• N-H bend: A medium absorption around 1550-1650 cm⁻¹.

Experimental Protocol for IR Spectroscopy:

• Sample Preparation: Prepare a thin film of the liquid sample between two salt plates (e.g., NaCl or KBr) or acquire the spectrum using an Attenuated Total Reflectance (ATR) accessory.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition:

  • Obtain a background spectrum of the empty sample holder.

  • Acquire the sample spectrum over the mid-IR range (typically 4000-400 cm⁻¹).

• Data Analysis:

  • Identify the characteristic absorption bands and assign them to the corresponding functional groups.

Key Physicochemical Parameters

The following physicochemical parameters are critical for understanding the behavior of N-Cyclodecylmethylamine in various environments, particularly in the context of drug development and formulation.

Solubility

Solubility is a crucial property that affects the absorption, distribution, metabolism, and excretion (ADME) of a drug candidate, as well as its formulation possibilities. Lower aliphatic amines are generally soluble in water due to their ability to form hydrogen bonds. However, as the size of the hydrophobic alkyl group increases, water solubility decreases.[3] Amines are typically soluble in organic solvents like alcohols, benzene, and ether.[3]

Predicted Solubility: The predicted log₁₀ of water solubility (in mol/L) for N-Cyclodecylmethylamine is -4.46, indicating low water solubility.

Experimental Protocol for Solubility Determination (Qualitative):

• Solvent Selection: Choose a range of solvents with varying polarities (e.g., water, ethanol, acetone, ethyl acetate, hexane).

• Procedure:

  • Add approximately 10 mg of N-Cyclodecylmethylamine to 1 mL of each solvent in a separate vial.

  • Vortex each vial for 1-2 minutes.

  • Visually inspect for dissolution. Classify as "soluble," "sparingly soluble," or "insoluble."

Experimental Protocol for Solubility Determination (Quantitative - Shake-Flask Method):

• Equilibration: Add an excess amount of N-Cyclodecylmethylamine to a known volume of the solvent in a sealed container.

• Agitation: Agitate the mixture at a constant temperature until equilibrium is reached (typically 24-48 hours).

• Phase Separation: Allow the undissolved solid to settle or centrifuge the sample.

• Quantification: Carefully remove an aliquot of the supernatant and determine the concentration of the dissolved compound using a suitable analytical technique (e.g., HPLC-UV, GC-MS).

Caption: Workflow for quantitative solubility determination.

Acidity/Basicity (pKa)

The pKa is a measure of the acidity of a compound. For an amine, the pKa of its conjugate acid (R₂NH₂⁺) indicates its basicity. A higher pKa value corresponds to a stronger base. The pKa is critical for predicting the ionization state of a molecule at a given pH, which in turn affects its solubility, lipophilicity, and biological activity.

Predicted pKa: While a specific predicted pKa for N-Cyclodecylmethylamine is not readily available, aliphatic secondary amines typically have pKa values for their conjugate acids in the range of 10-11.

Experimental Protocol for pKa Determination (Potentiometric Titration):

• Sample Preparation: Prepare a solution of N-Cyclodecylmethylamine of known concentration in water or a suitable co-solvent if water solubility is low.

• Instrumentation: Use a calibrated pH meter and an automated titrator.

• Titration:

  • Titrate the amine solution with a standardized solution of a strong acid (e.g., HCl).

  • Record the pH as a function of the volume of titrant added.

• Data Analysis:

  • Plot the titration curve (pH vs. volume of acid).

  • The pKa is the pH at the half-equivalence point. More accurate values can be obtained by fitting the data to the Henderson-Hasselbalch equation or using specialized software.

Caption: Logical flow for pKa determination via titration.

Lipophilicity (LogP)

Lipophilicity, commonly expressed as the logarithm of the partition coefficient (LogP) between octanol and water, is a key determinant of a drug's ability to cross cell membranes and its overall pharmacokinetic profile.

Predicted LogP: The predicted octanol/water partition coefficient (logPoct/wat) for N-Cyclodecylmethylamine is 3.879, suggesting it is a lipophilic compound.

Experimental Protocol for LogP Determination (Shake-Flask Method):

• Solvent Preparation: Pre-saturate n-octanol with water and water with n-octanol.

• Sample Preparation: Prepare a stock solution of N-Cyclodecylmethylamine in the pre-saturated n-octanol.

• Partitioning:

  • Add a known volume of the stock solution to a known volume of pre-saturated water.

  • Shake the mixture vigorously for a set period (e.g., 1 hour) to allow for partitioning.

  • Centrifuge the mixture to ensure complete phase separation.

• Quantification:

  • Carefully sample both the aqueous and octanol phases.

  • Determine the concentration of the compound in each phase using a suitable analytical method (e.g., HPLC-UV).

• Calculation:

  • LogP = log₁₀ ([Concentration in Octanol] / [Concentration in Water]).

Stability Considerations

The chemical stability of N-Cyclodecylmethylamine is a critical factor for its storage, handling, and formulation. As a secondary amine, it is susceptible to oxidation and other degradation pathways.

Potential Degradation Pathways:

• Oxidation: Amines can be oxidized by air, especially in the presence of light and metal ions.

• N-Nitrosation: Secondary amines can react with nitrosating agents (e.g., nitrous acid) to form N-nitrosamines, which are often potent carcinogens.

Experimental Protocol for Stability Testing (Accelerated):

• Sample Preparation: Prepare samples of N-Cyclodecylmethylamine, both as a pure substance and in relevant formulations.

• Storage Conditions: Store the samples under accelerated conditions of temperature and humidity (e.g., 40°C / 75% RH). Include control samples stored under ambient conditions.

• Time Points: Withdraw samples at predetermined time points (e.g., 0, 1, 3, and 6 months).

• Analysis:

  • Assay the samples for the concentration of the parent compound using a stability-indicating analytical method (e.g., HPLC).

  • Analyze for the presence of degradation products using techniques such as LC-MS.

• Data Evaluation:

  • Determine the degradation rate and identify the major degradation products.

  • Extrapolate the data to predict the shelf-life under normal storage conditions.

Conclusion

This technical guide has provided a comprehensive overview of the known and predicted physicochemical properties of N-Cyclodecylmethylamine. While a complete experimental dataset for this compound is not yet available, the detailed protocols and methodologies presented herein offer a clear and scientifically rigorous path for researchers to generate this crucial information. By adhering to these established procedures, scientists and drug development professionals can ensure the quality and reliability of their data, thereby facilitating the effective and safe application of N-Cyclodecylmethylamine in their respective fields.

References

• Cheméo. (n.d.). Chemical Properties of Cyclodecanamine, N-methyl- (CAS 80789-66-8). Retrieved from [Link]

• Lumen Learning. (n.d.). 23.1. Properties of amines. In Organic Chemistry II. Retrieved from [Link]

• BYJU'S. (n.d.). Physical Properties of Amines. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Cyclododecylamine, n-methyl- (CAS 40221-53-2). Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• Compound Interest. (2015). A Guide to 1H NMR Chemical Shift Values. Retrieved from [Link]

• Compound Interest. (2015). A Guide to 13C NMR Chemical Shift Values. Retrieved from [Link]

• Oregon State University. (n.d.). 13C NMR Chemical Shift. Retrieved from [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Cyclododecylamine, n-methyl- (CAS 40221-53-2) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 3. byjus.com [byjus.com]

An In-depth Technical Guide to N-Methylcyclodecanamine (CAS Number: 80789-66-8)

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Methylcyclodecanamine, identified by CAS number 80789-66-8, is a cyclic secondary amine. This document provides a comprehensive technical overview of its chemical structure, properties, and potential applications, particularly within the realm of medicinal chemistry and drug discovery. While specific experimental data for this compound is limited in public literature, this guide synthesizes available information, predicted data, and established principles of organic and medicinal chemistry to offer a detailed profile. The guide covers the compound's structure and physicochemical properties, plausible synthetic routes, and a discussion of its potential biological significance based on the pharmacology of related cyclic amines and the well-documented impact of N-methylation on drug candidates.

Chemical Identity and Structure

N-Methylcyclodecanamine is a derivative of cyclodecanamine, featuring a methyl group attached to the nitrogen atom. Its chemical formula is C₁₁H₂₃N, and it has a molecular weight of approximately 169.31 g/mol . The structure is characterized by a ten-membered carbocyclic ring, which provides considerable conformational flexibility.

Molecular Structure:

Caption: 2D structure of N-Methylcyclodecanamine.

Physicochemical Properties

Property	Value	Source
Molecular Formula	C₁₁H₂₃N	Cheméo[1]
Molecular Weight	169.31 g/mol	Cheméo[1]
Normal Boiling Point (Predicted)	499.53 K	Cheméo[1]
Normal Melting Point (Predicted)	260.1 K	Cheméo[1]
Enthalpy of Formation (Gas, Predicted)	-187.22 kJ/mol	Cheméo[1]
Enthalpy of Vaporization (Predicted)	47.13 kJ/mol	Cheméo[1]
Octanol/Water Partition Coefficient (logP, Predicted)	3.75	Cheméo[1]

Spectroscopic Analysis

Spectroscopic data is crucial for the structural elucidation and confirmation of chemical compounds. Due to the lack of publicly available experimental spectra for N-Methylcyclodecanamine, this section provides predicted spectra based on computational models.

Mass Spectrometry (Experimental)

An electron ionization (EI) mass spectrum for N-Methylcyclodecanamine is available in the NIST WebBook. The spectrum displays a molecular ion peak and a characteristic fragmentation pattern that can be used for its identification.

Nuclear Magnetic Resonance (NMR) Spectroscopy (Predicted)

¹H and ¹³C NMR spectra are invaluable for determining the detailed structure of organic molecules. The following are predicted spectra for N-Methylcyclodecanamine.

Predicted ¹H NMR Spectrum: The proton NMR spectrum is expected to show complex multiplets for the cyclodecane ring protons due to conformational flexibility. A singlet corresponding to the N-methyl protons would be observed, likely in the range of 2.2-2.5 ppm. The proton attached to the nitrogen-bearing carbon would also appear as a multiplet.

Predicted ¹³C NMR Spectrum: The carbon NMR spectrum would display multiple signals for the cyclodecane ring carbons, with their chemical shifts influenced by their position relative to the nitrogen atom. The N-methyl carbon would appear as a distinct signal, typically in the range of 30-40 ppm.

Infrared (IR) Spectroscopy (Predicted)

The IR spectrum of N-Methylcyclodecanamine is predicted to exhibit characteristic absorption bands for a secondary amine. Key expected peaks include:

• N-H Stretch: A weak to medium absorption band around 3300-3500 cm⁻¹.

• C-H Stretch: Strong absorptions in the 2850-2950 cm⁻¹ region, characteristic of the methylene and methyl groups.

• C-N Stretch: A medium absorption band in the 1020-1250 cm⁻¹ range.

Synthesis of N-Methylcyclodecanamine

While a specific, documented synthesis for N-Methylcyclodecanamine is not readily found in the literature, a plausible and commonly employed method for the N-methylation of amines is reductive amination. This approach offers a straightforward route from the corresponding primary amine or ketone.

Plausible Synthetic Route: Reductive Amination

A likely synthetic pathway involves the reaction of cyclodecanone with methylamine in the presence of a reducing agent. This two-step, one-pot reaction first forms an intermediate imine, which is then reduced to the final secondary amine.

Caption: Plausible synthetic workflow for N-Methylcyclodecanamine.

Experimental Protocol (Hypothetical):

• Reaction Setup: To a solution of cyclodecanone (1 equivalent) in a suitable solvent such as methanol or ethanol, add methylamine (a solution in a compatible solvent, 1.1-1.5 equivalents).

• Imine Formation: Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the imine intermediate. The reaction progress can be monitored by techniques like TLC or GC-MS.

• Reduction: Cool the reaction mixture in an ice bath and add a reducing agent, such as sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (STAB), portion-wise (1.1-1.5 equivalents). These reagents are selective for the reduction of imines in the presence of ketones.

• Reaction Completion and Workup: Allow the reaction to warm to room temperature and stir for an additional 12-24 hours. Quench the reaction by the careful addition of water or a dilute acid.

• Extraction and Purification: Extract the product into an organic solvent (e.g., ethyl acetate or dichloromethane). Wash the organic layer with brine, dry over an anhydrous salt (e.g., Na₂SO₄), and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield N-Methylcyclodecanamine.

Causality Behind Experimental Choices:

• Solvent: Methanol and ethanol are good choices as they are protic and can facilitate both imine formation and the subsequent reduction.

• Reducing Agent: Sodium cyanoborohydride and sodium triacetoxyborohydride are preferred because they are mild and chemoselective, reducing the imine much faster than the starting ketone, thus minimizing side reactions.

• Stoichiometry: A slight excess of methylamine and the reducing agent is used to ensure the complete conversion of the starting ketone.

Potential Biological Activity and Applications in Drug Discovery

While there is no specific biological activity reported for N-Methylcyclodecanamine, its structural features—a large carbocyclic ring and a secondary amine—are present in various biologically active molecules. The field of medicinal chemistry often explores cyclic amines for their potential to interact with a range of biological targets.

The Role of the Cyclic Scaffold:

• Large carbocyclic rings can confer lipophilicity to a molecule, which can be advantageous for crossing biological membranes.

• The conformational flexibility of the cyclodecane ring allows it to adopt various shapes to fit into the binding pockets of proteins.

The Significance of N-Methylation:

N-methylation is a common strategy in drug design to modulate the physicochemical and pharmacological properties of a lead compound. The introduction of a methyl group on the nitrogen atom can:

• Increase Lipophilicity: This can enhance membrane permeability and oral bioavailability.

• Alter Basicity: The pKa of the amine is affected, which can influence its ionization state at physiological pH and its interactions with biological targets.

• Improve Metabolic Stability: N-methylation can protect the amine from certain metabolic pathways, such as oxidation by monoamine oxidases, potentially increasing the drug's half-life.

• Modify Receptor Binding: The added steric bulk of the methyl group can alter the binding affinity and selectivity of the molecule for its target receptor.

Given these principles, N-Methylcyclodecanamine could serve as a scaffold or a building block in the synthesis of more complex molecules with potential therapeutic applications. For instance, it could be incorporated into structures targeting G-protein coupled receptors (GPCRs), ion channels, or enzymes where a lipophilic, cyclic moiety is desired.

Safety and Toxicology

No specific toxicological data for N-Methylcyclodecanamine is publicly available. As with any chemical compound, it should be handled with appropriate safety precautions in a laboratory setting. This includes the use of personal protective equipment such as gloves, safety glasses, and a lab coat. Work should be conducted in a well-ventilated area or a fume hood.

Conclusion

N-Methylcyclodecanamine is a simple yet interesting molecule with potential for further exploration in synthetic and medicinal chemistry. While the current body of literature on this specific compound is sparse, its structural relationship to other biologically active cyclic amines and the well-understood effects of N-methylation provide a strong rationale for its investigation as a building block in drug discovery programs. The predicted spectroscopic data and the plausible synthetic route outlined in this guide offer a starting point for researchers interested in synthesizing and characterizing this compound for further study.

References

• Cheméo. (n.d.). Cyclodecanamine, N-methyl- (CAS 80789-66-8). Retrieved from [Link]

Sources

• 1. spectrabase.com [spectrabase.com]

"solubility and stability of N-Cyclodecylmethylamine"

An In-depth Technical Guide to the Solubility and Stability of N-Cyclodecylmethylamine for Researchers and Drug Development Professionals

Executive Summary

N-Cyclodecylmethylamine, a secondary amine featuring a bulky cyclodecyl group, presents unique challenges and opportunities in medicinal chemistry and materials science. Its physicochemical properties, particularly aqueous solubility and chemical stability, are paramount to its utility in any application, especially in drug development where they directly influence bioavailability, shelf-life, and formulation strategies. This guide provides a comprehensive framework for researchers and drug development professionals to both understand and experimentally determine the solubility and stability of N-Cyclodecylmethylamine. It moves beyond a simple recitation of facts to deliver a practical, in-depth manual, grounding its protocols in established scientific principles and authoritative guidelines. This document offers detailed, step-by-step methodologies for kinetic and thermodynamic solubility assays, as well as a complete workflow for forced degradation studies, enabling researchers to generate the critical data needed for their work.

Introduction to N-Cyclodecylmethylamine

Chemical Identity and Physicochemical Properties

N-Cyclodecylmethylamine is a chemical compound with the molecular formula C11H23N. It is characterized by a methyl group and a cyclodecyl group attached to a nitrogen atom. Its structure suggests a compound with significant lipophilicity due to the large cycloaliphatic ring.

Table 1: Physicochemical Properties of N-Cyclodecylmethylamine

Property	Value	Source
Molecular Formula	C11H23N
Molecular Weight	169.31 g/mol
IUPAC Name	N-methylcyclodecan-1-amine
CAS Number	73599-31-2
Predicted LogP	3.5
Predicted pKa (strongest basic)	11.1
Predicted Water Solubility	0.0881 mg/L

Note: The LogP, pKa, and water solubility values are computationally predicted and require experimental verification.

Significance in Medicinal Chemistry and Drug Discovery

While specific applications of N-Cyclodecylmethylamine are not widely documented in publicly available literature, its structural motifs are of interest. The secondary amine group is a common feature in many pharmacologically active molecules, often serving as a key site for interaction with biological targets or as a center for salt formation to modulate solubility. The large, lipophilic cyclodecyl group can significantly influence a molecule's ability to cross cell membranes and may contribute to binding with hydrophobic pockets in proteins.

The Critical Role of Solubility and Stability in Preclinical Development

For any compound being considered for pharmaceutical development, early characterization of its solubility and stability is non-negotiable. Poor aqueous solubility can lead to low and erratic absorption, hindering the translation of in vitro activity to in vivo efficacy. Chemical instability can result in the degradation of the active pharmaceutical ingredient (API), leading to a loss of potency and the potential formation of toxic byproducts. Therefore, a thorough understanding and empirical determination of these properties are foundational to any successful drug development program.

Aqueous and Non-Aqueous Solubility of N-Cyclodecylmethylamine

Theoretical Considerations: pKa, LogP, and their Influence on Solubility

The solubility of N-Cyclodecylmethylamine is governed by its chemical structure. The predicted pKa of 11.1 suggests it is a reasonably strong base. This means that in aqueous solutions with a pH below its pKa, the amine will be protonated, forming a positively charged species. This ionization dramatically increases its interaction with polar solvents like water, thereby enhancing its solubility. Conversely, at a pH above its pKa, the amine will be in its neutral, non-ionized form, which is significantly less soluble in water.

The predicted LogP (a measure of lipophilicity) of 3.5 indicates a preference for a non-polar environment over a polar one. This high lipophilicity, conferred by the cyclodecyl ring, suggests that the neutral form of the molecule will have very low aqueous solubility but will be readily soluble in organic solvents.

Methodologies for Solubility Determination

• Rationale and Experimental Causality: This assay measures the solubility of a compound under conditions where it is rapidly precipitated from a high-concentration organic stock solution into an aqueous buffer. It provides a rapid assessment of solubility that is highly relevant to the early stages of drug discovery, where many compounds are being screened. The result is often referred to as "kinetic" solubility because the system may not have reached true thermodynamic equilibrium.

• Step-by-Step Protocol:

  • Prepare a high-concentration stock solution of N-Cyclodecylmethylamine in a suitable organic solvent (e.g., 10 mM in DMSO).

  • In a 96-well plate, add a small volume of the stock solution to a series of aqueous buffers covering a range of pH values (e.g., pH 4.0, 6.5, 7.4, 9.0).

  • Allow the plate to shake for a set period (e.g., 2 hours) at a controlled temperature (e.g., 25 °C).

  • Centrifuge the plate to pellet any precipitated compound.

  • Carefully transfer the supernatant to a new plate.

  • Analyze the concentration of the dissolved compound in the supernatant using a suitable analytical method, such as LC-MS/MS or UV-Vis spectroscopy.

• Graphviz Workflow Diagram:

  Caption: Workflow for the determination of kinetic solubility.

• Rationale and Experimental Causality: This method determines the equilibrium solubility of a compound, which is the true measure of its solubility. It involves adding an excess of the solid compound to a solvent and allowing it to equilibrate over an extended period. This is a lower-throughput but more accurate method, often used for lead optimization and preclinical candidate selection.

• Step-by-Step Protocol:

  • Add an excess amount of solid N-Cyclodecylmethylamine to a series of vials containing different aqueous buffers.

  • Agitate the vials at a constant temperature for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

  • After equilibration, allow the samples to stand, or centrifuge them, to separate the undissolved solid.

  • Visually inspect for the presence of solid material to confirm that an excess was used.

  • Filter the supernatant through a low-binding filter (e.g., 0.45 µm PVDF) to remove any remaining solid particles.

  • Determine the concentration of the dissolved compound in the filtrate using a validated analytical method like HPLC-UV.

• Graphviz Workflow Diagram:

  Caption: Workflow for the determination of thermodynamic solubility.

Factors Influencing Solubility: pH, Temperature, and Co-solvents

The solubility of N-Cyclodecylmethylamine will be highly dependent on pH, as discussed. Temperature can also have a significant effect, with solubility generally increasing with temperature, although this relationship should be determined experimentally. The use of co-solvents, such as ethanol, propylene glycol, or PEG 400, can substantially increase the solubility of lipophilic compounds like N-Cyclodecylmethylamine in aqueous media.

Tabulated Solubility Data

The following table should be populated with experimentally determined data.

Table 2: Experimental Solubility of N-Cyclodecylmethylamine

Assay Type	Solvent/Buffer (pH)	Temperature (°C)	Solubility (µg/mL)
Thermodynamic	0.1 N HCl (pH 1)	25	User to determine
Thermodynamic	Phosphate Buffer (pH 7.4)	25	User to determine
Thermodynamic	Bicarbonate Buffer (pH 9.0)	25	User to determine
Kinetic	Phosphate Buffer (pH 7.4)	25	User to determine
Thermodynamic	Ethanol	25	User to determine

Chemical Stability of N-Cyclodecylmethylamine

Fundamental Principles of Chemical Degradation

Secondary amines like N-Cyclodecylmethylamine can be susceptible to several degradation pathways. The most common is oxidation, where the lone pair of electrons on the nitrogen atom can be attacked by oxidizing agents, potentially leading to the formation of N-oxides or other degradation products. While amides are prone to hydrolysis, simple amines are generally stable to hydrolysis under typical conditions. However, extreme pH and high temperatures can still promote degradation. Photodegradation can also occur if the molecule absorbs light in the UV or visible range.

Forced Degradation Studies (Stress Testing)

• Rationale for Stress Conditions: Forced degradation, or stress testing, is a critical component of drug development. It involves subjecting the compound to harsh conditions that are expected to accelerate its degradation. The goals are to identify potential degradation products, elucidate degradation pathways, and develop a stability-indicating analytical method that can separate the parent compound from its degradants. This is a requirement of regulatory bodies like the International Council for Harmonisation (ICH).

• Conditions: Typically, 0.1 N HCl (acidic), 0.1 N NaOH (basic), and purified water (neutral) are used. The study is often conducted at elevated temperatures (e.g., 60 °C) to accelerate degradation.

• Conditions: A solution of the compound is treated with an oxidizing agent, such as 3% hydrogen peroxide (H2O2), at room temperature.

• Conditions: The compound, in both solid and solution form, is exposed to a controlled source of light that provides both UV and visible output, as specified in ICH guideline Q1B.

• Conditions: The solid compound is exposed to high temperatures (e.g., 80 °C) to assess its stability in the solid state.

Step-by-Step Protocol for a Forced Degradation Study

• Prepare solutions of N-Cyclodecylmethylamine (e.g., at 1 mg/mL) in the various stress conditions (0.1 N HCl, 0.1 N NaOH, water, 3% H2O2).

• For photostability, place both solid compound and a solution in a photostability chamber.

• For thermal stability, place the solid compound in a temperature-controlled oven.

• Store all samples at the specified temperatures for a defined period (e.g., 7 days), taking samples at intermediate time points (e.g., 1, 3, and 7 days).

• At each time point, quench the reaction if necessary (e.g., neutralize acid/base samples).

• Analyze all samples using a stability-indicating HPLC method. This method must be able to resolve the peak for N-Cyclodecylmethylamine from any peaks corresponding to degradation products.

• Calculate the percent degradation and identify any major degradation products, potentially using LC-MS for structural elucidation.

• Graphviz Workflow Diagram:

  Caption: Workflow for a comprehensive forced degradation study.

Analytical Techniques for Stability Indicating Assays (e.g., HPLC, LC-MS)

A stability-indicating assay is an analytical method that can accurately measure the concentration of the active ingredient without interference from degradation products, excipients, or other potential impurities. High-Performance Liquid Chromatography (HPLC) with UV detection is the most common technique. Method development involves selecting the appropriate column, mobile phase, and gradient to achieve the desired separation. Mass Spectrometry (LC-MS) is an invaluable tool for identifying the structures of unknown degradation products observed during stress testing.

Tabulated Stability Data

The following table should be populated with the results of the forced degradation study.

Table 3: Forced Degradation of N-Cyclodecylmethylamine (% Degradation)

Condition	Time Point (days)	% Degradation	Major Degradants Observed
0.1 N HCl, 60 °C	7	User to determine	User to determine
0.1 N NaOH, 60 °C	7	User to determine	User to determine
3% H2O2, RT	7	User to determine	User to determine
Photolysis (ICH Q1B)	7	User to determine	User to determine
Thermal (Solid), 80 °C	7	User to determine	User to determine

Strategies for Formulation and Stabilization

Based on the data generated, several strategies can be employed to improve the solubility and stability of N-Cyclodecylmethylamine for its intended application.

pH Adjustment and Buffer Selection

Given its basic nature, formulating N-Cyclodecylmethylamine in an acidic pH environment will convert it to its more soluble protonated form. The selection of an appropriate buffer system is crucial to maintain this pH and ensure stability.

Use of Excipients

For formulations requiring higher concentrations, the use of solubilizing agents such as cyclodextrins, surfactants (e.g., polysorbate 80), or co-solvents (e.g., propylene glycol) may be necessary. If oxidation is identified as a major degradation pathway, the inclusion of antioxidants like ascorbic acid or butylated hydroxytoluene (BHT) could be beneficial.

Solid-State Characterization and Polymorphism

For solid dosage forms, an investigation into the solid-state properties of N-Cyclodecylmethylamine is warranted. Different crystalline forms, or polymorphs, can have different solubilities and stabilities. A thorough polymorphic screen is a standard part of pharmaceutical development.

Conclusion and Future Directions

The solubility and stability of N-Cyclodecylmethylamine are critical parameters that must be experimentally determined to enable its successful application, particularly in the demanding field of drug development. This guide has provided the theoretical background and practical, step-by-step protocols for researchers to generate this essential data. By employing the described methodologies for solubility assessment and forced degradation studies, scientists can build a comprehensive physicochemical profile of N-Cyclodecylmethylamine. This knowledge is the foundation for rational formulation design, ensuring that this promising molecule can be delivered effectively and safely. Future work should focus on the experimental execution of these studies, followed by the detailed characterization of any observed degradation products to fully understand the molecule's liabilities and how to mitigate them.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 260341, N-Cyclodecylmethylamine. Retrieved from [Link]

A-Z Guide to Initial Biological Activity Screening of N-Cyclodecylmethylamine

Abstract

This technical guide provides a comprehensive framework for the initial biological evaluation of N-Cyclodecylmethylamine, a novel chemical entity with potential therapeutic applications. As a Senior Application Scientist, this document moves beyond rote protocols to instill a strategic, causality-driven approach to early-stage drug discovery. We will detail a tiered screening cascade, beginning with essential physicochemical characterization and foundational cytotoxicity and antimicrobial assays, and progressing to hypothesis-driven screening against pertinent target classes such as G-protein coupled receptors (GPCRs) and ion channels. Each experimental protocol is designed as a self-validating system, complete with necessary controls and data interpretation guidelines to ensure scientific rigor. This guide is intended for researchers, scientists, and drug development professionals seeking to establish a robust preliminary biological profile for new molecular entities.

Introduction and Strategic Framework

N-Cyclodecylmethylamine is a secondary amine featuring a large, lipophilic 10-carbon cycloalkane ring. Its structure suggests potential interactions with biological membranes and targets that recognize amine pharmacophores. The objective of an initial biological screen is not to definitively identify a mechanism of action, but rather to efficiently and economically generate a foundational dataset that answers critical questions: Is the compound broadly cytotoxic? Does it possess any general antimicrobial properties? Based on its structure, what potential therapeutic target classes are most plausible?

A tiered or cascaded screening approach is the most logical and resource-efficient strategy.[1][2] This begins with broad, cost-effective assays to rule out non-specific activity and general toxicity before committing to more complex and expensive target-specific assays.

Our proposed workflow is as follows:

Caption: A tiered workflow for the initial biological screening of a novel compound.

Physicochemical Characterization: The Non-Negotiable First Step

Before any biological assay, understanding the compound's fundamental physicochemical properties is critical for data quality and interpretation.[3][4] Poor solubility, for instance, can lead to false negatives or artifactual results.

Core Parameters:

• Aqueous Solubility: Determines the achievable concentration range in biological buffers. This can be assessed through methods like thermodynamic or kinetic solubility assays.[5]

• Lipophilicity (LogP/LogD): The octanol-water partition coefficient is crucial for predicting membrane permeability and potential for non-specific binding.[6] The high lipophilicity of the cyclodecyl group suggests a significant LogP value.

• Stability: The compound's stability in assay buffer (e.g., PBS at pH 7.4) over the time course of the experiment must be confirmed, typically by LC-MS, to ensure the tested molecule is the intended one.[5]

These properties dictate how stock solutions are prepared, the choice of vehicle (e.g., DMSO), and the maximum reliable concentration for screening.[7][8]

Tier 1: Foundational Biological Assays

This initial tier aims to paint a broad picture of the compound's biological behavior.

Cytotoxicity Assessment

Rationale: The primary goal is to determine the concentration range at which N-Cyclodecylmethylamine is toxic to cells.[9][10] This establishes a "therapeutic window"; a compound that is active against a target but also kills the host cells is generally not a viable drug candidate. The MTT assay is a robust, colorimetric method for this purpose.[11]

Experimental Protocol: MTT Assay for Cell Viability

• Cell Preparation: Seed human cell lines (e.g., HEK293 for normal kidney and HepG2 for liver) in 96-well plates at a density of 5,000-10,000 cells/well. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare a 2X serial dilution of N-Cyclodecylmethylamine in culture medium, starting from a top concentration of 100 µM. Remove the old medium from the cells and add 100 µL of the compound dilutions.[12]

  • Negative Control: Wells with cells treated with vehicle (e.g., 0.1% DMSO) only.

  • Positive Control: Wells with cells treated with a known cytotoxic agent (e.g., 10 µM Doxorubicin).

  • Blank Control: Wells with medium only (no cells) for background correction.

• Incubation: Incubate the plate for 48 hours at 37°C in a CO2 incubator.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.[11][13]

• Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.[9]

• Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the half-maximal inhibitory concentration (IC50).

Data Presentation: Hypothetical Cytotoxicity Data

Cell Line	Tissue of Origin	IC50 of N-Cyclodecylmethylamine (µM)
HEK293	Human Embryonic Kidney	> 100
HepG2	Human Hepatocellular Carcinoma	85.2
A549	Human Lung Carcinoma	76.5

Broad-Spectrum Antimicrobial Screening

Rationale: The amine functional group is present in many antimicrobial agents. A primary screen against a panel of representative bacteria and fungi is a cost-effective way to identify potential antimicrobial activity. The broth microdilution method is a standardized technique to determine the Minimum Inhibitory Concentration (MIC).[14][15]

Experimental Protocol: Broth Microdilution for MIC Determination This protocol should be performed according to the guidelines established by the Clinical and Laboratory Standards Institute (CLSI).[14][16][17]

• Organism Preparation: Prepare standardized inocula of test organisms (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) as per CLSI documents M07/M100.[14][15]

• Compound Preparation: Perform a two-fold serial dilution of N-Cyclodecylmethylamine in a 96-well plate using appropriate broth media (e.g., Mueller-Hinton Broth).

• Inoculation: Add the standardized microbial inoculum to each well.

  • Negative Control: Wells with broth and inoculum only (no compound).

  • Positive Control: Wells with a known antibiotic (e.g., Ciprofloxacin for bacteria, Amphotericin B for fungi).

  • Sterility Control: Wells with broth only.

• Incubation: Incubate the plates at 35-37°C for 16-24 hours.

• Data Analysis: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the organism.

Data Presentation: Hypothetical Antimicrobial Screening Data

Organism	Type	MIC of N-Cyclodecylmethylamine (µg/mL)
Staphylococcus aureus	Gram-positive Bacteria	32
Escherichia coli	Gram-negative Bacteria	> 128
Candida albicans	Fungus (Yeast)	64

Tier 2: Hypothesis-Driven Target Screening

Rationale: The structure of N-Cyclodecylmethylamine, with its secondary amine and large lipophilic moiety, is analogous to ligands that target membrane-bound proteins. This justifies progressing to screens against GPCRs and ion channels, two of the most important drug target families.[18][19][]

G-Protein Coupled Receptor (GPCR) Screening

GPCRs are involved in a vast array of physiological processes, and approximately one-third of all approved drugs target them.[] Given the amine structure, initial screening could focus on aminergic receptors (e.g., adrenergic, dopaminergic, serotonergic). A common high-throughput method involves measuring downstream signaling events, such as calcium mobilization for Gq-coupled receptors.[21][22]

Caption: A potential Gq-coupled GPCR signaling pathway that could be modulated.

Screening Approach: A calcium flux assay using a fluorescent indicator (e.g., Fluo-4) is a standard method. Cells expressing the target GPCR are loaded with the dye. Upon GPCR activation by an agonist, intracellular calcium is released, leading to a measurable increase in fluorescence.[22] The compound would be tested for both agonist and antagonist activity.

Ion Channel Screening

Ion channels are another major class of drug targets, crucial for neuronal signaling and cardiovascular function.[23][24][25] The lipophilic nature of N-Cyclodecylmethylamine suggests it could partition into the cell membrane and modulate channel function. High-throughput screening can be performed using automated patch-clamp systems or fluorescence-based assays that measure changes in membrane potential or ion flux.[18][23]

Screening Approach: A panel of key ion channels, including those important for cardiac safety (e.g., hERG), should be assessed.[25] Fluorescence-based assays using voltage-sensitive dyes or ion-specific indicators (e.g., thallium flux for potassium channels) provide a high-throughput initial assessment.[18]

Data Interpretation and Future Directions

The goal of this initial screen is to identify "hits"—compounds that show consistent, dose-dependent activity in a specific assay at a concentration well below their cytotoxic threshold.

• Hit Criteria: A common starting point is a compound showing >50% activity at a concentration of 10 µM, with an IC50 or EC50 value at least 10-fold lower than its cytotoxic IC50.

• Next Steps: Promising hits from the Tier 2 screens would require validation in orthogonal assays (e.g., confirming a GPCR hit from a calcium assay with a direct binding assay).[1] Further studies would then focus on selectivity profiling against related targets and initial structure-activity relationship (SAR) exploration.

This structured, multi-tiered approach ensures that resources are focused on compounds with the most promising and specific biological activity, providing a solid foundation for a successful drug discovery program.

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• Creative Biolabs. Cytotoxicity Assay Protocol & Troubleshooting. Available from: [Link]

• Sygnature Discovery. Ion Channel Screening. Available from: [Link]

• Reaction Biology. Ion Channel Assays. Available from: [Link]

• ION Biosciences. High-Throughput Screening in Drug Discovery. Available from: [Link]

• Profacgen. Ion Channel Screening Service. Available from: [Link]

• Charles River Laboratories. Ion Channel Assays. Available from: [Link]

• National Institutes of Health, Islamabad Pakistan. (2020). M100: Performance Standards for Antimicrobial Susceptibility Testing, 30th Edition. Available from: [Link]

• U.S. Food and Drug Administration. Antibacterial Susceptibility Test Interpretive Criteria. Available from: [Link]

• Rich, R. L., et al. (2011). Screening for GPCR Ligands Using Surface Plasmon Resonance. ACS Publications. Available from: [Link]

• O'Brien, M. A. (2019). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. National Center for Biotechnology Information. Available from: [Link]

• ResearchGate. (2016). M100S - Performance Standards for Antimicrobial Susceptibility Testing. Available from: [Link]

• Springer Nature Experiments. Cytotoxicity MTT Assay Protocols and Methods. Available from: [Link]

• Sugano, K. (2014). Impact of physicochemical profiling for rational approach on drug discovery. PubMed. Available from: [Link]

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• Dojindo Molecular Technologies. Measuring Cell Viability / Cytotoxicity. Available from: [Link]

• Schulte, U., et al. (2014). Building GPCR screening cascades for lead generation. Drug Target Review. Available from: [Link]

• Thomsen, W., et al. (2005). Functional assays for screening GPCR targets. PubMed. Available from: [Link]

• Schneider, M., et al. (2017). Assessing Physicochemical Properties of Drug Molecules via Microsolvation Measurements with Differential Mobility Spectrometry. National Center for Biotechnology Information. Available from: [Link]

• Cheméo. Chemical Properties of Cyclododecylamine, n-methyl- (CAS 40221-53-2). Available from: [Link]

• Malik, R., & Kamble, G. (2023). Physicochemical property of drug molecules with respect to drug actions. Journal of Biological Innovation. Available from: [Link]

• Schneider, M., et al. (2017). Assessing Physicochemical Properties of Drug Molecules via Microsolvation Measurements with Differential Mobility Spectrometry. ACS Publications. Available from: [Link]

• Creative Biolabs. Physicochemical Characterization. Available from: [Link]

• Rosini, E., et al. (2024). Identification of first active compounds in drug discovery. how to proceed? Frontiers in Chemistry. Available from: [Link]

• Demain, A. L., & Dai, P. (2017). Screening and identification of novel biologically active natural compounds. Journal of Industrial Microbiology & Biotechnology. Available from: [Link]

• Torres-Rêgo, M., et al. (2024). Computational Workflow for Chemical Compound Analysis: From Structure Generation to Molecular Docking. MDPI. Available from: [Link]

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Navigating the Complex Conformational Landscape of the Cyclodecyl Ring in N-Cyclodecylmethylamine

An In-depth Technical Guide:

A Senior Application Scientist's Perspective for Drug Development Professionals

In the realm of medicinal chemistry and drug development, the three-dimensional structure of a molecule is paramount to its biological activity. For cyclic molecules, particularly medium to large rings, this is governed by a complex interplay of conformational isomers. The cyclodecyl ring, a ten-membered carbocycle, presents a significant conformational challenge due to its inherent flexibility and the small energy differences between its multiple stable forms. Understanding and controlling the conformation of substituted cyclodecanes, such as N-Cyclodecylmethylamine, is critical for designing molecules with optimal target engagement and pharmacokinetic properties.

This guide provides an in-depth exploration of the conformational analysis of the cyclodecyl ring in N-Cyclodecylmethylamine. We will delve into the theoretical underpinnings of cyclodecane conformations, detail the experimental and computational workflows for their characterization, and provide insights into how the methylamine substituent modulates the conformational equilibrium.

The Foundational Challenge: Conformational Isomerism in Cyclodecane

The cyclodecyl ring is not a rigid structure. It exists as a dynamic equilibrium of multiple conformers, with the boat-chair-boat (BCB) conformation being the most stable and predominant form. This stability arises from its ability to minimize angle strain and torsional strain, two of the primary destabilizing forces in cycloalkanes. However, other conformations, such as the twist-boat-chair (TBC), twist-chair-chair (TCC), and chair-chair-chair (CCC), are close in energy and can be significantly populated at room temperature.

The introduction of a substituent, in this case, a methylamine group, further complicates this landscape. The substituent's size and preferred orientation (axial vs. equatorial) can alter the relative energies of the parent ring's conformers, potentially leading to a shift in the dominant conformation. This has profound implications for how the molecule presents its pharmacophoric features to a biological target.

Computational Modeling: A Predictive First Look

Before embarking on extensive experimental work, in silico modeling provides a powerful and cost-effective means to predict the likely conformational preferences of N-Cyclodecylmethylamine. Molecular mechanics (MM) calculations, particularly with force fields like MMFF or OPLS, are well-suited for rapidly exploring the potential energy surface of flexible molecules.

Caption: A typical computational workflow for conformational analysis.

The primary goal of this workflow is to identify all low-energy conformers and to quantify their relative population based on the Boltzmann distribution. For the cyclodecyl ring, it is crucial to ensure the conformational search is exhaustive enough to locate all relevant minima on its complex potential energy surface.

Conformer	Relative Energy (kcal/mol)	Key Structural Features
Boat-Chair-Boat (BCB)	0.0	Lowest energy, minimizes strain
Twist-Boat-Chair (TBC)	~1.5	Slightly higher in energy
Twist-Chair-Chair (TCC)	~2.5	Increased torsional strain
Chair-Chair-Chair (CCC)	~3.0	Significant steric interactions

Note: These are approximate values for the parent cyclodecane and can be influenced by the choice of force field and the presence of substituents.

Experimental Verification: Unveiling the True Conformation

While computational methods provide a strong theoretical framework, experimental validation is essential to confirm the predicted conformational preferences. Nuclear Magnetic Resonance (NMR) spectroscopy and X-ray crystallography are the two most powerful techniques for this purpose.

For molecules in solution, where they are conformationally mobile, NMR spectroscopy is the tool of choice. Key NMR experiments for conformational analysis include:

• ¹H and ¹³C NMR: The chemical shifts and coupling constants are highly sensitive to the local electronic environment and geometry. In a conformationally locked system, one would expect a complex spectrum with distinct signals for each proton and carbon. In a dynamic system like N-Cyclodecylmethylamine, time-averaged signals are often observed at room temperature.

• Variable Temperature (VT) NMR: By lowering the temperature, it is possible to "freeze out" the conformational exchange on the NMR timescale. This can lead to the decoalescence of averaged signals into distinct spectra for each populated conformer. The temperature at which this occurs can provide information about the energy barrier to interconversion.

• Nuclear Overhauser Effect (NOE) Spectroscopy (NOESY/ROESY): These experiments detect through-space interactions between protons that are close to each other (< 5 Å). The presence or absence of specific NOE cross-peaks can provide definitive evidence for the proximity of certain protons, which is directly related to the molecule's conformation. For example, a strong NOE between a proton on the methylamine substituent and specific protons on the cyclodecyl ring would indicate a preferred orientation of the substituent.

• Sample Preparation: Dissolve a known concentration of N-Cyclodecylmethylamine in a suitable deuterated solvent that remains liquid at low temperatures (e.g., deuterated methanol, d₄-methanol, or deuterated dichloromethane, CD₂Cl₂).

• Initial Spectrum Acquisition: Acquire standard ¹H and ¹³C NMR spectra at room temperature.

• Cooling and Data Acquisition: Gradually lower the temperature of the NMR probe in decrements of 10-20 K. At each temperature, allow the sample to equilibrate before acquiring a new ¹H spectrum.

• Identify Coalescence and Freezing Points: Observe the changes in the spectra, paying close attention to the broadening and eventual splitting of signals. The temperature at which a single peak splits into two or more is the coalescence temperature. Continue cooling until the spectrum no longer changes significantly, indicating the "frozen-out" limit.

• Data Analysis: Analyze the spectra at the lowest temperature to determine the number of conformers present and their relative populations from the integration of their respective signals. Use the coalescence temperature to calculate the free energy of activation (ΔG‡) for the conformational interconversion.

If a suitable single crystal of N-Cyclodecylmethylamine or a salt thereof can be grown, X-ray crystallography provides an unambiguous, high-resolution structure of the molecule in the solid state. This reveals the precise bond lengths, bond angles, and torsional angles, definitively identifying the conformation present in the crystal lattice.

It is crucial to remember that the solid-state conformation may not be the most stable conformation in solution, as crystal packing forces can influence which conformer crystallizes. However, it provides an invaluable starting point for computational modeling and helps to validate the force fields used.

The Influence of the Methylamine Substituent

The methylamine group (-CH₂NH₂) is expected to have a significant impact on the conformational equilibrium of the cyclodecyl ring. The substituent will prefer to occupy a position that minimizes steric hindrance with the rest of the ring. In the context of the BCB conformation of cyclodecane, there are several non-equivalent positions where the substituent can reside. The most stable position will likely be one that is pseudo-equatorial, extending away from the bulk of the ring.

Furthermore, the nitrogen atom of the amine can act as a hydrogen bond acceptor, and the N-H proton can act as a hydrogen bond donor. In protic solvents or in the presence of other suitable functional groups, intramolecular hydrogen bonding could potentially lock the molecule into a specific conformation.

Caption: Factors influencing the conformational equilibrium of N-Cyclodecylmethylamine.

Conclusion and Future Directions

The conformational analysis of N-Cyclodecylmethylamine is a multifaceted challenge that requires a synergistic approach combining computational modeling and experimental validation. A thorough understanding of its conformational landscape is a prerequisite for any rational drug design program involving this scaffold. By elucidating the preferred three-dimensional structure, researchers can gain critical insights into its structure-activity relationship (SAR), enabling the design of more potent and selective drug candidates. Future work could involve the synthesis of conformationally restricted analogs to validate the proposed models and to further probe the bioactive conformation.

References

• Dale, J. (1963). The conformational analysis of macrocyclic compounds. Angewandte Chemie International Edition in English, 2(10), 618-627. [Link]

• Anet, F. A. L., & Rawdah, T. N. (1978). Conformational analysis of cyclodecane. Journal of the American Chemical Society, 100(23), 7166-7171. [Link]

A Theoretical and Computational Roadmap for N-Cyclodecylmethylamine: From Molecular Structure to a Glimpse of Bioactivity

Abstract

N-Cyclodecylmethylamine, a structurally intriguing secondary amine featuring a ten-membered carbocyclic ring, represents a largely unexplored region of chemical space. This technical guide outlines a comprehensive theoretical and computational research program designed to elucidate the fundamental physicochemical properties, conformational landscape, and potential bioactivity of this molecule. By leveraging a multi-tiered computational approach, from molecular mechanics and density functional theory to molecular dynamics, we present a roadmap for characterizing N-Cyclodecylmethylamine in silico. This document is intended for researchers, scientists, and drug development professionals, providing both the strategic rationale and detailed protocols for a thorough computational investigation, thereby paving the way for targeted experimental studies and potential applications in medicinal chemistry and materials science.

Introduction: The Case for a Computational First Approach

N-Cyclodecylmethylamine (CAS RN: 80789-66-8) is an organic molecule whose characterization in the scientific literature is sparse.[1] Its structure, combining a flexible medium-sized ring with a secondary amine, suggests a rich conformational diversity that will govern its reactivity, intermolecular interactions, and potential biological activity. The ten-membered ring, in particular, is known to be conformationally complex, existing as a mixture of several low-energy structures.[2][3][4][5] A purely experimental approach to characterizing such a molecule would be both time-consuming and resource-intensive.

Computational chemistry offers a powerful and efficient alternative to gain foundational knowledge of N-Cyclodecylmethylamine.[6] Through a systematic in silico investigation, we can:

• Predict its three-dimensional structure and conformational preferences.

• Determine its electronic properties and reactivity.

• Simulate its dynamic behavior in different environments.

• Hypothesize potential applications and guide future experimental work.

This guide presents a validated, step-by-step computational workflow to achieve these goals, transforming N-Cyclodecylmethylamine from a mere structural formula into a well-characterized molecule with predictable properties.

Unveiling the Conformational Landscape

The flexibility of the cyclodecane ring is the dominant feature of N-Cyclodecylmethylamine's structure. A thorough exploration of its potential conformations is a critical first step, as the molecule's properties are an ensemble average of its accessible conformers.[7]

The Rationale behind Conformational Searching

Flexible molecules can adopt multiple low-energy three-dimensional arrangements (conformers).[7] The relative energies of these conformers dictate their population at a given temperature. Key molecular properties, such as dipole moment and biological activity, are determined by the ensemble of these conformers. Therefore, identifying the global minimum and other low-energy conformers is essential for accurate predictions.[6][7][8][9]

Experimental Protocol: Conformational Search

This protocol employs a combination of systematic and stochastic search methods to efficiently explore the conformational space of N-Cyclodecylmethylamine.[7]

• Initial Structure Generation:

  • Construct a 2D sketch of N-Cyclodecylmethylamine in a molecular editor.

  • Convert the 2D sketch to an initial 3D structure.

• Molecular Mechanics-Based Conformational Search:

  • Employ a conformational search algorithm, such as a low-mode or random torsional search.[6]

  • Use a suitable molecular mechanics force field (e.g., MMFF94 or OPLS3e) to calculate the energies of the generated conformers.

  • Set an energy window (e.g., 10 kcal/mol) to save only the low-energy conformers.

  • Use a root-mean-square deviation (RMSD) cutoff (e.g., 0.5 Å) to discard duplicate structures.[6]

• Clustering and Selection:

  • Cluster the resulting conformers based on their structural similarity.

  • Select the lowest energy conformer from each cluster for further, more accurate calculations.

Quantum Chemical Calculations: From Geometry to Electronic Properties

With a set of low-energy conformers, we can now employ the rigor of quantum mechanics to refine their structures and calculate a wide range of molecular properties. Density Functional Theory (DFT) offers a favorable balance of accuracy and computational cost for molecules of this size.[10][11]

The Power of Density Functional Theory

DFT is a quantum mechanical method that calculates the electronic structure of a molecule based on its electron density.[11] This approach allows for the accurate prediction of geometries, energies, and a host of other properties that are crucial for understanding a molecule's behavior.[11][12][13]

Experimental Protocol: DFT Calculations

This protocol details the steps for geometry optimization and property calculation using a quantum chemistry software package like Gaussian.[11]

• Geometry Optimization and Frequency Analysis:

  • For each selected conformer, perform a geometry optimization using a functional like B3LYP or ωB97X-D and a basis set such as 6-31G(d).[11]

  • Following optimization, perform a frequency calculation at the same level of theory to confirm that the structure is a true minimum (i.e., has no imaginary frequencies) and to obtain the zero-point vibrational energy (ZPVE).

• Calculation of Electronic Properties:

  • From the optimized structures, calculate key electronic properties, including:

    • HOMO-LUMO gap: To assess chemical reactivity and electronic excitability.

    • Molecular Electrostatic Potential (MEP): To identify regions of positive and negative charge, which are important for intermolecular interactions.

    • Dipole moment: To determine the molecule's polarity.

    • NMR chemical shifts: To aid in the interpretation of experimental NMR spectra.

Predicted Physicochemical Properties

The following table summarizes some predicted physicochemical properties for N-Cyclodecylmethylamine, providing a baseline for comparison with calculated values.

Property	Value	Unit	Source
Molecular Weight	169.31	g/mol	[1]
ΔfG° (Standard Gibbs free energy of formation)	107.18	kJ/mol	Joback Calculated Property[1]
ΔfH°gas (Enthalpy of formation at standard conditions)	-187.22	kJ/mol	Joback Calculated Property[1]
Tboil (Normal Boiling Point Temperature)	549.33	K	Joback Calculated Property[1]
Pc (Critical Pressure)	2603.38	kPa	Joback Calculated Property[1]
logPoct/wat (Octanol/Water partition coefficient)	3.382	Crippen Calculated Property[1]

Molecular Dynamics: Capturing the Molecule in Motion

While quantum mechanics provides a static picture of the lowest energy conformers, Molecular Dynamics (MD) simulations allow us to observe the dynamic behavior of N-Cyclodecylmethylamine over time in a simulated environment, such as in aqueous solution.[14][15][16][17][18]

The Rationale for Simulating Dynamics

MD simulations solve Newton's equations of motion for a system of atoms and molecules, providing a trajectory that reveals how the system evolves over time.[15] For N-Cyclodecylmethylamine, an MD simulation in water can provide insights into:

• Conformational stability and transitions: How the molecule transitions between different low-energy conformations.

• Solvation structure: How water molecules arrange themselves around the solute.

• Hydrogen bonding: The nature and lifetime of hydrogen bonds between the amine group and water.

Experimental Protocol: Molecular Dynamics Simulation

This protocol provides a general workflow for running an MD simulation of N-Cyclodecylmethylamine in water using a software package like GROMACS.[14][16][17][18]

• System Setup:

  • Start with the lowest energy conformer obtained from DFT calculations.

  • Generate a topology for the molecule using a suitable force field (e.g., CHARMM36 or GAFF).[17]

  • Place the molecule in a simulation box (e.g., cubic) and solvate it with a water model (e.g., TIP3P).[14][16]

  • Add ions to neutralize the system.[18]

• Simulation Execution:

  • Perform energy minimization to remove any steric clashes.[18]

  • Gradually heat the system to the desired temperature (e.g., 298 K) under NVT (constant number of particles, volume, and temperature) conditions.

  • Equilibrate the system under NPT (constant number of particles, pressure, and temperature) conditions to achieve the correct density.

  • Run a production simulation for a sufficient length of time (e.g., 100 ns) to sample the conformational space and dynamic properties.

• Trajectory Analysis:

  • Analyze the trajectory to calculate properties such as:

    • Root Mean Square Deviation (RMSD): To assess the stability of the simulation.

    • Radius of Gyration (Rg): To monitor the compactness of the molecule.

    • Radial Distribution Functions (RDFs): To characterize the solvation shell.

    • Hydrogen bond analysis: To quantify hydrogen bonding interactions.

Potential Applications in Drug Development

The structural features of N-Cyclodecylmethylamine—a flexible ring system and a hydrogen-bonding amine group—make it an interesting scaffold for drug discovery. Computational methods can be used to explore its potential as a bioactive molecule.[19]

Virtual Screening and Molecular Docking

Virtual screening is a computational technique used to search large libraries of small molecules to identify those that are most likely to bind to a drug target, typically a protein.[19][20][21][22] If a potential biological target for N-Cyclodecylmethylamine or its derivatives is identified, molecular docking can be used to predict its binding mode and affinity.

A typical virtual screening workflow would involve:

• Target Preparation: Obtain the 3D structure of the target protein.

• Ligand Preparation: Create a 3D model of N-Cyclodecylmethylamine.

• Docking: Use a docking program to predict the binding pose of the ligand in the protein's active site.

• Scoring and Ranking: Use a scoring function to estimate the binding affinity and rank potential candidates.

In Silico ADMET Prediction

For a molecule to be a successful drug, it must have favorable Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties.[23][24][25][26][27] These properties can be predicted using a variety of computational models, often based on machine learning or quantitative structure-activity relationships (QSAR).[23]

Key ADMET properties to predict for N-Cyclodecylmethylamine include:

• Aqueous solubility

• Blood-brain barrier permeability

• Plasma protein binding [26]

• Metabolic stability

• Potential for toxicity

Visualizing the Computational Workflow

To provide a clear overview of the proposed research program, the following diagrams illustrate the key workflows.

Caption: Overall computational workflow for N-Cyclodecylmethylamine.

Caption: Step-by-step DFT calculation protocol.

Caption: Workflow for Molecular Dynamics simulation.

Conclusion

This technical guide has laid out a comprehensive and scientifically grounded computational strategy for the characterization of N-Cyclodecylmethylamine. By following the detailed protocols for conformational analysis, quantum chemical calculations, and molecular dynamics simulations, researchers can obtain a deep understanding of this molecule's structural, electronic, and dynamic properties. Furthermore, the outlined approaches for virtual screening and ADMET prediction provide a clear path toward exploring its potential in drug discovery. This in silico-first approach not only accelerates the pace of research but also provides a robust framework for guiding subsequent experimental validation, ultimately unlocking the full potential of novel molecules like N-Cyclodecylmethylamine.

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N-Cyclodecylmethylamine: A Sterically Hindered Secondary Amine and its Potential as a Versatile Building Block in Modern Organic Synthesis

Abstract

N-Cyclodecylmethylamine is a secondary amine characterized by a large, flexible, and lipophilic cyclodecyl group appended to a methylamino moiety. While specific literature detailing its application as a synthetic building block is nascent, its structural features—namely significant steric bulk and the unique conformational properties of the ten-membered ring—suggest considerable untapped potential. This guide explores the prospective utility of N-cyclodecylmethylamine in organic synthesis by drawing parallels with well-established reactions of other sterically hindered secondary amines. We will examine its plausible synthesis, its role in forming key chemical intermediates such as enamines, its application in C-N bond-forming reactions, and the strategic value of incorporating the cyclodecyl scaffold in molecules of medicinal interest. The discussion is grounded in fundamental principles of reactivity, steric control, and modern synthetic methodologies, providing a theoretical and practical framework for researchers, chemists, and drug development professionals to leverage this intriguing building block.

Introduction: The Strategic Value of Steric Hindrance and Large Cycloalkyl Groups

In the landscape of organic synthesis and medicinal chemistry, the architectural features of a building block dictate its utility. N-Cyclodecylmethylamine presents a compelling case study in how steric hindrance and scaffold choice can be strategically employed to influence reaction outcomes and molecular properties.

Physicochemical Properties and Reactivity Profile

The core of N-cyclodecylmethylamine's potential lies in the interplay between the electronic nature of its secondary amine and the profound steric shielding provided by the C10 ring. Amines are dually reactive, functioning as both bases and nucleophiles. However, steric congestion around the nitrogen lone pair significantly modulates this reactivity.[1]

• Basicity vs. Nucleophilicity: While the basicity of N-cyclodecylmethylamine (its ability to accept a proton) is expected to be comparable to other dialkylamines, its nucleophilicity (its ability to attack an electrophilic carbon) is likely diminished due to the steric hindrance imposed by the bulky cyclodecyl group.[1] This differentiation is crucial, as it allows for selective reactivity, potentially minimizing undesired side reactions where strong basicity is problematic.

Table 1: Predicted Physicochemical Properties of N-Cyclodecylmethylamine

Property	Predicted Value	Significance in Synthesis
Molecular Formula	C₁₁H₂₃N	-
Molecular Weight	169.31 g/mol	Affects stoichiometry and reaction monitoring.
Boiling Point	~240-250 °C	High boiling point suggests purification by vacuum distillation.
LogP (Lipophilicity)	~3.5 - 4.0	High lipophilicity influences solubility and chromatographic behavior.
pKa (Conjugate Acid)	~10.5 - 11.0	Typical pKa for a secondary amine; functions as an effective acid scavenger.

The Cyclodecyl Group in Medicinal Chemistry

Large cycloalkyl groups are increasingly recognized as valuable scaffolds in drug design. The cyclodecyl moiety, in particular, offers a unique combination of lipophilicity and conformational flexibility. It can serve as a bioisostere for other bulky groups like phenyl or tert-butyl moieties, often with advantageous effects on a drug candidate's ADME (Absorption, Distribution, Metabolism, and Excretion) profile.[2] Strategic placement of such a group can enhance binding affinity to target proteins by accessing deep hydrophobic pockets and can improve metabolic stability by shielding adjacent functionalities from enzymatic degradation.[2][3]

Synthesis of N-Cyclodecylmethylamine

The most direct and industrially scalable approach to N-cyclodecylmethylamine is through the reductive amination of cyclodecanone with methylamine. This well-established transformation involves the initial formation of an iminium ion intermediate, which is then reduced in situ to the target secondary amine.[4][5]

Caption: Synthetic workflow for N-Cyclodecylmethylamine via reductive amination.

Experimental Protocol 2.1: Synthesis via Reductive Amination

Reagents & Equipment:

• Cyclodecanone

• Methylamine (40% solution in H₂O or 2M in THF)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) or Sodium cyanoborohydride (NaBH₃CN)

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Acetic acid (glacial)

• Round-bottom flask, magnetic stirrer, nitrogen inlet

Procedure:

• To a solution of cyclodecanone (1.0 eq) in DCM (0.2 M) under a nitrogen atmosphere, add methylamine solution (1.2 eq).

• Add glacial acetic acid (1.1 eq) to catalyze iminium formation and stir the mixture at room temperature for 1 hour.

• Cool the reaction mixture to 0 °C in an ice bath.

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise over 20 minutes, ensuring the temperature remains below 10 °C.

• Allow the reaction to warm to room temperature and stir for 12-18 hours, monitoring by TLC or GC-MS for the disappearance of the starting material.

• Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, and extract the aqueous layer twice with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation or column chromatography to yield N-cyclodecylmethylamine.

Rationale: Sodium triacetoxyborohydride is a mild and selective reducing agent, ideal for reductive aminations as it does not readily reduce the starting ketone but efficiently reduces the iminium intermediate.[5] The use of acetic acid is critical for catalyzing the formation of the iminium ion.

Potential Synthetic Applications

The unique steric profile of N-cyclodecylmethylamine opens avenues for its use in several key synthetic transformations.

Formation of Sterically Hindered Enamines for α-Functionalization

The Stork enamine synthesis is a cornerstone of organic chemistry for the α-functionalization of ketones and aldehydes.[6] Secondary amines react with carbonyl compounds to form enamines, which serve as nucleophilic equivalents of the carbonyl compound. The large cyclodecyl group is expected to heavily influence the regioselectivity of enamine formation with unsymmetrical ketones, likely favoring the formation of the less substituted (kinetic) enamine. This enamine can then be used in alkylation, acylation, or Michael addition reactions.[6]

Caption: The Stork enamine reaction pathway using N-cyclodecylmethylamine.

Experimental Protocol 3.1: Stork Enamine Alkylation

Procedure:

• In a round-bottom flask equipped with a Dean-Stark apparatus, combine the ketone (1.0 eq), N-cyclodecylmethylamine (1.2 eq), and a catalytic amount of p-toluenesulfonic acid (p-TsOH) (0.05 eq) in toluene (0.3 M).

• Heat the mixture to reflux, allowing for the azeotropic removal of water. Monitor the reaction until no more water is collected.

• Cool the reaction mixture to room temperature and remove the toluene under reduced pressure. The resulting crude enamine is often used directly.

• Dissolve the crude enamine in a suitable aprotic solvent (e.g., THF, acetonitrile).

• Add the alkylating agent (e.g., methyl iodide, benzyl bromide) (1.1 eq) and stir the reaction at room temperature until completion.

• Add water to the reaction mixture and stir vigorously for 1-2 hours to hydrolyze the resulting iminium salt.

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the combined organic layers, and purify by chromatography.

Rationale: The azeotropic removal of water drives the equilibrium towards enamine formation. The steric bulk of the cyclodecyl group directs alkylation to the less hindered face and favors the formation of the kinetic enamine, offering a powerful tool for regiocontrol.

N-Cyclodecylmethylamine in C-N Bond Forming Reactions

As a secondary amine, N-cyclodecylmethylamine is a suitable nucleophile for constructing tertiary amines.

• Nucleophilic Substitution: It can participate in Sₙ2 reactions with alkyl halides. While its steric bulk may slow the reaction rate, this can be advantageous in preventing over-alkylation, a common side reaction with less hindered amines.[7]

• Reductive Amination: It can serve as the amine component in a second reductive amination reaction with a different aldehyde or ketone, providing a straightforward route to complex tertiary amines.[8] This is particularly valuable in library synthesis for drug discovery.

• Transition-Metal Cross-Coupling: The amine could potentially be used in reactions like the Buchwald-Hartwig amination to form N-aryl bonds. Its bulk would necessitate careful selection of the palladium catalyst and ligand system to achieve efficient coupling.

Potential as a Non-nucleophilic Base and Directing Group

The hindered nature of N-cyclodecylmethylamine makes it a candidate for use as a sterically hindered, non-nucleophilic base, similar to diisopropylethylamine (DIPEA) or DBU, in reactions sensitive to nucleophilic attack by the base. Furthermore, in more advanced applications, the amine moiety could serve as a directing group in transition-metal-catalyzed C-H activation, positioning a catalyst to functionalize a specific C-H bond within the same molecule.

Conclusion and Future Outlook

N-Cyclodecylmethylamine represents a building block whose potential is inferred from its structure rather than established precedent. Its significant steric hindrance, conferred by the large cyclodecyl ring, positions it as a valuable tool for achieving regioselectivity in reactions like enamine formation and for controlling reactivity in nucleophilic substitutions. For medicinal chemists, the incorporation of the cyclodecyl scaffold offers a strategic avenue to enhance lipophilicity and metabolic stability.

Future research should focus on empirically validating these proposed applications. Systematic studies on its performance in Stork enamine reactions with various ketones, its efficacy in cross-coupling reactions, and a quantitative comparison of its nucleophilicity versus basicity will be essential to fully unlock the synthetic potential of this promising, yet under-explored, building block.

References

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• Ashenhurst, J. (2018, May 7). Nucleophilicity Trends of Amines. Master Organic Chemistry. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of secondary and tertiary amines. Retrieved from [Link]

• Chad's Prep. (2021, May 3). Retrosynthesis with Amines. YouTube. Retrieved from [Link]

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Protocols & Analytical Methods

Application Note: A Robust Framework for the Development and Validation of an Analytical Method for N-Cyclodecylmethylamine Quantification

Abstract

This document provides a comprehensive guide for the development, optimization, and validation of an analytical method for the quantification of N-Cyclodecylmethylamine. Given the compound's chemical nature as a secondary aliphatic amine, direct analysis presents challenges due to its lack of a strong native chromophore and its high polarity. This application note outlines a strategic approach centered on Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a technique offering unparalleled sensitivity and selectivity without the need for chemical derivatization. We present a detailed rationale for methodological choices, a step-by-step protocol for method development, and a rigorous validation plan adhering to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2][3][4] The principles and protocols detailed herein are designed to provide researchers, scientists, and drug development professionals with a robust framework to establish a reliable and accurate quantitative method suitable for various matrices.

Introduction and Analytical Considerations

N-Cyclodecylmethylamine is a secondary amine characterized by a large, nonpolar cyclodecyl group and a polar methylamino head. Its quantification is essential for understanding its behavior in various applications, from pharmaceutical development to chemical synthesis. The primary analytical challenges associated with this and similar aliphatic amines include:

• Lack of UV Chromophore: The molecule does not possess conjugated double bonds, rendering it nearly transparent to UV-Vis detection, a common HPLC detector.[5][6] This necessitates either derivatization to attach a UV-active tag or the use of an alternative detection method.[7][8]

• High Polarity and Basicity: The amine group (pKa ~10-11) is basic and will be protonated at neutral or acidic pH. This high polarity can lead to poor retention on traditional reversed-phase (RP) columns and cause undesirable peak tailing due to interactions with residual silanols on silica-based media.

• Volatility: While not extremely volatile, the compound may be amenable to Gas Chromatography (GC), but this often requires derivatization to improve thermal stability and chromatographic performance.[7][9]

Considering these factors, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) emerges as the most suitable analytical technique. It provides high selectivity by monitoring specific parent-to-product ion transitions and exceptional sensitivity, circumventing the need for derivatization.[10][11] The basic amine is also readily ionized by positive-ion electrospray (ESI+), making it an ideal candidate for this platform.[10]

Method Development Strategy: A Systematic Approach

The development of a robust LC-MS/MS method is a systematic process aimed at achieving a reliable separation and sensitive detection. The workflow involves the selection and optimization of chromatographic conditions and mass spectrometric parameters.

Caption: Workflow for LC-MS/MS Method Development.

Mass Spectrometry Parameter Optimization

The objective is to find the optimal Multiple Reaction Monitoring (MRM) transitions for N-Cyclodecylmethylamine to ensure sensitivity and specificity.

Protocol 1: MS Tuning and Optimization

• Prepare Analyte Solution: Create a ~1 µg/mL solution of N-Cyclodecylmethylamine in 50:50 Acetonitrile:Water with 0.1% formic acid.

• Direct Infusion: Infuse the solution directly into the mass spectrometer at a flow rate of 5-10 µL/min using a syringe pump.

• Full Scan (Q1): Operate the MS in positive ion mode (ESI+) and acquire a full scan spectrum (e.g., m/z 50-500) to identify the protonated parent molecule, [M+H]⁺. The predicted m/z for C₁₃H₂₇N is 197.36, so the [M+H]⁺ ion should be found at approximately m/z 198.4.

• Product Ion Scan (Q3): Select the [M+H]⁺ ion (m/z 198.4) in the first quadrupole (Q1) and perform a product ion scan to identify stable, high-intensity fragment ions in the third quadrupole (Q3). This is achieved by inducing fragmentation in the collision cell (Q2).

• MRM Transition Selection: Select at least two of the most intense and stable product ions to create MRM transitions. A primary "quantifier" transition will be used for calculation, and a secondary "qualifier" transition will be used for confirmation.

• Optimize Collision Energy (CE): For each MRM transition, perform a CE ramp experiment to determine the voltage that produces the maximum product ion intensity.

• Optimize Source Parameters: Fine-tune source-dependent parameters such as capillary voltage, source temperature, and gas flows (nebulizer, drying gas) to maximize the signal of the quantifier transition.

Liquid Chromatography Development

The goal is to achieve a chromatographically sharp, symmetrical peak with adequate retention, separating the analyte from matrix components.

Protocol 2: Chromatographic Method Development

• Column Selection:

  • Rationale: Due to the analyte's polarity and basicity, a standard C18 column is a good starting point. The large cyclodecyl group provides sufficient hydrophobicity for retention in reversed-phase mode.

  • Recommendation: Start with a high-quality C18 column (e.g., Waters XTerra MS C18, Agilent Zorbax Eclipse Plus C18) with dimensions of 2.1 x 50 mm and a particle size of <3 µm.

• Mobile Phase Selection:

  • Rationale: An acidic mobile phase modifier is crucial. It protonates the amine, ensuring it is in a single ionic form, and suppresses its interaction with acidic silanol groups on the column packing, which dramatically improves peak shape. Formic acid is an excellent choice as it is volatile and highly compatible with MS detection.

  • Recommendation:

    • Mobile Phase A: 0.1% Formic Acid in Water

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient Optimization:

  • Initial Scouting Gradient: Begin with a fast, broad gradient to determine the approximate elution time.

    • Time 0.0 min: 5% B

    • Time 5.0 min: 95% B

    • Time 6.0 min: 95% B

    • Time 6.1 min: 5% B

    • Time 8.0 min: 5% B

  • Focused Gradient: Once the elution time is known, create a shallower gradient around that point to optimize resolution and peak shape. For example, if the peak elutes at 60% B, a new gradient could be 45-75% B over 4 minutes.

• Sample Preparation:

  • Rationale: The sample preparation should be simple and effective at removing interferences. For relatively clean samples, a simple "dilute-and-shoot" approach is often sufficient. For complex matrices (e.g., plasma, tissue), protein precipitation followed by centrifugation is a standard starting point.

  • Recommendation (for biological matrix):

    • To 100 µL of sample, add 300 µL of cold acetonitrile containing the internal standard.

    • Vortex for 1 minute to precipitate proteins.

    • Centrifuge at >10,000 x g for 10 minutes.

    • Transfer the supernatant to a clean vial for LC-MS/MS analysis.

Method Validation Protocol

Once developed, the method must be validated to demonstrate its suitability for its intended purpose. The validation will be performed according to the ICH Q2(R1) guideline.[1][2][3][4] The core validation parameters ensure the method is accurate, precise, specific, and reliable.

Caption: Interrelation of Key Method Validation Parameters.

Validation Experiments and Acceptance Criteria

The following table summarizes the key experiments and typical acceptance criteria for a bioanalytical LC-MS/MS method, based on FDA and ICH guidelines.[12][13][14]

Validation Parameter	Experimental Approach	Acceptance Criteria
Specificity / Selectivity	Analyze at least 6 blank matrix samples from different sources. Compare chromatograms to a sample spiked at the Lower Limit of Quantitation (LLOQ).	No significant interfering peaks (>20% of LLOQ response) at the retention time of the analyte.
Linearity and Range	Analyze a calibration curve with at least 6 non-zero standards over the expected concentration range. Perform 3 independent runs.	Correlation coefficient (r²) ≥ 0.99. Back-calculated concentrations of standards should be within ±15% of nominal (±20% at LLOQ).
Accuracy (Trueness)	Analyze Quality Control (QC) samples at a minimum of 3 concentrations (Low, Mid, High) in 5 replicates.	Mean concentration should be within ±15% of the nominal value for each level.
Precision	Repeatability (Intra-Assay): Calculate the Relative Standard Deviation (RSD) of 5 replicates of QC samples (Low, Mid, High) in a single run. Intermediate Precision (Inter-Assay): Analyze the same QC levels on 3 different days.	RSD ≤ 15% for each QC level (≤ 20% at LLOQ).
Limit of Quantitation (LOQ)	The lowest standard on the calibration curve. Must be determined with acceptable accuracy and precision.	Analyte response should be at least 5 times the response of a blank sample. Accuracy and precision must meet the criteria of ±20%.
Robustness	Intentionally vary critical method parameters (e.g., column temperature ±5°C, mobile phase pH ±0.2 units, flow rate ±10%) and analyze QC samples.	The results of the analysis should not be significantly affected by the variations. System suitability parameters should remain within limits.
System Suitability	Inject a standard solution multiple times (e.g., n=6) before starting the analytical run.	RSD of peak area and retention time should be ≤ 5%.

Conclusion

This application note provides a comprehensive and scientifically grounded framework for developing and validating a quantitative method for N-Cyclodecylmethylamine using LC-MS/MS. By following a systematic approach to optimize both chromatographic and mass spectrometric parameters, a highly selective, sensitive, and robust method can be achieved. The detailed protocols and validation criteria, based on authoritative ICH and FDA guidelines, ensure that the developed method will be reliable and fit for purpose in research and regulated environments.[1][12][13] The principles discussed are broadly applicable to the analysis of other challenging aliphatic amines.

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A Method Development Guide for the Analysis of N-Cyclodecylmethylamine using HPLC and GC-MS

Abstract

This application note presents robust, foundational protocols for the quantitative analysis of N-Cyclodecylmethylamine, a secondary amine with a bulky hydrophobic moiety. Due to the limited availability of specific published methods for this compound, this guide leverages established analytical principles for similar basic and hydrophobic molecules. We provide detailed, field-tested starting points for method development using two primary analytical techniques: High-Performance Liquid Chromatography with UV or Mass Spectrometric detection (HPLC-UV/MS) and Gas Chromatography-Mass Spectrometry (GC-MS). Key challenges, such as poor peak shape in HPLC and the need for derivatization in GC-MS, are addressed with scientifically-grounded solutions. This document is intended for researchers, scientists, and drug development professionals requiring reliable methods for the characterization and quantification of N-Cyclodecylmethylamine and analogous compounds.

Introduction: The Analytical Challenge

N-Cyclodecylmethylamine is a secondary amine characterized by a large, non-polar cyclodecyl group and a basic nitrogen center. This structure presents distinct challenges for chromatographic analysis.

• By HPLC: The basic amine group (pKa typically ~10-11) is prone to strong, undesirable interactions with residual acidic silanols on conventional silica-based reversed-phase columns.[1][2] This "silanol effect" often results in significant peak tailing, poor chromatographic efficiency, and unreliable quantification.[2][3]

• By GC: The secondary amine is a polar functional group. Direct injection onto a GC column can lead to peak tailing and adsorption onto active sites within the injector or column, compromising peak shape and recovery.[4] Furthermore, its volatility may not be optimal for GC without modification.

This guide provides two distinct, robust strategies to overcome these challenges, enabling accurate and reproducible analysis.

Part I: High-Performance Liquid Chromatography (HPLC) Method

The primary goal for the HPLC method is to mitigate the silanol interactions that cause poor peak shape for basic compounds.[5] Our strategy focuses on controlling the mobile phase pH to ensure the analyte is in a consistent, fully protonated state, thereby minimizing secondary interactions with the stationary phase.

Principle of HPLC Separation

A reversed-phase HPLC method is proposed. By maintaining a low mobile phase pH (e.g., pH 2.5-3.5), the N-Cyclodecylmethylamine molecule will be fully protonated, carrying a positive charge. This approach has two main benefits:

• It suppresses the ionization of acidic silanols on the column packing material, reducing the ionic interaction sites.[2][3]

• It ensures the analyte exists as a single ionic species, leading to sharp, symmetrical peaks.[6]

While the compound is now charged, retention will be governed by the hydrophobic interaction between its large cyclodecyl group and the C18 stationary phase.

Experimental Protocol: HPLC-UV/MS

This protocol provides a starting point for method development. Optimization of gradient slope and other parameters may be required based on specific sample matrices.

Step 1: Reagent and Sample Preparation

• Mobile Phase A: Prepare a 10 mM solution of Ammonium Formate in HPLC-grade water. Adjust the pH to 3.0 using Formic Acid.

• Mobile Phase B: Acetonitrile (HPLC-grade).

• Sample Diluent: 50:50 (v/v) Acetonitrile:Water.

• Standard Preparation: Prepare a stock solution of N-Cyclodecylmethylamine at 1 mg/mL in Sample Diluent. Create a series of working standards (e.g., 1-100 µg/mL) by serial dilution.

• Sample Preparation: Dissolve the sample containing the analyte in the Sample Diluent to an expected concentration within the calibration range. Filter through a 0.45 µm syringe filter before injection.

Step 2: HPLC Instrument Parameters

Parameter	Recommended Setting	Rationale
Column	C18, 2.1 x 100 mm, 1.8 µm	A high-efficiency, end-capped C18 column provides excellent hydrophobic retention and resolution.
Mobile Phase	A: 10 mM Ammonium Formate, pH 3.0B: Acetonitrile	The low pH buffer protonates the amine, ensuring good peak shape.[6]
Gradient	30% B to 95% B over 8 minutes	Starts with sufficient aqueous phase for retention of the protonated amine, then ramps up to elute the hydrophobic compound.
Flow Rate	0.3 mL/min	Appropriate for a 2.1 mm ID column.
Column Temp.	40 °C	Reduces mobile phase viscosity and can improve peak shape and efficiency.
Injection Vol.	2 µL	Small volume to minimize peak distortion.
UV Detector	205 nm	N-Cyclodecylmethylamine lacks a strong chromophore; detection at low UV wavelengths is necessary but may have lower specificity.
MS Detector	ESI+	Electrospray Ionization in positive mode is ideal for detecting the protonated amine. Scan for the [M+H]⁺ ion.

Step 3: System Suitability and Analysis

• Equilibrate the column with the initial mobile phase conditions for at least 15 minutes.

• Perform five replicate injections of a mid-range standard (e.g., 25 µg/mL).

• Verify system suitability: The relative standard deviation (RSD) for peak area and retention time should be <2.0%. The theoretical plates should be >5000 and the tailing factor between 0.9 and 1.5.

• Inject the standard curve, followed by the unknown samples.

HPLC Workflow Diagram

Caption: Workflow for the HPLC analysis of N-Cyclodecylmethylamine.

Part II: Gas Chromatography-Mass Spectrometry (GC-MS) Method

For GC-MS analysis, the primary challenge is the polarity of the secondary amine. Our strategy involves a chemical derivatization step to mask this polar group, which enhances volatility and improves chromatographic performance.[4][7]

Principle of GC-MS Separation with Derivatization

Derivatization is a technique used to convert an analyte into a product with properties more amenable to a given analytical method.[8][9] We will use Trifluoroacetic Anhydride (TFAA) as the derivatizing agent. TFAA is a highly reactive acylation reagent that readily reacts with the secondary amine of N-Cyclodecylmethylamine.[7]

The reaction replaces the active hydrogen on the nitrogen with a trifluoroacetyl group. This has several key advantages:

• Increased Volatility: Masks the polar N-H bond, making the molecule more volatile and suitable for GC.[7]

• Improved Peak Shape: Eliminates the potential for hydrogen bonding with active sites in the GC system, resulting in sharp, symmetrical peaks.[7][10]

• Enhanced Mass Spectral Signature: The resulting derivative has a higher molecular weight and produces a characteristic fragmentation pattern, aiding in identification and quantification.[7]

Experimental Protocol: GC-MS with TFAA Derivatization

Safety Note: Trifluoroacetic Anhydride (TFAA) is corrosive and moisture-sensitive. Handle it in a fume hood with appropriate personal protective equipment (PPE).

Step 1: Reagent and Sample Preparation

• Derivatization Reagent: Trifluoroacetic Anhydride (TFAA).

• Solvent: Ethyl Acetate (anhydrous, GC-grade).

• Standard Preparation: Prepare a stock solution of N-Cyclodecylmethylamine at 1 mg/mL in Ethyl Acetate. Create working standards (e.g., 1-100 µg/mL) by serial dilution.

• Sample Preparation: If the sample is in a solid matrix, perform a liquid-liquid or solid-phase extraction into an organic solvent like Ethyl Acetate. Evaporate the solvent to dryness under a gentle stream of nitrogen.

Step 2: Derivatization Procedure

• To the dried sample extract or a 100 µL aliquot of a standard solution, add 100 µL of Ethyl Acetate and 50 µL of TFAA.[7]

• Cap the vial tightly and heat at 70°C for 20 minutes in a heating block or water bath.

• Allow the vial to cool to room temperature. The sample is now ready for injection.

Step 3: GC-MS Instrument Parameters

Parameter	Recommended Setting	Rationale
GC Column	DB-5ms, 30 m x 0.25 mm, 0.25 µm	A low-bleed, mid-polarity column provides excellent separation for a wide range of derivatized compounds.
Inlet Temp.	250 °C	Ensures rapid volatilization of the derivatized analyte.
Injection Mode	Splitless (1 µL)	Suitable for trace analysis.
Carrier Gas	Helium, 1.2 mL/min (constant flow)	Inert carrier gas standard for GC-MS.
Oven Program	100 °C (hold 1 min), ramp to 280 °C at 20 °C/min, hold 5 min	A general-purpose temperature program that should effectively elute the derivatized compound.
MS Source Temp.	230 °C	Standard temperature for EI source.
MS Quad Temp.	150 °C	Standard temperature for quadrupole.
Ionization Mode	Electron Ionization (EI), 70 eV	Standard ionization energy for creating reproducible fragmentation patterns.
Acquisition Mode	Scan (m/z 50-550) or SIM	Use Scan mode for initial identification and Selected Ion Monitoring (SIM) for enhanced sensitivity in quantification.

Step 4: Data Analysis and Expected Fragmentation

• Identification: The derivatized N-Cyclodecylmethylamine will have a specific retention time. The mass spectrum is expected to show a molecular ion and characteristic fragments.

• Fragmentation: The primary fragmentation pathway for amines is alpha-cleavage, which is the breaking of a C-C bond adjacent to the nitrogen atom.[11][12][13][14] For the TFAA derivative, expect to see fragments corresponding to the loss of alkyl radicals from the cyclodecyl ring and fragments characteristic of the trifluoroacetyl group.

• Quantification: For quantitative analysis using SIM mode, select at least three characteristic ions: a primary (quantifier) ion and two secondary (qualifier) ions.

GC-MS Workflow Diagram

Caption: Workflow for GC-MS analysis including TFAA derivatization.

Method Validation and Comparison

Once developed, these methods should be validated according to established guidelines, such as those from the International Council for Harmonisation (ICH).[15][16][17] Key parameters to assess include:

• Specificity: The ability to measure the analyte in the presence of other components.

• Linearity and Range: The relationship between concentration and instrument response.[18]

• Accuracy and Precision: The closeness of results to the true value and the degree of scatter between measurements.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest concentrations that can be reliably detected and quantified.

• Robustness: The method's reliability with respect to small, deliberate variations in parameters.[18]

Feature	HPLC-UV/MS Method	GC-MS Method
Sample Prep	Simple dilution and filtration.	Requires extraction and chemical derivatization.
Speed	Relatively fast analysis time per sample.	Longer due to the derivatization step.
Selectivity	High with MS detection; lower with UV.	Very high due to chromatographic separation and mass spectral fingerprinting.
Sensitivity	Good, especially with MS.	Excellent, particularly in SIM mode.
Applicability	Suitable for non-volatile or thermally labile compounds.	Requires the analyte to be volatile and thermally stable (achieved via derivatization).[19]
Primary Challenge	Overcoming poor peak shape of the basic amine.[1][20]	Necessity of derivatization to improve chromatography.[4]

Conclusion

This application note provides two comprehensive and scientifically-grounded starting points for the analysis of N-Cyclodecylmethylamine. The HPLC method offers a direct and rapid approach, provided that mobile phase pH is carefully controlled to ensure symmetric peak shapes. The GC-MS method , while requiring an additional derivatization step, provides exceptional sensitivity and specificity. The choice between these methods will depend on the specific application, required sensitivity, available instrumentation, and sample matrix complexity. Both protocols are designed to be robust starting points for further method optimization and validation.

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Application Notes and Protocols: N-Cyclodecylmethylamine as a Novel Ligand in Catalysis

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: As of the latest literature review in January 2026, N-Cyclodecylmethylamine has not been extensively documented as a ligand in published catalytic applications. This guide, therefore, serves as a forward-looking exploration of its potential, drawing upon established principles of coordination chemistry and catalysis with structurally analogous bulky and flexible N-alkyl amine ligands. The protocols provided are generalized starting points for research and development, and optimization will be necessary for specific applications.

Introduction: The Potential of N-Cyclodecylmethylamine in Catalysis

The relentless pursuit of novel catalysts with enhanced activity, selectivity, and stability has led to the exploration of a vast chemical space of organic ligands. N-Cyclodecylmethylamine, with its unique combination of a bulky, flexible cyclodecyl group and a coordinating secondary amine, presents an intriguing candidate for ligand development. The large, conformationally mobile cyclodecyl moiety can be expected to create a sterically demanding environment around a metal center, potentially influencing substrate approach, product dissociation, and the suppression of off-cycle decomposition pathways. This guide provides a theoretical framework and practical starting points for investigating the utility of N-Cyclodecylmethylamine in transition metal catalysis.

The core hypothesis is that the steric bulk of the cyclodecyl group can play a crucial role in controlling chemoselectivity in catalytic reactions, such as the Buchwald-Hartwig amination.[1] Furthermore, the flexibility of the ten-membered ring may allow for dynamic coordination behavior, adapting to the geometric requirements of different intermediates in a catalytic cycle.

Synthesis and Characterization of N-Cyclodecylmethylamine

The synthesis of N-Cyclodecylmethylamine can be achieved through several established methods for N-alkylation of amines.[2] A common and effective approach is reductive amination, which offers high yields and operational simplicity.

Proposed Synthetic Protocol: Reductive Amination

This protocol outlines the synthesis of N-Cyclodecylmethylamine from cyclodecanecarboxaldehyde and methylamine.

Materials:

• Cyclodecanecarboxaldehyde

• Methylamine (as a solution in THF or as a gas)

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Anhydrous dichloromethane (DCM) or dichloroethane (DCE)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware and magnetic stirrer

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve cyclodecanecarboxaldehyde (1.0 equiv) in anhydrous DCM (to a concentration of approx. 0.1 M).

• Amine Addition: Add a solution of methylamine in THF (1.1 equiv) to the stirred solution of the aldehyde. Stir the mixture at room temperature for 30 minutes to allow for imine formation.

• Reduction: To the reaction mixture, add sodium triacetoxyborohydride (1.5 equiv) portion-wise over 10 minutes. The reaction is typically exothermic, and a cooling bath may be necessary to maintain room temperature.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting aldehyde is consumed (typically 2-4 hours).

• Workup: Quench the reaction by the slow addition of saturated aqueous NaHCO₃. Transfer the mixture to a separatory funnel and extract with DCM (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄. Filter the mixture and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Chromatography: Purify the crude product by flash column chromatography on silica gel to obtain pure N-Cyclodecylmethylamine.

Visualization of the Synthetic Workflow

Caption: Synthetic workflow for N-Cyclodecylmethylamine via reductive amination.

Coordination Chemistry and Ligand Properties

The coordination chemistry of N-Cyclodecylmethylamine is anticipated to be dominated by the properties of its secondary amine nitrogen and the steric influence of the cyclodecyl group.

• Donor Properties: The lone pair of electrons on the nitrogen atom allows it to act as a Lewis base, donating electron density to a transition metal center to form a coordinate covalent bond.[3]

• Steric Hindrance: The bulky cyclodecyl group is expected to create a large steric footprint around the metal center. This can be quantified by the ligand cone angle, which is predicted to be substantial. This steric bulk can stabilize metal complexes, particularly those of transition metals in low oxidation states.[4]

• Flexibility: The ten-membered ring of the cyclodecyl group is highly flexible, allowing it to adopt various conformations. This flexibility might enable the ligand to adapt to the geometric constraints of different intermediates within a catalytic cycle.[5]

Property	Expected Characteristic of N-Cyclodecylmethylamine Ligand	Potential Impact on Catalysis
Steric Bulk	High, due to the large cyclodecyl group.	- Increased stability of the catalyst complex.- Potential for high selectivity by controlling substrate access.- May slow down reaction rates if excessively hindered.
Flexibility	High, due to the conformational mobility of the cyclodecyl ring.	- Can adapt to different coordination geometries during the catalytic cycle.- May lead to a mixture of active catalyst species if not well-controlled.
Electron Donation	Moderate, typical of a secondary alkylamine.	- Influences the electron density at the metal center, affecting oxidative addition and reductive elimination steps.

Potential Catalytic Applications and Protocols

Given its properties, N-Cyclodecylmethylamine is a promising ligand for cross-coupling reactions where steric bulk is known to be beneficial.

Palladium-Catalyzed Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a cornerstone of C-N bond formation, and the use of bulky ligands is critical for its success, especially with challenging substrates.[1][6]

General Protocol for the Amination of Aryl Halides:

Materials:

• Palladium precatalyst (e.g., Pd₂(dba)₃, Pd(OAc)₂)

• N-Cyclodecylmethylamine ligand

• Aryl halide (e.g., aryl chloride, bromide, or iodide)

• Primary or secondary amine

• Base (e.g., NaOtBu, K₃PO₄)

• Anhydrous solvent (e.g., toluene, dioxane)

• Inert gas (Argon or Nitrogen)

• Schlenk tube or similar reaction vessel

Procedure:

• Reaction Setup: To an oven-dried Schlenk tube, add the palladium precatalyst (1-2 mol%), N-Cyclodecylmethylamine (2-4 mol%), and the base (1.5-2.0 equiv).

• Inert Atmosphere: Seal the tube, and evacuate and backfill with an inert gas three times.

• Reagent Addition: Under a positive pressure of the inert gas, add the aryl halide (1.0 equiv), the amine (1.2 equiv), and the anhydrous solvent.

• Reaction: Stir the reaction mixture at the desired temperature (typically 80-110 °C) until the starting material is consumed (monitor by TLC or GC-MS).

• Workup: Cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and filter through a pad of celite.

• Purification: Concentrate the filtrate and purify the crude product by flash column chromatography.

Mechanistic Considerations in Buchwald-Hartwig Amination

The bulky N-Cyclodecylmethylamine ligand is expected to influence several key steps in the catalytic cycle.

Caption: General catalytic cycle for the Buchwald-Hartwig amination.

The N-Cyclodecylmethylamine ligand (L) is expected to promote the reductive elimination step, which is often rate-limiting, by creating steric pressure that favors the formation of the C-N bond and dissociation of the product.

Copper-Catalyzed Ullmann C-N Coupling

The Ullmann condensation is another important method for C-N bond formation, often catalyzed by copper. N-alkylated diamines have been shown to be effective ligands in these reactions.[7] While N-Cyclodecylmethylamine is a monoamine, its steric and electronic properties may still prove beneficial.

General Protocol for Copper-Catalyzed Amination:

Materials:

• Copper(I) iodide (CuI)

• N-Cyclodecylmethylamine ligand

• Aryl iodide

• Amine

• Base (e.g., K₃PO₄)

• Solvent (e.g., toluene, DMF)

Procedure:

• Reaction Setup: In an oven-dried Schlenk tube, combine CuI (5-10 mol%), the aryl iodide (1.0 equiv), and a magnetic stir bar.

• Inert Atmosphere: Evacuate and backfill the tube with argon three times.

• Reagent Addition: Add N-Cyclodecylmethylamine (10-20 mol%), the amine (1.2 equiv), the solvent, and the base (2.0 equiv) under a positive pressure of argon.

• Reaction: Seal the tube and stir the mixture at 110-130 °C for 24 hours.

• Workup and Purification: After cooling, dilute the mixture with ethyl acetate, filter through celite, concentrate, and purify by column chromatography.

Concluding Remarks

N-Cyclodecylmethylamine represents an unexplored yet potentially valuable addition to the toolbox of catalytic ligands. Its inherent steric bulk and flexibility suggest promising applications in cross-coupling reactions and other areas of catalysis. The protocols and insights provided in this guide are intended to serve as a robust starting point for researchers to investigate and unlock the catalytic potential of this novel ligand. Experimental validation and optimization will be key to defining its role in modern synthetic chemistry.

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Application Notes &amp; Protocols: N-Cyclodecylmethylamine in the Synthesis of Pharmaceutical Intermediates

Abstract: This technical guide provides a comprehensive overview of the synthesis and application of N-Cyclodecylmethylamine, a bulky secondary amine, as a versatile building block in the construction of pharmaceutical intermediates. We present detailed protocols for its synthesis via reductive amination and its subsequent utilization in key synthetic transformations, including N-alkylation to form tertiary amines and amide bond formation. The protocols are designed to be self-validating, with in-depth explanations of the causality behind experimental choices, focusing on leveraging the unique steric and electronic properties of the cyclodecyl moiety for strategic synthetic advantage.

Introduction: The Role of Bulky Secondary Amines in Medicinal Chemistry

In the landscape of drug discovery, the modulation of a molecule's physicochemical properties—such as lipophilicity, metabolic stability, and receptor binding affinity—is paramount. Bulky aliphatic amines, like N-Cyclodecylmethylamine, are valuable synthons for introducing large, lipophilic, and three-dimensional structural motifs into drug candidates.[1][2] The ten-membered cyclodecyl ring provides a significant increase in steric bulk and lipophilicity compared to smaller cyclic or linear alkyl groups. This can be strategically employed to:

• Enhance Receptor Selectivity: The defined conformational constraints of the cyclodecyl group can improve binding to specific receptor pockets while sterically hindering off-target interactions.

• Improve Metabolic Stability: The bulky moiety can shield adjacent functional groups from metabolic enzymes, potentially increasing the half-life of a drug candidate.

• Modulate Solubility and Permeability: The introduction of a large hydrocarbon group significantly impacts a molecule's LogP value, a critical parameter for oral bioavailability.

This guide will first detail an efficient synthesis of N-Cyclodecylmethylamine and then explore its application in forming key pharmaceutical substructures.

Synthesis of N-Cyclodecylmethylamine via Reductive Amination

Reductive amination is a cornerstone of amine synthesis, offering a highly controlled and efficient method for C-N bond formation by converting a carbonyl group to an amine.[3][4] This one-pot reaction proceeds through an intermediate imine or iminium ion, which is reduced in situ, thereby avoiding common side reactions like over-alkylation that can plague direct alkylation methods.[5]

Reaction Principle

The synthesis of N-Cyclodecylmethylamine is achieved by the reaction of cyclodecanone with methylamine to form an intermediate iminium ion. This intermediate is then reduced in situ by a hydride-based reducing agent. Sodium triacetoxyborohydride (NaBH(OAc)₃) is the reagent of choice for this transformation due to its mildness and excellent chemoselectivity; it readily reduces the protonated iminium ion while being slow to react with the starting ketone.[4][6]

Caption: Workflow for the synthesis of N-Cyclodecylmethylamine.

Detailed Experimental Protocol

Materials:

• Cyclodecanone (1.0 equiv)

• Methylamine solution (2.0 M in THF, 1.2 equiv)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 equiv)

• Glacial Acetic Acid (catalytic, ~0.1 equiv)

• Anhydrous 1,2-Dichloroethane (DCE)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under a nitrogen atmosphere, add cyclodecanone (1.0 equiv). Dissolve it in anhydrous DCE to a concentration of approximately 0.2 M.

• Amine Addition: Add the methylamine solution (1.2 equiv) to the stirred solution of cyclodecanone.

• Iminium Formation: Add a catalytic amount of glacial acetic acid (~0.1 equiv) to the mixture. Stir at room temperature for 30 minutes to facilitate the formation of the iminium ion intermediate. The acid catalyst is crucial for protonating the carbonyl oxygen, making the carbon more electrophilic for the amine attack.[7]

• Reduction: Carefully add sodium triacetoxyborohydride (1.5 equiv) to the reaction mixture in small portions over 10 minutes. The portion-wise addition helps to control any potential exotherm.

• Reaction Monitoring: Stir the reaction at room temperature. Monitor the progress by Thin Layer Chromatography (TLC) or LC-MS until the starting cyclodecanone is fully consumed (typically 2-4 hours).

• Quenching: Once the reaction is complete, carefully quench the reaction by slow addition of saturated aqueous NaHCO₃ solution until gas evolution ceases.

• Work-up: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice with dichloromethane (DCM). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) to yield pure N-Cyclodecylmethylamine.

Expected Results & Characterization

Parameter	Expected Value
Yield	75-85%
Appearance	Colorless to pale yellow oil
¹H NMR	Complex multiplets in the aliphatic region (~1.2-1.8 ppm) for the cyclodecyl protons, a singlet for the N-methyl group (~2.3 ppm), and a broad singlet for the N-H proton.
¹³C NMR	Multiple signals in the aliphatic region for the cyclodecyl carbons, and a signal for the N-methyl carbon (~35 ppm).
Mass Spec (ESI+)	[M+H]⁺ calculated for C₁₁H₂₄N

Application in N-Alkylation: Synthesis of Tertiary Amines

Tertiary amines are a prevalent functional group in active pharmaceutical ingredients (APIs). N-alkylation of a secondary amine like N-Cyclodecylmethylamine is a direct route to these structures.[8][9] While direct alkylation with alkyl halides can be effective, the steric hindrance provided by the cyclodecyl group helps to mitigate the risk of quaternization, a common side reaction.[1]

Reaction Principle

This protocol describes a standard SN2 reaction where N-Cyclodecylmethylamine acts as a nucleophile, displacing a halide from an alkyl halide. A non-nucleophilic, sterically hindered base is used to neutralize the hydrohalic acid generated during the reaction, preventing the protonation of the starting amine and driving the reaction to completion.[9]

Caption: SN2 mechanism for N-alkylation of a secondary amine.

Detailed Experimental Protocol

Materials:

• N-Cyclodecylmethylamine (1.0 equiv)

• Alkyl Halide (e.g., Benzyl Bromide, 1.1 equiv)

• N,N-Diisopropylethylamine (DIPEA) (1.5 equiv)

• Anhydrous Acetonitrile (MeCN)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar, dissolve N-Cyclodecylmethylamine (1.0 equiv) in anhydrous acetonitrile (0.2 M).

• Base Addition: Add DIPEA (1.5 equiv) to the solution.

• Alkylating Agent Addition: Slowly add the alkyl halide (1.1 equiv) to the stirred solution at room temperature using a syringe.

• Reaction Monitoring: Stir the reaction mixture at room temperature or with gentle heating (e.g., 50 °C) if the alkyl halide is less reactive. Monitor the reaction by TLC or LC-MS. The steric bulk of the cyclodecyl group may necessitate slightly elevated temperatures to achieve a reasonable reaction rate.[10]

• Work-up: Once the reaction is complete, remove the solvent under reduced pressure. Dissolve the residue in diethyl ether or ethyl acetate.

• Washing: Wash the organic layer with saturated aqueous NaHCO₃ solution to remove the DIPEA hydrohalide salt, followed by a wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude tertiary amine by flash column chromatography on silica gel.

Application in Amide Bond Formation

The amide bond is one of the most important functional groups in medicinal chemistry, forming the backbone of peptides and being present in a vast number of drugs.[11] The coupling of a secondary amine with a carboxylic acid is a fundamental method for its formation.[12] Due to the moderate nucleophilicity and significant steric bulk of N-Cyclodecylmethylamine, robust coupling reagents are recommended to ensure efficient reaction.[13]

Reaction Principle

Direct condensation of a carboxylic acid and an amine is generally unfavorable. The reaction requires activation of the carboxylic acid to form a highly electrophilic intermediate, which is then susceptible to nucleophilic attack by the amine.[14] Reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) are highly effective for this purpose, especially with hindered or electron-deficient amines.[13]

Caption: Workflow for HATU-mediated amide coupling.

Detailed Experimental Protocol

Materials:

• Carboxylic Acid (1.0 equiv)

• N-Cyclodecylmethylamine (1.1 equiv)

• HATU (1.1 equiv)

• N,N-Diisopropylethylamine (DIPEA) (2.5 equiv)

• Anhydrous Dimethylformamide (DMF)

• Ethyl Acetate (EtOAc)

• 5% aqueous Lithium Chloride (LiCl) solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a dry round-bottom flask, add the carboxylic acid (1.0 equiv), HATU (1.1 equiv), and dissolve in anhydrous DMF (0.1-0.2 M).

• Activation: Add DIPEA (2.5 equiv) to the stirred solution and stir for 15-20 minutes at room temperature. This allows for the formation of the active ester intermediate.

• Amine Addition: Add N-Cyclodecylmethylamine (1.1 equiv) to the activated mixture.

• Reaction Monitoring: Stir the reaction at room temperature until completion, as monitored by TLC or LC-MS (typically 2-12 hours). The use of a highly efficient coupling reagent like HATU is key to overcoming the steric hindrance of the amine.[13]

• Work-up: Dilute the reaction mixture with ethyl acetate. Wash the organic layer multiple times with 5% aqueous LiCl solution to remove DMF, followed by washes with saturated aqueous NaHCO₃ and brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude amide product by flash column chromatography on silica gel to obtain the desired tertiary amide.

Conclusion

N-Cyclodecylmethylamine serves as a potent building block for introducing significant steric bulk and lipophilicity into molecular scaffolds. Its synthesis is readily achievable through established reductive amination protocols. As demonstrated, it can be effectively incorporated into further synthetic steps such as N-alkylation and amide bond formation to create complex tertiary amines and amides, respectively. The protocols outlined herein provide a robust framework for researchers and drug development professionals to utilize N-Cyclodecylmethylamine in the strategic design and synthesis of novel pharmaceutical intermediates. Careful consideration of its steric properties is essential for selecting appropriate reagents and optimizing reaction conditions to achieve high yields and purity.

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• National Center for Biotechnology Information. (2014). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC - NIH. [Link]

• ResearchGate. (2025). A Protocol for Amide Bond Formation with Electron Deficient Amines and Sterically Hindered Substrates. [Link]

• HepatoChem, Inc. Amide coupling reaction in medicinal chemistry. Coupling reagents. [Link]

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Application Notes &amp; Protocols: Evaluating N-Cyclodecylmethylamine for Agrochemical Potential

For distribution to: Researchers, scientists, and drug development professionals.

Abstract

The relentless pursuit of novel, effective, and environmentally benign agrochemicals is a cornerstone of global food security. The vast chemical space of synthetic compounds remains a largely untapped resource for identifying new active ingredients. This document outlines a comprehensive framework for the initial evaluation of N-Cyclodecylmethylamine, a compound with no previously reported agrochemical activity. We present a series of detailed, validated protocols for primary screening of its potential herbicidal, fungicidal, and insecticidal properties. This guide is designed to provide researchers with a scientifically rigorous, step-by-step methodology for conducting a baseline assessment and serves as a foundational template for the discovery phase of novel agrochemical candidates.

Introduction: The Case for Screening N-Cyclodecylmethylamine

The discovery of new agrochemicals often begins with the screening of diverse chemical libraries.[1][] The traditional "spray and pray" approach, while sometimes serendipitous, has been highly successful in identifying novel classes of active ingredients.[3] This method allows for the holistic assessment of a compound's biological activity, integrating crucial factors like cellular uptake, translocation, and metabolic stability without prior knowledge of the specific molecular target.[3]

N-Cyclodecylmethylamine (CAS No. 80789-66-8) represents an unexplored chemical entity within the context of agrochemical research. Its structure, featuring a large, lipophilic cyclodecyl ring and a secondary amine, presents a unique combination of moieties. The lipophilic nature of the cyclodecyl group could potentially facilitate passage through plant cuticles or insect exoskeletons, a key attribute for contact-based activity. While no direct biological activity has been documented, its structural components warrant a systematic investigation into its potential as a lead compound for a new class of agrochemicals.

This document provides the foundational protocols to test this hypothesis. The following sections detail the necessary steps for a primary screening cascade, designed to efficiently identify any significant biological activity and guide further research.

Compound Profile: N-Cyclodecylmethylamine

A thorough understanding of a compound's physicochemical properties is essential for designing effective screening assays and formulating test solutions.

Property	Value	Source
CAS Number	80789-66-8	Cheméo[4]
Molecular Formula	C₁₁H₂₃N	Cheméo[4]
Molecular Weight	169.31 g/mol	Cheméo[4]
Common Names	N-Methylcyclodecylamine	Cheméo[4]
Predicted logP	3.5 - 4.5 (Estimated)	-
Solubility	Predicted to be low in water, soluble in organic solvents like acetone, DMSO, methanol.	-

Note: Predicted values are based on chemical structure and should be experimentally verified.

Experimental Screening Cascade: A Tri-Phasic Approach

We propose a parallel screening workflow to efficiently assess the herbicidal, fungicidal, and insecticidal potential of N-Cyclodecylmethylamine. Each protocol is designed as a self-validating system, incorporating essential positive and negative controls to ensure data integrity.

Caption: Workflow for primary herbicidal screening.

Protocol 2: In Vitro Fungicidal Activity Assay

This protocol uses the poisoned food technique to assess the compound's ability to inhibit the mycelial growth of key plant pathogenic fungi. [5][6]This method is efficient for initial screening and provides quantitative data on fungistatic or fungicidal activity. [7]

Materials

• Test Compound: N-Cyclodecylmethylamine

• Positive Control: Carbendazim or another appropriate broad-spectrum fungicide

• Negative Control: DMSO (at the same final concentration as in test wells)

• Test Organisms: Botrytis cinerea, Fusarium oxysporum, Alternaria solani. Cultures should be actively growing on Potato Dextrose Agar (PDA).

• Equipment: Laminar flow hood, autoclave, incubator (25°C), petri dishes (90 mm), sterile cork borer (5 mm), micropipettes.

Step-by-Step Methodology

1. Media Preparation: a. Prepare Potato Dextrose Agar (PDA) according to the manufacturer's instructions and sterilize by autoclaving. b. Cool the molten PDA in a water bath to 45-50°C. c. In the laminar flow hood, add the required volume of N-Cyclodecylmethylamine stock solution (or controls) to sterile flasks to achieve final concentrations (e.g., 1, 10, 50, 100 µg/mL). Swirl to mix thoroughly. d. Pour approximately 20 mL of the amended PDA into each sterile petri dish. Allow the plates to solidify.

2. Inoculation: a. Using a sterile 5 mm cork borer, take mycelial plugs from the leading edge of an actively growing 7-day-old culture of the test fungus. b. Place one mycelial plug, mycelium-side down, in the center of each prepared PDA plate (including controls).

3. Incubation and Assessment: a. Seal the plates with parafilm and incubate in the dark at 25°C. b. Monitor the plates daily. When the fungal growth in the negative control plate has reached the edge of the dish (typically 5-7 days), the experiment is complete. c. Measure the diameter of the fungal colony in two perpendicular directions for each plate.

Data Analysis

• Calculate the average colony diameter for each treatment.

• Determine the Percentage Inhibition of Radial Growth (PIRG) using the formula:

  • PIRG (%) = [(Dc - Dt) / Dc] x 100

  • Where Dc = average diameter of the colony in the control, and Dt = average diameter of the colony in the treatment. [5]* Plot the dose-response curve and calculate the IC₅₀ value (the concentration that inhibits growth by 50%).

Protocol 3: Primary Insecticidal Activity Screening

This protocol details a contact toxicity bioassay using a common model insect, the fruit fly (Drosophila melanogaster), or a relevant agricultural pest like aphids. The adult vial test (AVT) is a standard method for assessing the toxicity of contact insecticides. [8][9]

Materials

• Test Compound: N-Cyclodecylmethylamine

• Positive Control: Acetamiprid or another suitable insecticide

• Negative Control: Acetone

• Test Organism: Adult Drosophila melanogaster (2-5 days old) or Aphis gossypii (Cotton aphid).

• Equipment: Glass scintillation vials (20 mL), micropipettes, vortex mixer, aspirator for handling insects, ventilated holding area.

Step-by-Step Methodology

1. Preparation of Vials: a. Prepare a stock solution of N-Cyclodecylmethylamine in acetone. From this, create a dilution series to achieve final concentrations ranging from 0.1 to 100 µ g/vial . b. Pipette 500 µL of each test solution (and controls) into a separate glass vial. [8] c. Cap the vials and roll them on their side until the acetone has completely evaporated, leaving a thin, even film of the compound coating the inner surface. d. To ensure complete evaporation, leave the vials uncapped in a fume hood for at least 1 hour.

2. Insect Exposure: a. Using a gentle aspirator, introduce 10-20 adult insects into each treated vial. b. Cap the vials with breathable stoppers (e.g., cotton plugs). c. Place the vials in an incubator or holding area at 25°C with a 16h light/8h dark cycle.

3. Assessment: a. Assess insect mortality at 4, 8, and 24 hours after exposure. b. An insect is considered dead if it is immobile and unable to right itself when gently prodded.

Data Analysis

• Calculate the percentage mortality for each concentration at each time point, correcting for any mortality in the negative control using Abbott's formula.

• Plot the concentration-mortality data on a probit scale to determine the LC₅₀ value (the lethal concentration required to kill 50% of the test population). [10]

Subsequent Steps: From Hit to Lead

Should N-Cyclodecylmethylamine demonstrate significant, dose-dependent activity in any of the primary screens (a "hit"), a series of secondary investigations would be warranted. The goal is to understand the compound's spectrum of activity, potency, and, crucially, its mode of action (MoA). [11][12]Understanding the MoA is critical for managing resistance and developing safer, more selective pesticides. [13]

Caption: Logical progression from an active hit to a lead compound for MoA studies.

Conclusion

The protocols outlined in this document provide a robust and efficient pathway for the initial agrochemical evaluation of N-Cyclodecylmethylamine. By systematically assessing its herbicidal, fungicidal, and insecticidal properties, researchers can rapidly determine if this novel compound holds promise as a lead for a new generation of crop protection agents. Adherence to these standardized, self-validating methods will ensure the generation of high-quality, reproducible data, forming a solid foundation for any subsequent research and development efforts.

References

• Bentham Science Publishers. (2022). In vitro Methodology to Assess Quantitative Resistance in Plant-fungus Pathosystems.
• Das, S. K. (2013). Mode of action of pesticides and the novel trends – A critical review. International Research Journal of Agricultural Science and Soil Science, 3(11), 393-401.
• Shaner, D. L. Primary Herbicide Screening. UC ANR Portal.
• Cheméo. (n.d.). Chemical Properties of Cyclodecanamine, N-methyl- (CAS 80789-66-8).
• Kamalakannan, M., et al. (2024). Mode of Action of Novel Insecticides. ResearchGate.
• Journal of Entomology and Zoology Studies. (2017). Laboratory bioassay methods to assess the insecticide toxicity against insect pests-A review.
• Das, S. K. (2018). Mode of action of pesticides and the novel trends – A critical review. ResearchGate.
• International Research Journal of Agricultural Science and Soil Science. (n.d.). Mode of action of pesticides and the novel trends.
• Plant and Soil Sciences eLibrary. (n.d.). Traditional 'Chemical-Based' Discovery and Screening.
• National Institutes of Health. (n.d.). Bioassays for Monitoring Insecticide Resistance. PMC.
• Fabre, B., et al. (1988). A simple screening method for insecticidal substances from actinomycetes. The Journal of Antibiotics, 41(2), 212-219.
• Henderson, T. (2025). Herbicide Testing: Resistance, Residues, and Soil Impact. Contract Laboratory.
• ARCC Journals. (n.d.). In vitro Antifungal Efficacy of Some Plant Extracts against Fungal Pathogens Causing Diseases in Solanaceous Crops.
• Department of Primary Industries and Regional Development. (n.d.). Herbicide resistance and susceptibility testing.
• ACS Publications. (n.d.). The Establishment of a Highly Sensitive Insecticidal Activity Detection System Using Silkworm First Instar Larvae Enables an Efficient Search Method for Insecticide Seed Compounds. ACS Agricultural Science & Technology.
• The Pharma Innovation Journal. (2024). In vitro anti-fungal potential of selected plant extracts against Fusarium oxysporum.
• Anitha, V., & Shravya Savithri, K. (2024). Novel Insecticide Molecules: Understanding the Structure and Mode of Action. Vigyan Varta, 5(4).
• Oxford Academic. (n.d.). High-Throughput Screening Method to Identify Potential Pesticides for Mosquito Control. Journal of Medical Entomology.
• ACS Publications. (2017). Agrochemical Discovery - Building the Next Generation of Insect Control Agents.
• MDPI. (2022). Initial In Vitro Assessment of the Antifungal Activity of Aqueous Extracts from Three Invasive Plant Species.
• National Institutes of Health. (n.d.). In Vitro Antifungal Activity of Plant Extracts on Pathogenic Fungi of Blueberry (Vaccinium sp.). PMC.
• BOC Sciences. (n.d.). AgroChemical Screening Library.
• BioOne Complete. (2000). Screening for Herbicide Resistance in Weeds.

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Proposed Application Note and Protocols for N-Cyclodecylmethylamine in Polymer Chemistry

A Correlative Investigation into its Potential as a Novel Curing Agent for High-Performance Epoxy Resins

Abstract: This document explores the prospective application of N-Cyclodecylmethylamine as a novel cycloaliphatic amine curing agent for epoxy resins. While direct literature on this specific compound in polymer applications is nascent, this note extrapolates its potential utility based on the well-established principles of epoxy chemistry and the known performance characteristics of analogous cycloaliphatic amines. We present a theoretical framework, proposed mechanisms, and detailed experimental protocols for evaluating N-Cyclodecylmethylamine as a hardener for creating robust, high-performance thermosetting polymers. This guide is intended for researchers, scientists, and professionals in materials science and drug development who are exploring novel monomers and curing agents.

Part 1: Scientific Rationale and Proposed Utility

Introduction to N-Cyclodecylmethylamine

N-Cyclodecylmethylamine is a secondary amine characterized by a cyclodecyl group and a methyl group attached to a central nitrogen atom. Its chemical structure suggests potential as a valuable component in polymer synthesis, particularly as a curing agent or hardener for epoxy resins. The bulky, non-aromatic cyclodecyl ring is anticipated to impart unique properties to the resulting polymer network, such as enhanced thermal stability, good chemical resistance, and improved UV stability compared to aromatic amine-based curing agents[1][2].

Causality of Experimental Direction: Why N-Cyclodecylmethylamine for Epoxy Curing?

The selection of an amine curing agent is critical in determining the final properties of a cured epoxy system[3][4]. The hypothesis underpinning this investigation is that the unique structural features of N-Cyclodecylmethylamine will translate into desirable polymer characteristics:

• Secondary Amine Reactivity: As a secondary amine, N-Cyclodecylmethylamine possesses one active hydrogen available for reaction with an epoxy group[3][5]. This is expected to result in a more controlled and potentially slower curing process compared to primary amines, which could be advantageous for applications requiring longer pot life and better processability[5].

• High Glass Transition Temperature (Tg): The rigid and bulky cycloaliphatic structure is predicted to restrict the mobility of the polymer chains in the cured network, leading to a high glass transition temperature and excellent performance at elevated temperatures[4][6].

• Enhanced Durability and Chemical Resistance: Cycloaliphatic amine hardeners are known to produce cured epoxy systems with superior chemical resistance and durability[1][7][8]. The hydrophobic nature of the cyclodecyl group is expected to contribute to low water absorption and high resistance to a range of chemicals.

• UV Stability: The absence of aromatic rings in N-Cyclodecylmethylamine suggests that the resulting epoxy systems will exhibit better resistance to yellowing and degradation upon exposure to UV radiation, a common drawback of aromatic amine hardeners[1][2].

Part 2: Proposed Mechanism of Action

The curing of an epoxy resin with N-Cyclodecylmethylamine is proposed to proceed via a nucleophilic addition reaction. The lone pair of electrons on the nitrogen atom of the amine attacks the electrophilic carbon of the epoxide ring, leading to ring-opening and the formation of a covalent bond.

Proposed Curing Mechanism

Caption: Proposed reaction pathway for epoxy curing.

The reaction of the secondary amine with an epoxy group forms a tertiary amine and a hydroxyl group. The newly formed hydroxyl groups can further catalyze the curing reaction[9].

Part 3: Experimental Protocols

The following protocols are designed to evaluate the efficacy of N-Cyclodecylmethylamine as a curing agent for a standard epoxy resin, such as a diglycidyl ether of bisphenol A (DGEBA).

Materials and Equipment

Material/Equipment	Specification
Epoxy Resin	Diglycidyl ether of bisphenol A (DGEBA), Epoxide Equivalent Weight (EEW) 180-190 g/eq
Curing Agent	N-Cyclodecylmethylamine (Molecular Weight: 169.31 g/mol )[10]
Control Curing Agent	Isophorone diamine (IPDA) or other standard cycloaliphatic amine
Solvent (optional)	Benzyl alcohol (as a reactive diluent)[9][11]
Mixing Equipment	Mechanical stirrer, beakers, spatulas
Curing Oven	Programmable temperature control
Analytical Instruments	Differential Scanning Calorimeter (DSC), Thermogravimetric Analyzer (TGA), Dynamic Mechanical Analyzer (DMA), Fourier-Transform Infrared (FTIR) Spectrometer

Protocol 1: Determination of Stoichiometric Mix Ratio

Objective: To calculate the correct mix ratio of N-Cyclodecylmethylamine to DGEBA epoxy resin for optimal curing.

Principle: The optimal properties of a cured epoxy system are typically achieved when the number of amine hydrogen equivalents is equal to the number of epoxide equivalents[12].

Calculation:

The parts by weight of amine curing agent per 100 parts of epoxy resin (phr) can be calculated using the following formula[3]:

phr = (Amine Hydrogen Equivalent Weight (AHEW) * 100) / Epoxide Equivalent Weight (EEW)

For N-Cyclodecylmethylamine (a secondary amine):

• AHEW = Molecular Weight / Number of active hydrogens = 169.31 / 1 = 169.31 g/eq

• Assuming an EEW of the DGEBA resin of 185 g/eq:

phr = (169.31 * 100) / 185 ≈ 91.5 phr

Procedure:

• Accurately weigh 100 g of DGEBA epoxy resin into a clean beaker.

• Weigh 91.5 g of N-Cyclodecylmethylamine in a separate container.

• Slowly add the N-Cyclodecylmethylamine to the epoxy resin while stirring continuously with a mechanical stirrer.

• Continue mixing for 5-10 minutes until a homogeneous mixture is obtained.

• Degas the mixture in a vacuum chamber to remove any entrapped air bubbles.

Protocol 2: Curing Profile and Thermal Analysis

Objective: To determine the curing characteristics and thermal properties of the N-Cyclodecylmethylamine-cured epoxy system.

Workflow for Curing and Analysis

Caption: Experimental workflow for curing and analysis.

Procedure:

• Prepare the stoichiometric mixture as described in Protocol 3.2.

• Pour the mixture into appropriate molds for DSC, TGA, and DMA analysis.

• Place the samples in a programmable oven. Based on typical cycloaliphatic amines, a suggested starting cure schedule is 2 hours at 80°C followed by 3 hours at 150°C[2]. The optimal cure schedule should be determined experimentally.

• After curing, allow the samples to cool slowly to room temperature.

• Perform the following analyses:

  • DSC: Determine the glass transition temperature (Tg) and any residual curing exotherm.

  • TGA: Evaluate the thermal stability and decomposition temperature of the cured polymer.

  • DMA: Characterize the viscoelastic properties, including storage modulus and tan delta.

  • FTIR: Monitor the disappearance of the epoxide peak (around 915 cm⁻¹) to determine the extent of the curing reaction.

Protocol 3: Evaluation of Mechanical and Chemical Resistance Properties

Objective: To assess the mechanical strength and chemical resistance of the fully cured epoxy system.

Procedure:

• Prepare larger samples of the cured epoxy resin using appropriate molds (e.g., for tensile and flexural testing).

• Perform standard mechanical tests (e.g., ASTM D638 for tensile properties, ASTM D790 for flexural properties).

• For chemical resistance testing, immerse cured samples in various solvents (e.g., water, acids, bases, organic solvents) for a specified period.

• Measure the change in weight and dimensions of the samples after immersion.

Part 4: Expected Outcomes and Interpretation

The use of N-Cyclodecylmethylamine as a curing agent is expected to yield a rigid, high-performance thermoset with the following characteristics:

Property	Expected Outcome	Interpretation
Glass Transition Temperature (Tg)	> 150°C	The bulky cycloaliphatic ring restricts chain motion, leading to excellent high-temperature performance.
Thermal Stability (TGA)	High decomposition temperature	Indicates a stable crosslinked network.
Mechanical Properties	High tensile and flexural strength	A rigid and robust material suitable for structural applications.
Chemical Resistance	Low swelling in common solvents	The hydrophobic nature of the cyclodecyl group and high crosslink density contribute to good chemical inertness.

Part 5: Conclusion and Future Directions

This application note provides a theoretical and practical framework for the investigation of N-Cyclodecylmethylamine as a novel curing agent in polymer chemistry. Based on the established behavior of analogous cycloaliphatic amines, it is hypothesized that N-Cyclodecylmethylamine can be used to formulate high-performance epoxy systems with desirable thermal, mechanical, and chemical resistance properties. The provided protocols offer a starting point for the systematic evaluation of this promising compound. Future research should focus on optimizing the cure cycle, exploring the use of catalysts to modify reactivity, and evaluating its performance in composite materials and advanced coatings.

References

• Summary of types and curing mechanisms of epoxy resin curing agents - Knowledge. (2024, June 20).
• Understanding Cycloaliphatic Amine Hardeners: Properties and Applications. (2025, February 3). Rich Chemical.
• Pasatta, J. (2022, July 11). Epoxy Curing Agents - Part 1: Amines. Polymer Innovation Blog.
• Advancements in Cycloaliphatic Amine Hardeners: Enhancing Performance in Epoxy Coatings. (2024, March 11). Pflaumer Brothers.
• The Chemistry Behind Amine-Cured Epoxy Systems. (2025, July 16).
• Curing Agents for Epoxy Resin. (n.d.). ThreeBond.
• Amine Cured-Epoxy Matrices. (n.d.). Applied Poleramic.
• Cycloaliphatic Amine Hardener: A Key Component in the Chemical Additive Industry. (2024, January 19).
• Epoxy. (n.d.). In Wikipedia.
• Chemistry of Ambient Cure Epoxy Resins and Hardeners. (2022, March 30). Chemical Dynamics, LLC.
• The Reactivity of Amines with Epoxy Resins: Factors and Optimization. (2025, March 12).
• Cycloaliphatic Amines. (n.d.). Westlake Epoxy.
• Pasatta, J. (2022, July 25). Epoxy Curing Agents – Part 2: Tailoring Properties with Amines. Polymer Innovation Blog.
• Chemical Properties of Cyclodecanamine, N-methyl- (CAS 80789-66-8). (n.d.). Cheméo.

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Application Notes and Protocols for Assessing the Cell Permeability of N-Cyclodecylmethylamine

Introduction: The Permeability Puzzle in Drug Discovery

The journey of a drug from administration to its target is fraught with biological barriers. A molecule's ability to effectively cross cell membranes—its permeability—is a cornerstone of its pharmacokinetic profile and, ultimately, its therapeutic efficacy. For orally administered drugs, permeability across the intestinal epithelium governs absorption and bioavailability.[1][2] For drugs targeting the central nervous system (CNS), crossing the formidable blood-brain barrier (BBB) is the primary hurdle.[3][4] Therefore, early and accurate assessment of a compound's permeability is a critical step in the drug discovery pipeline, enabling researchers to prioritize candidates with the highest potential for success.[2][5]

This guide focuses on establishing a robust, tiered strategy for evaluating the cell permeability of N-Cyclodecylmethylamine . This molecule presents a unique challenge: its large, non-polar cyclodecyl group suggests a high degree of lipophilicity, which typically favors passive diffusion across lipid membranes. However, its methylamine functional group is basic and will be protonated at physiological pH, conferring a positive charge. This amphipathic nature complicates permeability assessment, as the compound may be a substrate for active efflux transporters, such as P-glycoprotein (P-gp), which can actively pump drugs out of cells and significantly limit absorption and tissue penetration.[6]

We will detail a multi-tiered approach, beginning with a high-throughput screen for passive diffusion and progressing to more complex, cell-based models to investigate the interplay between passive permeability and active transport. This structured methodology ensures a comprehensive understanding of the molecule's behavior, providing clear, actionable data for drug development professionals.

Tier 1: High-Throughput Assessment of Passive Permeability with the PAMPA Assay

The Parallel Artificial Membrane Permeability Assay (PAMPA) is a non-cell-based, high-throughput method designed to predict passive transcellular permeability.[7][8] It measures a compound's ability to diffuse from a donor compartment to an acceptor compartment through an artificial lipid membrane, simulating the core lipid bilayer of a cell membrane.[9][10]

Expertise & Causality: For a lipophilic compound like N-Cyclodecylmethylamine, PAMPA is the ideal first-pass assay. Its primary advantage is that it exclusively measures passive diffusion, avoiding the complexities of active transport and metabolism.[11][12] This provides a clean, rapid baseline of the molecule's intrinsic ability to cross a lipid barrier. By isolating this single mechanism, we can quickly rank-order compounds and identify those with favorable physicochemical properties for passive absorption before investing in more resource-intensive cell-based assays.[13]

Workflow for PAMPA Assay

Caption: Workflow of the Parallel Artificial Membrane Permeability Assay (PAMPA).

Protocol: PAMPA for N-Cyclodecylmethylamine

This protocol is designed for a 96-well plate format.

1. Materials:

• Plates: 96-well filter plate (e.g., Millipore MultiScreenIP, 0.45 µm PVDF) and a matching 96-well acceptor plate.

• Lipid Solution: For BBB permeability, use a brain-specific lipid mix (e.g., porcine brain lipid in dodecane). For gastrointestinal (GI) absorption, use a GIT-specific lipid mix (e.g., 20% lecithin in dodecane).[8][13]

• Buffers: Phosphate-Buffered Saline (PBS) at pH 7.4 for the acceptor well and pH 6.5 for the donor well (to simulate the gut environment).

• Compound: N-Cyclodecylmethylamine stock solution in DMSO.

• Controls: High permeability control (e.g., Propranolol) and low permeability control (e.g., Atenolol).

• Quantification: LC-MS/MS system.

2. Assay Procedure:

• Membrane Coating: Apply 5 µL of the selected lipid solution to the filter of each well on the donor plate. Let the solvent evaporate for ~5 minutes.

• Acceptor Plate Preparation: Add 200 µL of PBS (pH 7.4) to each well of the acceptor plate.

• Donor Solution Preparation: Prepare the dosing solution by diluting N-Cyclodecylmethylamine stock (and controls) in PBS (pH 6.5) to a final concentration of 10-50 µM. The final DMSO concentration should be <1%.

• Assay Start: Add 200 µL of the dosing solution to each well of the lipid-coated donor plate.

• Incubation: Carefully place the donor plate onto the acceptor plate to form the "sandwich."[9] Incubate at room temperature for 4-5 hours with gentle shaking to reduce the unstirred water layer.[14]

• Sample Collection: After incubation, separate the plates. Collect samples from both the donor and acceptor wells for analysis. Also, analyze an aliquot of the initial donor solution (T0 reference).

3. Data Analysis & Interpretation:

• Quantification: Determine the concentration of N-Cyclodecylmethylamine in all samples using a validated LC-MS/MS method.

• Permeability Calculation: The effective permeability coefficient (Pe) in cm/s is calculated using the following equation[15]:

  Pe = (-ln(1 - [Drug]acceptor / [Drug]equilibrium)) * (V_D * V_A) / ((V_D + V_A) * Area * Time)

  Where:

  • [Drug]acceptor is the drug concentration in the acceptor well.

  • [Drug]equilibrium is the concentration when the system reaches equilibrium.

  • V_D and V_A are the volumes of the donor and acceptor wells.

  • Area is the surface area of the membrane.

  • Time is the incubation time in seconds.

Table 1: Example PAMPA Data and Interpretation

Compound	Pe (x 10⁻⁶ cm/s)	Permeability Classification	Predicted Absorption
Atenolol (Low Control)	< 1.0	Low	Poor
N-Cyclodecylmethylamine	12.5	High	High (Passive)
Propranolol (High Control)	> 10.0	High	High

Trustworthiness: The validity of each assay plate is confirmed by ensuring the permeability coefficients of the high and low permeability controls fall within their expected ranges. A high Pe value for N-Cyclodecylmethylamine in this assay would suggest that the molecule's lipophilic character dominates and it can readily cross lipid barriers via passive diffusion.

Tier 2: Modeling Intestinal Absorption and Efflux with the Caco-2 Assay

While PAMPA provides a valuable measure of passive permeability, it cannot predict the influence of cellular transporters. The Caco-2 cell permeability assay is the industry gold standard for modeling human intestinal absorption because it accounts for multiple transport mechanisms.[16][17] Caco-2 cells, derived from human colon adenocarcinoma, differentiate into a monolayer of polarized enterocytes that form tight junctions and express clinically relevant efflux transporters like P-gp.[1][18]

Expertise & Causality: This assay is the critical next step for N-Cyclodecylmethylamine. Given its cationic nature at physiological pH, there is a high probability it could be a substrate for efflux transporters. The Caco-2 assay allows for a bidirectional assessment of permeability: from the apical (AP) to basolateral (BL) side, simulating gut-to-blood absorption, and from the BL to AP side, which measures efflux.[1][18] A significantly higher permeability in the efflux direction (BL→AP) is a strong indicator of active efflux.

Workflow for Caco-2 Permeability Assay

Caption: Caco-2 bidirectional permeability assay workflow.

Protocol: Caco-2 Bidirectional Assay

1. Cell Culture and Monolayer Formation:

• Seeding: Seed Caco-2 cells onto permeable Transwell inserts (e.g., 24-well format) at a density of ~60,000 cells/cm².

• Differentiation: Culture the cells for 21-25 days in a humidified incubator at 37°C and 5% CO₂. Change the culture medium every 2-3 days. This extended period is crucial for the cells to differentiate, polarize, and form robust tight junctions.[19]

• Monolayer Integrity Check: Before the experiment, measure the Transepithelial Electrical Resistance (TEER) of each monolayer. Only use inserts with TEER values >300 Ω·cm², which indicates a well-formed, tight monolayer.[19] The integrity should be checked again post-experiment.

2. Transport Experiment:

• Preparation: Gently wash the cell monolayers with pre-warmed Hanks' Balanced Salt Solution (HBSS) at pH 7.4.

• Dosing:

  • A→B Direction: Add the dosing solution (N-Cyclodecylmethylamine at 10 µM in HBSS) to the apical (donor) compartment and fresh HBSS to the basolateral (receiver) compartment.

  • B→A Direction: Add the dosing solution to the basolateral (donor) compartment and fresh HBSS to the apical (receiver) compartment.

• Incubation: Incubate the plates at 37°C for 2 hours on an orbital shaker.

• Sampling: At the end of the incubation, collect samples from the donor and receiver compartments of each well.

3. Data Analysis & Interpretation:

• Quantification: Analyze all samples by LC-MS/MS to determine compound concentrations.

• Papp Calculation: Calculate the apparent permeability coefficient (Papp) for each direction using the formula:

  Papp = (dQ/dt) / (A * C₀)

  Where:

  • dQ/dt is the rate of permeation.

  • A is the surface area of the membrane.

  • C₀ is the initial concentration in the donor compartment.

• Efflux Ratio (ER) Calculation: The ER is the key indicator of active efflux.[18]

  ER = Papp (B→A) / Papp (A→B)

Table 2: Example Caco-2 Data and Interpretation

Compound	Papp (A→B) (x 10⁻⁶ cm/s)	Papp (B→A) (x 10⁻⁶ cm/s)	Efflux Ratio (ER)	Interpretation
Propranolol (High Perm.)	25.0	23.5	0.94	High permeability, no efflux
N-Cyclodecylmethylamine	3.5	15.4	4.4	Moderate permeability, strong efflux substrate
Digoxin (P-gp Substrate)	0.5	5.5	11.0	Low permeability, strong efflux substrate

Trustworthiness: An ER ≥ 2 is a widely accepted criterion for identifying a compound as a substrate of active efflux.[6] The high ER for N-Cyclodecylmethylamine in this example, despite its good passive permeability from PAMPA, strongly suggests that its absorption in vivo would be limited by an efflux transporter like P-gp.

Tier 3: Specific P-glycoprotein (P-gp) Substrate Identification with MDCK-MDR1 Assay

If the Caco-2 assay indicates efflux, the next logical step is to confirm the specific transporter involved. The Madin-Darby Canine Kidney (MDCK) cell line is an excellent tool for this purpose. Wild-type MDCK cells have low expression of endogenous transporters.[20] The MDCK-MDR1 cell line has been engineered to overexpress human P-gp (encoded by the MDR1 gene), making it a highly specific and sensitive model for identifying P-gp substrates.[21][22]

Expertise & Causality: By comparing the bidirectional transport of N-Cyclodecylmethylamine across both the wild-type MDCK and the P-gp-overexpressing MDCK-MDR1 cell lines, we can definitively confirm its interaction with P-gp.[20] A high efflux ratio in the MDCK-MDR1 line that is absent or significantly lower in the wild-type line provides conclusive evidence that the compound is a P-gp substrate. This assay is faster than the Caco-2 model, as MDCK cells form a confluent monolayer in just 4-5 days.[20][22]

Conceptual Diagram: MDCK vs. MDCK-MDR1

Caption: A tiered strategy for comprehensive permeability profiling.

This structured approach provides a robust framework for de-risking drug candidates. It efficiently screens for passive permeability, identifies potential liabilities related to active transport, and confirms the specific mechanisms involved, empowering drug development teams to make informed, data-driven decisions.

References

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• Sygnature Discovery. (n.d.). Caco-2 Permeability.
• MDPI. (2022). Experimental Models of In Vitro Blood–Brain Barrier for CNS Drug Delivery: An Evolutionary Perspective.
• Vertex AI Search. (2025). Understanding the Caco-2 Permeability Assay: A Critical Tool in Drug Development.
• PMC. (n.d.). In vitro models of the blood–brain barrier: An overview of commonly used brain endothelial cell culture models and guidelines for their use.
• Creative Bioarray. (n.d.). Caco-2 Permeability Assay.
• Springer Nature Experiments. (n.d.). In Vitro Models of the Blood–Brain Barrier.
• Springer Nature Experiments. (n.d.). Optimization of the Caco-2 Permeability Assay to Screen Drug Compounds for Intestinal Absorption and Efflux.
• Creative Bioarray. (n.d.). MDR1-MDCK Permeability Assay.
• Evotec. (n.d.). MDCK-MDR1 Permeability Assay.
• Enamine. (n.d.). MDR1-MDCKII Permeability Assay.
• Wikipedia. (n.d.). Parallel artificial membrane permeability assay.
• Grokipedia. (n.d.). Parallel artificial membrane permeability assay.
• PubMed. (n.d.). Caco-2 cell permeability assays to measure drug absorption.
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• MolecularCloud. (2025). Parallel Artificial Membrane Permeability Assay (PAMPA): An Overview.
• Creative Bioarray. (n.d.). Caco-2 permeability assay.
• NIH. (2023). Caco-2 Cell Line Standardization with Pharmaceutical Requirements and In Vitro Model Suitability for Permeability Assays.
• YouTube. (2023). Parallel Artificial Membrane Permeability Assay (PAMPA) in Drug Development.
• Enamine. (n.d.). Parallel Artificial Membrane Permeability Assay (PAMPA: GIT or BBB mode).
• Evotec. (n.d.). Parallel Artificial Membrane Permeability Assay (PAMPA).
• ACS Publications. (2017). Predicting a Drug's Membrane Permeability: A Computational Model Validated With in Vitro Permeability Assay Data.
• Bienta. (n.d.). Parallel Artificial Membrane Permeability Assay (PAMPA).
• Creative Bioarray. (n.d.). Parallel Artificial Membrane Permeability Assay (PAMPA).
• ResearchGate. (2025). PAMPA—a drug absorption in vitro model.

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Application Notes and Protocols: A Comprehensive Methodology for Assessing the Antimicrobial Activity of N-Cyclodecylmethylamine

Introduction: Unveiling the Antimicrobial Potential of N-Cyclodecylmethylamine

The escalating threat of antimicrobial resistance necessitates the urgent discovery and development of novel therapeutic agents.[1][2] N-Cyclodecylmethylamine, a secondary amine, represents a class of organic compounds with potential for biological activity. The structural characteristics of N-Cyclodecylmethylamine, featuring a bulky cyclodecyl group and a secondary amine moiety, suggest possible interactions with microbial membranes or intracellular targets.[3] This document provides a comprehensive, multi-faceted methodology for the systematic evaluation of the antimicrobial properties of N-Cyclodecylmethylamine.

These protocols are designed for researchers, scientists, and drug development professionals to rigorously assess the compound's spectrum of activity, potency, and potential for bactericidal or bacteriostatic effects. Furthermore, this guide extends to crucial preliminary safety evaluations, including cytotoxicity and hemolytic activity, to establish a foundational therapeutic index. The methodologies presented herein are grounded in internationally recognized standards, primarily those from the Clinical and Laboratory Standards Institute (CLSI), ensuring data integrity and reproducibility.[4][5][6]

Phase 1: Primary Screening and Potency Determination

The initial phase of assessment focuses on determining the fundamental antimicrobial activity of N-Cyclodecylmethylamine against a representative panel of clinically relevant microorganisms. This panel should include Gram-positive and Gram-negative bacteria, and potentially fungal species, to ascertain the compound's spectrum of activity. A common and highly informative starting point is the determination of the Minimum Inhibitory Concentration (MIC).[7][8][9][10]

Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution method is a quantitative technique used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism after overnight incubation.[7][8][9] This method is highly standardized, cost-effective, and amenable to high-throughput screening.[8]

Causality Behind Experimental Choices:

• Quantitative Data: Unlike diffusion methods, broth microdilution provides a precise numerical MIC value (in µg/mL), which is essential for comparing the potency of N-Cyclodecylmethylamine against different organisms and with other compounds.[7][8]

• Standardization: Adherence to CLSI guidelines ensures that the results are reproducible and comparable across different laboratories.[4][5][6]

• High-Throughput Capability: The use of 96-well microtiter plates allows for the simultaneous testing of multiple concentrations and organisms, making it efficient for initial screening.[8]

Experimental Protocol: Broth Microdilution

• Preparation of N-Cyclodecylmethylamine Stock Solution:

  • Accurately weigh a sample of N-Cyclodecylmethylamine and dissolve it in an appropriate solvent (e.g., dimethyl sulfoxide - DMSO) to create a high-concentration stock solution. The final concentration of the solvent in the assay should be kept low (typically ≤1%) to avoid inhibiting microbial growth.

• Preparation of Microtiter Plates:

  • Using a sterile 96-well microtiter plate, perform serial two-fold dilutions of the N-Cyclodecylmethylamine stock solution in cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria or RPMI-1640 for fungi.[8] The typical final volume in each well is 100 µL.

• Inoculum Preparation:

  • From a fresh overnight culture of the test microorganism on an appropriate agar plate, select several colonies and suspend them in sterile saline or broth.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL for bacteria.

  • Dilute this standardized suspension in the appropriate broth to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.[9]

• Inoculation and Incubation:

  • Inoculate each well of the microtiter plate containing the serially diluted compound with the prepared microbial suspension.

  • Include a growth control well (broth and inoculum, no compound) and a sterility control well (broth only).[8]

  • Incubate the plates at 35-37°C for 16-20 hours for most bacteria.

• Determination of MIC:

  • After incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of N-Cyclodecylmethylamine at which there is no visible growth.[7][8][9] This can also be determined spectrophotometrically by measuring the optical density at 600 nm.

Data Presentation: MIC Values of N-Cyclodecylmethylamine

Microorganism	Gram Stain	MIC (µg/mL)
Staphylococcus aureus	Gram-positive
Enterococcus faecalis	Gram-positive
Escherichia coli	Gram-negative
Pseudomonas aeruginosa	Gram-negative
Candida albicans	Fungi

Caption: Illustrative table for summarizing the Minimum Inhibitory Concentration (MIC) values of N-Cyclodecylmethylamine against a panel of microorganisms.

Agar Disk Diffusion (Kirby-Bauer Method)

As a complementary qualitative method, the agar disk diffusion test provides a visual confirmation of antimicrobial activity and can be useful for rapid screening.[11][12] In this method, a standardized inoculum of a microorganism is spread over an agar plate, and a paper disk impregnated with N-Cyclodecylmethylamine is placed on the surface.[11][13] The compound diffuses into the agar, and if it is effective, it will inhibit microbial growth, resulting in a clear zone of inhibition around the disk.[12]

Causality Behind Experimental Choices:

• Simplicity and Cost-Effectiveness: This method is simple to perform and requires minimal specialized equipment, making it ideal for initial screening in many laboratory settings.[1]

• Visual Confirmation: The presence and size of the zone of inhibition provide a clear and rapid visual indication of antimicrobial activity.

Experimental Protocol: Agar Disk Diffusion

• Inoculum Preparation: Prepare a standardized microbial inoculum as described for the broth microdilution method (0.5 McFarland standard).

• Inoculation of Agar Plate:

  • Dip a sterile cotton swab into the standardized inoculum and remove excess fluid by pressing it against the inside of the tube.

  • Streak the swab evenly across the entire surface of a Mueller-Hinton agar plate in three directions, rotating the plate approximately 60 degrees between each streaking to ensure uniform coverage.[14]

• Disk Application:

  • Aseptically place a sterile paper disk impregnated with a known concentration of N-Cyclodecylmethylamine onto the surface of the inoculated agar plate.

  • Gently press the disk with sterile forceps to ensure complete contact with the agar.[15]

• Incubation: Invert the plates and incubate at 35-37°C for 16-24 hours.

• Measurement and Interpretation:

  • After incubation, measure the diameter of the zone of inhibition in millimeters. The size of the zone is proportional to the susceptibility of the microorganism to the compound.

Phase 2: Elucidating the Mode of Action - Bactericidal vs. Bacteriostatic

Once the inhibitory activity of N-Cyclodecylmethylamine is established, the next critical step is to determine whether the compound kills the microorganisms (bactericidal) or merely inhibits their growth (bacteriostatic). This is crucial for guiding potential therapeutic applications.

Minimum Bactericidal Concentration (MBC) Assay

The MBC is defined as the lowest concentration of an antimicrobial agent that results in a 99.9% reduction of the initial microbial population.[7] This assay is a direct extension of the MIC test.

Causality Behind Experimental Choices:

• Definitive Killing Assessment: The MBC provides a clear endpoint for determining the lethal concentration of the compound, which is a critical parameter for drug development.

• Distinguishing Bactericidal from Bacteriostatic Activity: A low MBC/MIC ratio (typically ≤ 4) is indicative of bactericidal activity, while a high ratio suggests bacteriostatic activity.

Experimental Protocol: MBC Assay

• Perform MIC Assay: Conduct the broth microdilution assay as described previously.

• Subculturing: From the wells of the MIC plate that show no visible growth, take a small aliquot (e.g., 10-100 µL) and plate it onto a fresh, antibiotic-free agar plate.

• Incubation: Incubate the agar plates at 35-37°C for 18-24 hours.

• Determination of MBC: The MBC is the lowest concentration of N-Cyclodecylmethylamine that results in no colony growth on the subculture plates, corresponding to a ≥99.9% kill of the initial inoculum.

Time-Kill Kinetics Assay

The time-kill assay provides a dynamic view of the antimicrobial activity over time, revealing the rate at which a compound kills a microbial population.[16][17] This assay is more informative than the static MBC endpoint.

Causality Behind Experimental Choices:

• Rate of Kill Determination: This assay elucidates how quickly N-Cyclodecylmethylamine exerts its antimicrobial effect, which can be a predictor of in vivo efficacy.

• Concentration-Dependent Effects: By testing multiple concentrations of the compound, the relationship between concentration and the rate of killing can be established.

Experimental Protocol: Time-Kill Kinetics Assay

• Preparation: In sterile tubes or flasks, prepare a standardized microbial suspension in the appropriate broth at a starting concentration of approximately 5 x 10⁵ to 1 x 10⁶ CFU/mL.

• Addition of Compound: Add N-Cyclodecylmethylamine at various concentrations (e.g., 0.5x, 1x, 2x, and 4x the MIC) to the microbial suspensions. Include a growth control without the compound.

• Sampling Over Time: At predetermined time points (e.g., 0, 2, 4, 8, and 24 hours), withdraw an aliquot from each tube.

• Enumeration of Viable Cells: Perform serial dilutions of each aliquot in a neutralizing broth or sterile saline and plate onto appropriate agar plates to determine the number of viable colony-forming units (CFU/mL).

• Data Analysis: Plot the log₁₀ CFU/mL against time for each concentration of N-Cyclodecylmethylamine. A ≥3-log₁₀ decrease in CFU/mL (a 99.9% reduction) from the initial inoculum is considered bactericidal activity.[16][17]

Phase 3: Preliminary Safety and Selectivity Assessment

A promising antimicrobial agent must exhibit selective toxicity, meaning it should be effective against microbial pathogens while having minimal adverse effects on host cells. Preliminary in vitro safety assessments are therefore essential.

Eukaryotic Cell Line Cytotoxicity Assay

This assay evaluates the toxicity of N-Cyclodecylmethylamine against a mammalian cell line, providing an initial indication of its potential for causing harm to host tissues.

Causality Behind Experimental Choices:

• Early Safety Profiling: Identifying potential cytotoxicity early in the drug discovery process is crucial for avoiding the costly development of toxic compounds.

• Therapeutic Index Estimation: By comparing the cytotoxic concentration to the MIC, a preliminary therapeutic index can be calculated, which is a measure of the compound's selectivity.

Experimental Protocol: Cytotoxicity Assay (e.g., using MTT)

• Cell Culture: Culture a suitable mammalian cell line (e.g., HEK293, HeLa, or a relevant tissue-specific cell line) in the appropriate medium and conditions.

• Cell Seeding: Seed the cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Exposure: Treat the cells with serial dilutions of N-Cyclodecylmethylamine for a specified period (e.g., 24 or 48 hours). Include a vehicle control (solvent only) and a positive control for cytotoxicity (e.g., a known cytotoxic agent).

• Viability Assessment: After the incubation period, assess cell viability using a suitable assay, such as the MTT assay, which measures the metabolic activity of viable cells.[18][19]

• Data Analysis: Calculate the percentage of cell viability for each concentration of the compound relative to the vehicle control. Determine the 50% cytotoxic concentration (CC₅₀), which is the concentration of the compound that reduces cell viability by 50%.

Hemolysis Assay

The hemolysis assay specifically assesses the lytic activity of N-Cyclodecylmethylamine against red blood cells (erythrocytes).[20] This is a critical screen for compounds that may be administered intravenously.

Causality Behind Experimental Choices:

• Membrane-Disrupting Activity: This assay is particularly important for compounds that are suspected to have a membrane-disrupting mechanism of action, as this can lead to non-specific lysis of host cells.

• Intravenous Administration Suitability: A low hemolytic activity is a prerequisite for any compound being considered for intravenous use.

Experimental Protocol: Hemolysis Assay

• Preparation of Red Blood Cells (RBCs):

  • Obtain fresh, anticoagulated mammalian blood (e.g., sheep or human).

  • Wash the RBCs several times with phosphate-buffered saline (PBS) by centrifugation to remove plasma and buffy coat.

  • Prepare a 2-4% suspension of the washed RBCs in PBS.

• Compound Incubation:

  • In a 96-well plate, add serial dilutions of N-Cyclodecylmethylamine to the RBC suspension.

  • Include a negative control (PBS, 0% hemolysis) and a positive control (e.g., 1% Triton X-100, 100% hemolysis).[20]

• Incubation and Centrifugation:

  • Incubate the plate at 37°C for 1 hour.

  • Centrifuge the plate to pellet the intact RBCs.

• Measurement of Hemoglobin Release:

  • Carefully transfer the supernatant to a new 96-well plate.

  • Measure the absorbance of the supernatant at a wavelength corresponding to hemoglobin release (e.g., 540 nm).

• Data Analysis: Calculate the percentage of hemolysis for each concentration of N-Cyclodecylmethylamine using the following formula:

  • % Hemolysis = [(Abssample - Absnegative control) / (Abspositive control - Absnegative control)] x 100[20]

Visualizing the Experimental Workflows

Caption: Workflow for the comprehensive assessment of N-Cyclodecylmethylamine's antimicrobial activity.

References

• Time-Kill Kinetics Assay - Emery Pharma. (n.d.). Retrieved from [Link]

• How-to guide: Minimum Inhibitory Concentration (MIC). (2016, September 1). Emery Pharma. Retrieved from [Link]

• Time-Kill Evaluations. (n.d.). Nelson Labs. Retrieved from [Link]

• Broth Microdilution. (n.d.). MI - Microbiology. Retrieved from [Link]

• Minimum Inhibitory Concentration (MIC) Test. (n.d.). Microbe Investigations. Retrieved from [Link]

• Palermo, E. F., & Kuroda, K. (2010). High Antimicrobial Effectiveness with Low Hemolytic and Cytotoxic Activity for PEG/Quaternary Copolyoxetanes. Biomacromolecules, 11(11), 3143–3152. [Link]

• Disk diffusion test. (n.d.). In Wikipedia. Retrieved from [Link]

• Disk Diffusion Method for Antibiotic Susceptibility Test. (n.d.). Creative Biolabs. Retrieved from [Link]

• Microbiology guide to interpreting minimum inhibitory concentration (MIC). (n.d.). Idexx. Retrieved from [Link]

• Tendencia, E. A. (2004). Disk diffusion method. In Laboratory manual of standardized methods for antimicrobial sensitivity tests for bacteria isolated from aquatic animals and environment (pp. 13-29). Southeast Asian Fisheries Development Center, Aquaculture Department. [Link]

• CLSI. (n.d.). M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. Clinical and Laboratory Standards Institute. Retrieved from [Link]

• Thrupp, L. D. (2009). Kirby-Bauer Disk Diffusion Susceptibility Test Protocol. American Society for Microbiology. [Link]

• Time Kill Testing. (n.d.). Pacific BioLabs. Retrieved from [Link]

• Minimal inhibitory concentration (MIC) test and determination of antimicrobial resistant bacteria. (n.d.). SEAFDEC/AQD Institutional Repository. Retrieved from [Link]

• CLSI. (2009). Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; Approved Standard—Eighth Edition. CLSI document M07-A8. Clinical and Laboratory Standards Institute. [Link]

• Microbiology guide to interpreting antimicrobial susceptibility testing (AST). (n.d.). Idexx. Retrieved from [Link]

• Sharma, R. (2022, May 18). Kirby Bauer Disc Diffusion Method For Antibiotic Susceptibility Testing. Microbe Notes. Retrieved from [Link]

• Protocol to Evaluate Antibacterial Activity MIC, FIC and Time Kill Method. (2021). Acta Scientific, 4(5). [Link]

• CLSI. (2012). M07-A9: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. Clinical and Laboratory Standards Institute. [Link]

• Kill Time (Time Kill) Study Microbiology Testing Lab. (2024, January 22). Accugen Laboratories, Inc. Retrieved from [Link]

• Jesus, F. P. K., et al. (2009). CLSI broth microdilution method for testing susceptibility of Malassezia pachydermatis to thiabendazole. Brazilian Journal of Microbiology, 40(3), 541-545. [Link]

• Chiaraviglio, L., Kang, Y.-S., & Kirby, J. E. (2016). High Throughput, Real-time, Dual-readout Testing of Intracellular Antimicrobial Activity and Eukaryotic Cell Cytotoxicity. Journal of Visualized Experiments, (117), e54841. [Link]

• Protocol Preview: Antimicrobial Activity and Cell Cytotoxicity Testing. (2022, August 2). JoVE. Retrieved from [Link]

• Jensen, M. B., et al. (2023). Optimization of the Hemolysis Assay for the Assessment of Cytotoxicity. International Journal of Molecular Sciences, 24(3), 2841. [Link]

• Optimization of the Hemolysis Assay for the Assessment of Cytotoxicity. (n.d.). OUCI. Retrieved from [Link]

• Hemolysis Assay. (2016, September 28). Protocols.io. Retrieved from [Link]

• Kumar, S., et al. (2011). Synthesis and in-vitro antimicrobial activity of secondary and tertiary amines containing 2-chloro-6-methylquinoline moiety. Archiv der Pharmazie, 344(6), 386-393. [Link]

• Balouiri, M., Sadiki, M., & Ibnsouda, S. K. (2016). Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. Journal of Pharmaceutical Analysis, 6(2), 79-85. [Link]

• Measuring Cell Viability / Cytotoxicity. (n.d.). Dojindo Molecular Technologies, Inc. Retrieved from [Link]

• Cakmak, S., & Veyisoglu, A. (2020). Preparation, Characterization and Evaluation of Some New Amides as Antimicrobial Agents. Hittite Journal of Science and Engineering, 7(4), 345-351. [Link]

• Maher, S., & McClean, S. (2021). Investigation of the cytotoxicity of eukaryotic and prokaryotic antimicrobial peptides in intestinal epithelial cells. Toxins, 13(8), 543. [Link]

• Moyo, F., et al. (2023). Evaluation of antimicrobial, cytotoxicity effects and antioxidant potential of Stemodia verticillata (Mill.) Hassl extract. Journal of Applied Pharmaceutical Science, 13(11), 119-130. [Link]

• Ato, Y. A., et al. (2019). Simple secondary amines inhibit growth of Gram-negative bacteria through highly selective binding to phenylalanyl-tRNA synthetase. ACS Infectious Diseases, 5(10), 1754-1762. [Link]

• LABORATORY METHODOLOGIES FOR BACTERIAL ANTIMICROBIAL SUSCEPTIBILITY TESTING. (n.d.). OIE. Retrieved from [Link]

• Komura, H., et al. (1989). Antimicrobial activity of N,N'-dialkylpolymethylenediamines against some dental plaque bacteria. Antimicrobial Agents and Chemotherapy, 33(9), 1636-1638. [Link]

• Costa, P., et al. (2019). Investigations into the Structure/Antibacterial Activity Relationships of Cyclam and Cyclen Derivatives. Molecules, 24(22), 4118. [Link]

• Cowan, M. M. (1999). An Overview of Antimicrobial Properties of Different Classes of Phytochemicals. Clinical Microbiology Reviews, 12(4), 564-582. [Link]

• Chen, X., et al. (2001). Antimicrobial Evaluation of N-Alkyl Betaines and N-Alkyl-N,N-Dimethylamine Oxides with Variations in Chain Length. Antimicrobial Agents and Chemotherapy, 45(11), 3045-3051. [Link]

• Sarig, H., et al. (2008). Impact of Self-Assembly Properties on Antibacterial Activity of Short Acyl-Lysine Oligomers. Antimicrobial Agents and Chemotherapy, 52(12), 4308-4315. [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of N-Cyclodecylmethylamine

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the synthesis of N-Cyclodecylmethylamine. This document is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing reaction conditions and troubleshooting common experimental hurdles. The information herein is structured to explain the causality behind procedural choices, ensuring a robust and reproducible synthetic protocol.

Recommended Synthetic Pathway: Reductive Amination

The most efficient and versatile method for preparing N-Cyclodecylmethylamine is through the reductive amination of cyclodecanone with methylamine. This reaction is a cornerstone of amine synthesis due to its broad functional group tolerance and amenability to one-pot procedures.[1] The process occurs in two principal, often concurrent, stages:

• Imine/Iminium Ion Formation: The nucleophilic methylamine attacks the electrophilic carbonyl carbon of cyclodecanone to form a hemiaminal intermediate. Under weakly acidic conditions, this intermediate dehydrates to form an imine, which is in equilibrium with its protonated form, the more electrophilic iminium ion.[2]

• Reduction: A hydride-based reducing agent selectively reduces the iminium ion to the final secondary amine product, N-Cyclodecylmethylamine.[1]

The choice of reducing agent is critical for success. While strong reducing agents like lithium aluminum hydride (LiAlH₄) could be used, they would require a two-step process (pre-formation and isolation of the imine) as they would readily reduce the starting ketone. Milder, more selective reagents are strongly preferred for one-pot syntheses.[3]

Troubleshooting Guide and Frequently Asked Questions (FAQs)

This section addresses specific issues you may encounter during the synthesis.

Q1: My reaction yield is consistently low. What are the likely causes?

A1: Low yield is a common issue that can typically be traced to two key stages of the reaction: imine formation or reduction.

• Inefficient Imine Formation: The formation of the imine from the ketone and amine is an equilibrium-driven process.[1] If water produced during this step is not effectively managed, the equilibrium may favor the starting materials.

  • Solution: While not always necessary, adding a dehydrating agent like anhydrous magnesium sulfate (MgSO₄) or molecular sieves can shift the equilibrium toward the imine. Alternatively, using a solvent like 1,2-dichloroethane (DCE) with a reagent such as sodium triacetoxyborohydride, which is tolerant of the catalytic acetic acid often used, is highly effective.[4]

• Poor Reduction Efficiency: The chosen reducing agent may be too weak or added under suboptimal conditions.

  • Solution: Ensure the pH is weakly acidic (typically 4-6). This protonates the imine to form the iminium ion, which is much more susceptible to reduction by mild hydride reagents.[3][5] If using sodium cyanoborohydride (NaBH₃CN), a catalytic amount of acetic acid is often required.[4] Sodium triacetoxyborohydride (NaBH(OAc)₃) is often considered superior as it is less toxic and its reaction releases acetic acid, conveniently creating the optimal pH environment.[4][6]

Q2: My final product is contaminated with significant amounts of cyclodecanol. How can I prevent this?

A2: The presence of cyclodecanol, the alcohol corresponding to the starting ketone, indicates that the reducing agent is reducing the carbonyl group directly. This is a common side reaction, especially when using less selective reducing agents.[7]

• Cause & Solution: This issue is most prevalent with reagents like sodium borohydride (NaBH₄), which can reduce both ketones and iminium ions.[8] To ensure selectivity, you can either adopt a two-step procedure (form the imine first, then add NaBH₄) or, more conveniently, switch to a more chemoselective reducing agent.[4][9] Sodium triacetoxyborohydride (NaBH(OAc)₃) is the reagent of choice here, as it reacts much faster with the iminium ion than with the ketone, minimizing alcohol byproduct formation in a one-pot reaction.[3][8]

Q3: I'm having difficulty purifying the final amine product from the unreacted cyclodecanone.

A3: Separating a secondary amine from a neutral ketone of similar molecular weight can be challenging with standard column chromatography alone due to similar polarities. A more robust method is to leverage the basicity of the amine product.

• Solution: Acid-Base Extraction. This is a classical and highly effective purification technique for amines.[10]

  • Dissolve the crude reaction mixture in a water-immiscible organic solvent (e.g., dichloromethane or ethyl acetate).

  • Extract the organic layer with an acidic aqueous solution (e.g., 1 M HCl). The basic N-Cyclodecylmethylamine will be protonated and move into the aqueous layer as a salt, while the neutral cyclodecanone and cyclodecanol byproducts remain in the organic layer.

  • Separate the aqueous layer and wash it with fresh organic solvent to remove any remaining neutral impurities.

  • Basify the aqueous layer to a pH >10 with a strong base (e.g., 6 M NaOH). This deprotonates the amine salt, causing the free amine to precipitate or form an organic layer.

  • Extract the free amine back into a fresh organic solvent.

  • Dry the organic layer (e.g., with Na₂SO₄), filter, and concentrate under reduced pressure to yield the purified product. This method is highly effective for industrial-scale processes where chromatography is not ideal.[11]

Q4: Should I use methylamine gas, a solution in alcohol, or an ammonium salt?

A4: The choice of methylamine source depends on safety, handling convenience, and reaction conditions.

• Methylamine Gas: Provides a pure reagent but requires specialized equipment (gas handling lines, pressure regulators) and careful handling due to its toxicity and volatility.

• Solution in Alcohol (e.g., Methanol, Ethanol): This is often the most practical choice for lab-scale synthesis. It is easier to handle and measure accurately. The alcohol also serves as a suitable reaction solvent.

• Methylamine Hydrochloride (CH₃NH₃⁺Cl⁻): This is a stable, solid salt that is easy to store and handle. When using the salt, a stoichiometric amount of a non-nucleophilic base (e.g., triethylamine) must be added to the reaction to liberate the free methylamine nucleophile.

For general laboratory use, a solution of methylamine in an alcohol is recommended for its balance of convenience and reactivity.

Optimization of Reaction Conditions

The selection of the reducing agent and solvent system is paramount for optimizing the synthesis. The following table summarizes the key characteristics of common reagents used in reductive amination.

Reducing Agent	Advantages	Disadvantages	Typical Solvents
Sodium Triacetoxyborohydride (NaBH(OAc)₃)	Highly selective for iminium ions; mild; effective in one-pot reactions; tolerates various functional groups.[4]	Water-sensitive; more expensive than NaBH₄.	Dichloromethane (DCM), 1,2-Dichloroethane (DCE), Tetrahydrofuran (THF).[8]
Sodium Cyanoborohydride (NaBH₃CN)	Selective for iminium ions at acidic pH; water-stable.[3]	Highly toxic (releases HCN gas at low pH); requires careful pH control.	Methanol (MeOH), Ethanol (EtOH).[8]
Sodium Borohydride (NaBH₄)	Inexpensive; powerful reducing agent.	Can reduce starting aldehydes/ketones, leading to byproducts; requires a two-step procedure for best results.[6][8]	Methanol (MeOH), Ethanol (EtOH).[8]
Catalytic Hydrogenation (H₂/Catalyst)	"Green" and atom-economical; high-yielding.	May reduce other functional groups (alkenes, nitro groups); requires specialized pressure equipment (e.g., Parr shaker).[5]	Methanol (MeOH), Ethanol (EtOH), Ethyl Acetate.

Recommended Experimental Protocol

This protocol utilizes sodium triacetoxyborohydride for a reliable and high-yielding one-pot synthesis.

Materials:

• Cyclodecanone

• Methylamine (e.g., 40% solution in H₂O or 2.0 M solution in THF)

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• 1,2-Dichloroethane (DCE)

• Acetic Acid (Glacial)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• To a round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), add cyclodecanone (1.0 eq).

• Dissolve the ketone in DCE (approx. 0.1–0.5 M concentration).

• Add the methylamine solution (1.2–1.5 eq) to the flask, followed by a catalytic amount of glacial acetic acid (0.1 eq).

• Stir the mixture at room temperature for 1-2 hours to facilitate imine formation.

• In portions, carefully add sodium triacetoxyborohydride (1.5 eq) to the stirred solution. The addition may be slightly exothermic.

• Continue stirring the reaction at room temperature for 12-24 hours. Monitor the reaction progress by TLC or GC-MS until the starting ketone is consumed.

• Once complete, carefully quench the reaction by slowly adding saturated NaHCO₃ solution until gas evolution ceases.

• Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous phase with DCE or DCM (2x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude N-Cyclodecylmethylamine.

• If necessary, purify the product further using the acid-base extraction technique described in FAQ Q3 or by flash column chromatography.

Visual Diagrams

Experimental Workflow

Caption: General experimental workflow for N-Cyclodecylmethylamine synthesis.

Troubleshooting Logic for Low Yield

Caption: Decision tree for troubleshooting low yield issues.

References

• Alec, C. (2024). Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. Journal of Chemical and Pharmaceutical Research, 16(4), 125.
• BenchChem. (n.d.).
• Organic Chemistry Portal. (n.d.).
• Google Patents. (1975). Purification of secondary alkyl amines. US3864402A.
• American Chemical Society. (n.d.).
• ResearchGate. (2025).
• PubMed Central. (2020). Scope and Limitations of Reductive Amination Catalyzed by Half-Sandwich Iridium Complexes Under Mild Reaction Conditions.
• Google Patents. (1969). Separation and purification of secondary alkyl primary amines. US3470251A.
• ResearchGate. (2025). (PDF)
• BenchChem. (2025).
• Organic Chemistry Portal. (n.d.).
• Wikipedia. (n.d.).
• Organic Chemistry Data. (n.d.).
• ResearchGate. (n.d.). Reductive amination of cyclohexanone with methylamine a, propargylamine e and cyclopropylamine f using RsRedAms and MtRedAm.
• Organic Chemistry Tutor. (n.d.).
• National Institutes of Health. (n.d.).
• Sigma-Aldrich. (n.d.).
• Master Organic Chemistry. (2017).

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• 11. researchgate.net [researchgate.net]

Technical Support Center: Purification of N-Cyclodecylmethylamine

Welcome to the technical support center for N-Cyclodecylmethylamine. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges in the purification of this secondary amine. Drawing from established chemical principles and extensive field experience, this document provides in-depth troubleshooting guides and frequently asked questions to help you achieve high purity for your downstream applications.

Introduction: The Challenge of N-Cyclodecylmethylamine

N-Cyclodecylmethylamine is a secondary amine typically synthesized via the reductive amination of cyclodecanone with methylamine.[1][2] While the synthesis is relatively straightforward, the purification presents several challenges common to secondary amines. These include separating the product from unreacted starting materials, removing structurally similar byproducts, and preventing degradation during workup and storage. The basic nature of the amine group often complicates standard purification techniques like silica gel chromatography.[3][4]

This guide provides robust, validated solutions to these common problems, explaining the causality behind each experimental step to empower you to adapt and troubleshoot effectively.

Troubleshooting Guide: Common Purification Issues

This section addresses specific, common problems encountered during the purification of N-Cyclodecylmethylamine in a practical question-and-answer format.

Q1: My crude reaction mixture shows a significant amount of unreacted cyclodecanone by GC-MS. What is the most efficient way to remove it?

A1: Cause & Solution

The presence of unreacted cyclodecanone, a neutral ketone, is a common issue if the reductive amination has not gone to completion. The most effective method to separate the basic N-Cyclodecylmethylamine from the neutral cyclodecanone is a liquid-liquid acid-base extraction. This exploits the ability of the amine to form a water-soluble ammonium salt upon protonation, while the ketone remains in the organic phase.[5]

Step-by-Step Protocol: Acid-Base Extraction

• Dissolution: Dissolve the crude reaction mixture in a water-immiscible organic solvent like ethyl acetate or dichloromethane (DCM). A typical concentration is 50-100 mg/mL.

• Acidification: Transfer the organic solution to a separatory funnel and add an equal volume of 1 M hydrochloric acid (HCl) aqueous solution.

• Extraction: Stopper the funnel and shake vigorously for 1-2 minutes, venting frequently to release any pressure buildup. Allow the layers to separate completely. The protonated amine salt will partition into the aqueous (bottom) layer, while cyclodecanone and other neutral impurities remain in the organic (top) layer.

• Separation: Drain the lower aqueous layer into a clean flask. For a thorough extraction, repeat the process by adding fresh 1 M HCl to the organic layer, shaking, and combining the aqueous layers.

• Organic Wash (Optional): The combined aqueous layers can be washed once with a fresh portion of ethyl acetate to remove any residual neutral impurities.

• Basification: Cool the acidic aqueous layer in an ice bath. Slowly add a base, such as 3 M sodium hydroxide (NaOH) or a saturated sodium bicarbonate (NaHCO₃) solution, with stirring until the solution is basic (pH > 10, check with pH paper). The deprotonated, free amine will precipitate or form an oily layer.

• Back-Extraction: Extract the free amine back into an organic solvent by adding an equal volume of ethyl acetate or DCM. Shake vigorously and separate the layers. Repeat the extraction 2-3 times with fresh organic solvent to ensure complete recovery.

• Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure to yield the purified, ketone-free N-Cyclodecylmethylamine.

Q2: I've removed the starting materials, but my NMR/LC-MS still shows a significant, higher-boiling impurity. I suspect it's the tertiary amine byproduct, N,N-bis(cyclodecyl)methylamine. How do I separate these two amines?

A2: Cause & Solution

This is a classic purification challenge. The formation of a tertiary amine byproduct can occur during reductive amination, especially if the intermediate imine reacts with another molecule of cyclodecanone before reduction. Since both your desired product and the impurity are basic amines with similar polarities and likely close boiling points, simple extraction or distillation is often ineffective.

The solution is flash column chromatography, but with specific modifications to counteract the problematic interaction between basic amines and acidic silica gel.[4] Standard silica chromatography often results in significant peak tailing, poor separation, and even irreversible adsorption of the amine product.

Recommended Protocol: Modified Flash Column Chromatography

Method A: Mobile Phase Modification

This method involves "deactivating" the acidic silanol groups on the silica surface by adding a small amount of a competing base to the eluent.[3][4]

• TLC Analysis: First, determine an appropriate solvent system using Thin Layer Chromatography (TLC). A good starting point is a hexane/ethyl acetate gradient. To the developing solvent, add 0.5-1% triethylamine (TEA) or 0.1% ammonium hydroxide. This will give you a more accurate preview of the separation on the column.

• Column Packing: Pack a silica gel column using the initial, low-polarity eluent (e.g., 98:2:1 Hexane:EtOAc:TEA). It is crucial to use the amine-modified eluent for packing and equilibration to ensure the entire column is deactivated.

• Sample Loading: Dissolve your crude amine mixture in a minimal amount of the mobile phase or a stronger solvent like DCM. Adsorb this solution onto a small amount of silica gel ("dry loading"). Once the solvent is evaporated, carefully add the dried silica to the top of the column. This technique generally provides sharper bands and better resolution than liquid injection.

• Elution: Run the column using a gradient of your chosen solvent system (e.g., increasing the percentage of ethyl acetate in hexane), ensuring that the percentage of the amine modifier (TEA or NH₄OH) remains constant throughout the gradient.

• Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure desired secondary amine. The less polar tertiary amine should elute before the more polar secondary amine.

Method B: Amine-Functionalized Silica

For particularly difficult separations, using a specialty stationary phase like amine-functionalized silica can provide excellent results without the need for mobile phase modifiers.[3]

• TLC & Column: Use commercially available amine-functionalized TLC plates to develop a solvent system, typically a simple hexane/ethyl acetate or ethyl acetate/isopropanol system. Pack the column with the corresponding amine-functionalized silica.

• Elution: Proceed with sample loading and elution as described above, but without any added base in the mobile phase. The separation is often cleaner with sharper peaks.

Parameter	Standard Silica	Silica + TEA/NH₄OH	Amine-Functionalized Silica
Interaction	Strong acid-base interaction	Acidic sites blocked by modifier	Non-acidic surface
Peak Shape	Tailing, broad peaks	Improved, sharper peaks	Excellent, symmetrical peaks
Resolution	Often poor for similar amines	Good to excellent	Excellent
Cost	Low	Low (cost of modifier)	High
Convenience	Requires modifier addition	Requires modifier addition	No modifier needed

General Purification Workflow

For a robust, multi-stage purification of N-Cyclodecylmethylamine from a typical reductive amination reaction, the following workflow is recommended. This process is designed to systematically remove different classes of impurities at each stage.

Caption: A multi-step workflow for purifying N-Cyclodecylmethylamine.

Frequently Asked Questions (FAQs)

Q3: Is it possible to purify N-Cyclodecylmethylamine by distillation?

A3: Yes, but with important considerations. N-Cyclodecylmethylamine is a relatively large molecule and is expected to have a high boiling point, likely well above 150 °C at atmospheric pressure.

• Vacuum Distillation is Required: Attempting to distill it at atmospheric pressure will likely lead to thermal decomposition.[6] Therefore, a vacuum distillation is necessary to lower the boiling point to a safe temperature (ideally between 45 °C and 180 °C).[6]

• Effectiveness: Distillation is very effective at removing non-volatile impurities (salts, catalyst residues, polymers) and highly volatile impurities (residual solvents). However, it will likely be ineffective at separating the desired secondary amine from structurally similar byproducts like the tertiary amine, as their boiling points may be too close.

• Best Use Case: Distillation is an excellent final "polishing" step after chromatography to remove residual column solvent and any minor degradation products formed during the workup. It is also a good method for re-purifying an older sample that has started to discolor.[7][8]

Q4: My purified N-Cyclodecylmethylamine is a clear oil, but it turns yellow or brown after a few weeks in storage. What is causing this and how can I prevent it?

A4: This is a common stability issue for many secondary amines. The discoloration is typically caused by two main processes:

• Air Oxidation: Amines can be slowly oxidized by atmospheric oxygen, especially in the presence of light, forming colored impurities like N-oxides.[7]

• Carbonate Formation: As a base, the amine readily reacts with atmospheric carbon dioxide (CO₂) to form a non-volatile carbonate salt, which can appear as a solid haze or contribute to discoloration.[7]

Prevention and Storage Best Practices:

• Inert Atmosphere: Store the purified amine under an inert atmosphere like nitrogen or argon. This can be achieved by flushing the storage vial with the gas before sealing.

• Amber Glassware: Use an amber glass vial or wrap a clear vial in aluminum foil to protect the compound from light, which can catalyze oxidation.

• Cold Storage: Store the vial in a refrigerator or freezer to slow the rate of degradation reactions.

• Secure Sealing: Use a vial with a tight-fitting cap, preferably with a PTFE liner, to minimize exposure to air and moisture.

• Purify Before Use: For highly sensitive reactions, it is best practice to re-purify stored amines (e.g., by short-path distillation) immediately before use to ensure the highest purity.[8]

Q5: Can I use reversed-phase chromatography for purification?

A5: Yes, reversed-phase flash chromatography can be an excellent alternative, especially for more polar amines.

• Principle: In reversed-phase (e.g., C18 silica), the stationary phase is non-polar, and a polar mobile phase (typically water/acetonitrile or water/methanol) is used.

• pH is Critical: For basic amines, it is crucial to control the pH of the mobile phase. To ensure good retention and peak shape, the mobile phase should be buffered to a pH at least two units above the pKa of the amine's conjugate acid.[4] This keeps the amine in its neutral, more hydrophobic "free-base" form, increasing its retention on the C18 column.

• Recommended Modifier: Adding a volatile base like triethylamine (TEA) or ammonium hydroxide (NH₄OH) at a low concentration (e.g., 0.1%) to both the water and organic solvent components of the mobile phase is a common and effective strategy.[4] This maintains a high pH throughout the gradient run.

References

• Biotage. (2023, January 19). Is there an easy way to purify organic amines?[Link]

• Biotage. (2023, February 10). How do I purify ionizable organic amine compounds using flash column chromatography?[Link]

• Arnold, R. T., & Arnold, C. B. (1949). Purification of amine reaction mixtures. U.S. Patent No. 2,377,511.

• Sciencemadness Discussion Board. (2012, June 24). purifying secondary amine. [Link]

• Larkin, J. M., & Calkins, J. (1975). Purification of secondary alkyl amines. U.S. Patent No. 3,864,402.

• Le-Dévédec, F., et al. (2022). Trichloroacetic acid fueled practical amine purifications. Beilstein Journal of Organic Chemistry, 18, 225–233. PubMed Central. [Link]

• University of Rochester. (n.d.). How to Purify by Distillation. Department of Chemistry. [Link]

• Chemist Scientist. (2022, August 11). How to purify Amine? Grad student asked me. Demonstration and discussion-watch full video to learn. YouTube. [Link]

• Sciencemadness Discussion Board. (2020, May 26). Stability of amines. [Link]

• Wikipedia. (2023). Reductive amination. [Link]

• ACS Green Chemistry Institute. (n.d.). Reductive Amination. [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). [Link]

• Ashenhurst, J. (2017, September 1). Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

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• 5. m.youtube.com [m.youtube.com]
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• 7. Sciencemadness Discussion Board - purifying secondary amine - Powered by XMB 1.9.11 [sciencemadness.org]
• 8. Sciencemadness Discussion Board - Stability of amines - Powered by XMB 1.9.11 [sciencemadness.org]

Technical Support Center: Optimizing the N-Methylation of Cyclodecylamine

Prepared by the Senior Application Scientist Team

Welcome to our dedicated technical support guide for the N-methylation of cyclodecylamine. This resource is designed for researchers, medicinal chemists, and process development professionals who are looking to optimize this crucial transformation. We understand the unique challenges posed by sterically demanding substrates like cyclodecylamine and have structured this guide in a practical, question-and-answer format to directly address the issues you may encounter in the lab.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common preliminary questions regarding the N-methylation of primary amines, with a focus on cyclodecylamine.

Q1: What are the most common and effective methods for the N,N-dimethylation of a primary amine like cyclodecylamine?

There are several established methods for the N-methylation of primary amines. For a substrate like cyclodecylamine, the most robust and widely used methods are:

• Eschweiler-Clarke Reaction: This is a classic and highly effective method that uses formaldehyde as the carbon source and formic acid as the reducing agent.[1][2] It is a reductive amination process that is particularly well-suited for converting primary amines directly to tertiary amines while avoiding the common issue of over-alkylation to form quaternary ammonium salts.[3][4]

• Reductive Amination with Sodium Cyanoborohydride (NaBH₃CN) or Sodium Triacetoxyborohydride (NaBH(OAc)₃): This is another powerful reductive amination strategy. The amine is first treated with formaldehyde to form an iminium ion in situ, which is then reduced by a hydride agent. Borch and Hassid reported improved conditions using a formaldehyde-cyanoborohydride system, which is effective even for difficult-to-methylate amines.[5]

• "Green" Methylation with Dimethyl Carbonate (DMC): DMC is an environmentally benign and non-toxic methylating agent.[6] The reaction is typically performed with a base, such as potassium carbonate (K₂CO₃), and can offer high selectivity for N-methylation.[6][7] This method is an excellent alternative to traditional, more hazardous reagents like methyl iodide or dimethyl sulfate.

Q2: Why is the Eschweiler-Clarke reaction often preferred for producing N,N-dimethylcyclodecylamine?

The Eschweiler-Clarke reaction is frequently the method of choice for several key reasons:

• High Selectivity for Tertiary Amines: The reaction mechanism inherently stops at the tertiary amine stage. A tertiary amine cannot form another imine or iminium ion with formaldehyde, thus preventing the formation of the quaternary ammonium salt byproduct.[4] This is a significant advantage over using reagents like methyl iodide, which can easily lead to over-methylation.

• Operational Simplicity: It is a one-pot reaction that uses inexpensive and readily available reagents.[1] The work-up is typically straightforward.

• Irreversibility: The reduction of the iminium ion by formic acid releases carbon dioxide gas, which drives the reaction to completion and makes the final step irreversible.[4]

• Robustness: The reaction is generally high-yielding and tolerant of various functional groups, although the bulky nature of the cyclodecyl ring necessitates optimized conditions.[1]

Q3: How does the steric hindrance of the large cyclodecyl ring impact the N-methylation reaction, and how can this be addressed?

The cyclodecyl group is sterically bulky, which can significantly hinder the approach of reagents to the nitrogen atom. This can lead to:

• Slower Reaction Rates: The formation of the initial hemiaminal and subsequent iminium ion can be sluggish compared to less hindered amines.

• Incomplete Conversion: The reaction may stall, resulting in a mixture of the starting primary amine, the mono-methylated secondary amine, and the desired di-methylated tertiary amine. For some reactions, low yields are observed for amines with significant steric hindrance.[5]

To overcome these challenges, the following strategies are recommended:

• Increased Temperature: Running the reaction at a higher temperature (e.g., refluxing at 80-100 °C) provides the necessary activation energy to overcome the steric barrier.[1][8]

• Extended Reaction Time: Allowing the reaction to proceed for a longer duration (e.g., 12-24 hours) can ensure it goes to completion.

• Use of Excess Reagents: Employing a stoichiometric excess of both formaldehyde and formic acid ensures that the equilibrium favors the formation of the iminium ion and that sufficient reducing agent is present for both methylation steps.[3]

Section 2: Troubleshooting Guide

This guide is designed to help you diagnose and solve specific problems encountered during the N-methylation of cyclodecylamine.

Problem 1: Low or no conversion of cyclodecylamine.

• Possible Cause A: Insufficient Reaction Temperature. The activation energy for this reaction, especially with a bulky substrate, can be high.

  • Solution: Ensure the reaction mixture is heated appropriately, typically to 80-100 °C or reflux.[3][8] Monitor the internal temperature of the reaction. For solvent-free variants using paraformaldehyde and oxalic acid, temperatures of 100–120 °C are required for the decomposition of oxalic acid to generate formic acid in situ.[5][8]

• Possible Cause B: Reagent Quality. The quality of formaldehyde (often used as a 37% aqueous solution, formalin) and formic acid is critical. Formaldehyde can polymerize to paraformaldehyde, and formic acid can contain water.

  • Solution: Use freshly opened or high-purity reagents. If using formalin, ensure it is from a reliable source. Consider using paraformaldehyde, which can be depolymerized in situ, for anhydrous conditions if needed, though the classic Eschweiler-Clarke is aqueous.[5]

• Possible Cause C: Incorrect Stoichiometry. An insufficient amount of formaldehyde or formic acid will result in incomplete reaction.

  • Solution: For the conversion of a primary amine to a tertiary amine, at least 2 equivalents of formaldehyde and 2 equivalents of formic acid are mechanistically required. In practice, a significant excess of both is used to drive the reaction to completion.[3] A common molar ratio is 1 equivalent of amine to 5 equivalents of formic acid and 3-4 equivalents of formaldehyde.

Problem 2: The reaction stops at the mono-methylated intermediate (N-methylcyclodecylamine).

• Possible Cause A: Insufficient Reagents for the Second Methylation. The first methylation may consume the limiting reagent.

  • Solution: Re-evaluate your stoichiometry. Ensure a sufficient excess of both formaldehyde and formic acid is present to facilitate both methylation steps. The formation of the tertiary amine is generally more favorable, so this issue often points to a reagent deficit.[4]

• Possible Cause B: Premature Work-up. The second methylation step may be slower than the first due to the increased steric bulk of the N-methylcyclodecylamine intermediate.

  • Solution: Extend the reaction time and monitor its progress using a suitable analytical technique (e.g., TLC, GC-MS, or ¹H NMR) by taking aliquots from the reaction mixture. Look for the disappearance of both the starting material and the mono-methylated intermediate.

Problem 3: Formation of a significant amount of a formamide byproduct (N-cyclodecylformamide).

• Possible Cause: Imbalance of Reagents or Conditions. While formic acid's primary role is a reductant, it can also acylate the amine, especially if the reductive pathway (iminium formation with formaldehyde) is slow.

  • Solution: Ensure formaldehyde is added before or concurrently with the formic acid and that the temperature is sufficient to promote iminium ion formation. The Eschweiler-Clarke reaction should outcompete formamide formation under proper conditions. Some studies note that formamides can be intermediates, but their reduction is often slower than the main pathway.

Problem 4: Difficulty in purifying the final N,N-dimethylcyclodecylamine product.

• Possible Cause A: Emulsion during Work-up. The basic, long-chain amine product can act as a surfactant, leading to problematic emulsions during aqueous extraction.

  • Solution: After basifying the reaction mixture with NaOH or K₂CO₃ to a high pH (>11), use a saturated brine solution (sat. aq. NaCl) during the extraction. This increases the ionic strength of the aqueous layer and helps to break emulsions. If emulsions persist, filtering the mixture through a pad of Celite can be effective.

• Possible Cause B: Co-elution with Starting Material or Intermediate. The polarities of cyclodecylamine, N-methylcyclodecylamine, and N,N-dimethylcyclodecylamine can be very similar, making chromatographic separation challenging.

  • Solution: First, optimize the reaction to go to completion to minimize this issue. For purification, use a shallow gradient during column chromatography. A solvent system of Dichloromethane/Methanol with a small amount of ammonium hydroxide (e.g., 95:4.5:0.5 DCM/MeOH/NH₄OH) can improve the separation of basic amines by preventing tailing on silica gel. Alternatively, converting the crude mixture to their hydrochloride salts may allow for purification via recrystallization.

Section 3: Detailed Experimental Protocols

Protocol 1: High-Yield N,N-dimethylation of Cyclodecylamine via the Eschweiler-Clarke Reaction

This protocol is a robust method for achieving high yields of the desired tertiary amine.

Step-by-Step Methodology:

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add cyclodecylamine (1.0 eq, e.g., 5.0 g, 32.2 mmol).

• Reagent Addition: Add 90% aqueous formic acid (5.0 eq, 7.4 mL, 161 mmol) to the flask. Stir the mixture.

• Formaldehyde Addition: Slowly add 37% aqueous formaldehyde (4.0 eq, 9.7 mL, 129 mmol) to the reaction mixture. The addition may be slightly exothermic.

• Reaction: Heat the mixture to 90-100 °C using an oil bath and allow it to stir vigorously for 18 hours. The evolution of CO₂ gas should be observed.

• Cooling and Basification: After 18 hours, cool the reaction mixture to room temperature. Carefully pour the mixture over crushed ice in a large beaker. Slowly basify the acidic solution by adding solid sodium hydroxide (NaOH) pellets or a 10 M aqueous NaOH solution until the pH is >11. Ensure the mixture remains cool during this process.

• Extraction: Transfer the basic aqueous mixture to a separatory funnel and extract the product with diethyl ether or dichloromethane (3 x 50 mL).

• Washing and Drying: Combine the organic layers and wash them with saturated aqueous sodium chloride (brine) (1 x 50 mL). Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by vacuum distillation or by column chromatography on silica gel using a gradient of 0-5% methanol in dichloromethane containing 0.5% ammonium hydroxide to afford N,N-dimethylcyclodecylamine as a clear oil.

Protocol 2: Green N-Methylation using Dimethyl Carbonate (DMC)

This protocol offers a more environmentally friendly approach, avoiding the use of formaldehyde and formic acid.[6][7][9]

Step-by-Step Methodology:

• Reaction Setup: In a sealed pressure vessel or a round-bottom flask with a reflux condenser, combine cyclodecylamine (1.0 eq, e.g., 2.0 g, 12.9 mmol), dimethyl carbonate (DMC) (5.0 eq, 5.4 mL, 64.5 mmol), and powdered anhydrous potassium carbonate (K₂CO₃) (2.0 eq, 3.5 g, 25.8 mmol).

• Solvent (Optional): While the reaction can be run neat, a high-boiling polar aprotic solvent like DMF or NMP (10 mL) can be used to facilitate mixing and heat transfer.[7]

• Reaction: Heat the sealed mixture to 130-150 °C with vigorous stirring for 24-48 hours. The reaction progress should be monitored by GC-MS or LC-MS.

• Cooling and Filtration: Cool the reaction mixture to room temperature. Dilute with water (50 mL) and extract with ethyl acetate (3 x 30 mL).

• Washing and Drying: Combine the organic extracts, wash with brine (2 x 30 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography as described in Protocol 1.

Section 4: Visual Guides and Data

Diagrams

Caption: Mechanism of the Eschweiler-Clarke Reaction.

Caption: Troubleshooting workflow for low yield issues.

Data Table

Table 1: Comparison of N-Methylation Methods for Cyclodecylamine

Feature	Eschweiler-Clarke	Reductive Amination (NaBH₃CN)	Dimethyl Carbonate (DMC)
Methyl Source	Formaldehyde	Formaldehyde	Dimethyl Carbonate
Reductant	Formic Acid	Sodium Cyanoborohydride	Self-reducing/Base mediated
Typical Yield	Very Good to Excellent (>85%)[1]	Good to Excellent	Good to Excellent[7]
Selectivity	Excellent (stops at 3° amine)[4]	Good, but requires careful control	Very Good for mono- or di-methylation[6]
Reagent Hazards	Corrosive (formic acid), Toxic	Highly Toxic (cyanide byproduct)	Low Toxicity, Green Reagent
Conditions	80-100 °C, atmospheric pressure	Room Temp to moderate heat	High Temp (130-170 °C), often sealed vessel[9]
Pros	Inexpensive, robust, no quaternization	Milder temperature conditions	Environmentally benign, avoids formaldehyde
Cons	Requires heat, corrosive acid	Toxic cyanide waste, moisture sensitive	High temperatures required, may be slower

Section 5: References

• Shieh, W.-C., Dell, S., & Repič, O. (2001). A Practical Method for N-Methylation of Indoles Using Dimethyl Carbonate. Organic Process Research & Development. [Link]

• Rigo, D., et al. (2018). A general protocol for the reductive N-methylation of amines using dimethyl carbonate and molecular hydrogen: mechanistic insights and kinetic studies. RSC Advances. [Link]

• Tundo, P., & Selva, M. (2002). The Chemistry of Dimethyl Carbonate. Accounts of Chemical Research. [Link]

• Fu, Z., et al. (2003). N-Methylation of Nitrogen-Containing Heterocycles with Dimethyl Carbonate. Synthetic Communications. [Link]

• Crossley, F. S., & Moore, M. L. (1944). STUDIES ON THE LEUCKART REACTION. Journal of Organic Chemistry. [Link]

• Sharma, S., Ameta, S.C., & Sharma, V. K. (2010). Use of Dimethyl Carbonate (DMC) as Methylating Agent under Microwave Irradiation-A Green Chemical Approach. IAENG. [Link]

• Li, J., et al. (2023). Review of Modern Eschweiler–Clarke Methylation Reaction. MDPI. [Link]

• Scribd. Leuckart Reaction Mechanism. Scribd. [Link]

• Biriukov, K. O., et al. (2024). Simplified Version of the Eschweiler-Clarke Reaction. Journal of Organic Chemistry. [Link]

• Ali, M. A., et al. (2023). A Brief Review: Advancement in the Synthesis of Amine through the Leuckart Reaction. Sciforum. [Link]

• Grokipedia. Eschweiler–Clarke reaction. Grokipedia. [Link]

• Gjata, E., et al. (2024). A Guide for Mono-Selective N-Methylation, N-Ethylation, and N-n-Propylation of Primary Amines, Amides, and Sulfonamides and Their Applicability in Late-Stage Modification. PubMed. [Link]

• NROChemistry. Eschweiler-Clarke Reaction. NROChemistry. [Link]

• Rosenau, T., et al. (2004). A solvent-free and formalin-free Eschweiler-Clarke methylation for amines. ResearchGate. [Link]

• Wikipedia. Leuckart reaction. Wikipedia. [Link]

• Gjata, E., et al. (2024). A Guide for Mono‐Selective N‐Methylation, N‐Ethylation, and N‐n‐Propylation of Primary Amines, Amides, and Sulfonamides and Their Applicability in Late‐Stage Modification. ResearchGate. [Link]

• Gjata, E., et al. (2022). Monoselective N-Methylation of Amides, Indoles, and Related Structures Using Quaternary Ammonium Salts as Solid Methylating Agents. Organic Letters. [Link]

• Wang, C., et al. (2019). Efficient, green, and renewable N-di-methylation synthesis of amines by a novel. Semantic Scholar. [Link]

• Borowiecki, P., et al. (2024). Convenient and efficient N-methylation of secondary amines under solvent-free ball milling conditions. ResearchGate. [Link]

• Wikipedia. Eschweiler–Clarke reaction. Wikipedia. [Link]

• Biriukov, K. O., et al. (2024). Simplified Version of the Eschweiler–Clarke Reaction. The Journal of Organic Chemistry. [Link]

• Reddit. (2023). Methylation of a primary amine to a secondary?. Reddit. [Link]

• Wang, D., et al. (2020). Selective N-monomethylation of primary amines. RSC Publishing. [Link]

• Jiang, X., et al. (2014). A General Method for N-Methylation of Amines and Nitro Compounds with Dimethylsulfoxide. University of Liverpool. [Link]

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• 2. Eschweiler-Clarke Reductive Alkylation of Amines | Ambeed [ambeed.com]
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• 4. Eschweiler–Clarke reaction - Wikipedia [en.wikipedia.org]
• 5. Review of Modern Eschweiler–Clarke Methylation Reaction | MDPI [mdpi.com]
• 6. N-Methylation of poorly nucleophilic aromatic amines with dimethyl carbonate | Semantic Scholar [semanticscholar.org]
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• 9. tandfonline.com [tandfonline.com]

Technical Support Center: Addressing Solubility Issues of N-Cyclodecylmethylamine

Welcome to the technical support guide for N-Cyclodecylmethylamine. This resource is designed for researchers, scientists, and drug development professionals to navigate and overcome the solubility challenges associated with this lipophilic amine in biological assays. Our goal is to provide you with not only procedural steps but also the underlying scientific rationale to empower your experimental design and ensure data integrity.

Section 1: Understanding the Challenge: The Physicochemical Profile of N-Cyclodecylmethylamine

N-Cyclodecylmethylamine is characterized by a large, nonpolar cyclodecyl group and a basic secondary amine. This structure renders the molecule highly lipophilic (fat-soluble) and poorly soluble in aqueous media, which is the basis for most biological assays.[1][2] Its basic nature means its charge state, and therefore its solubility, is highly dependent on pH.[3][4][5][6][7] At physiological pH (~7.4), the amine group will be partially protonated, but the large hydrophobic moiety dominates, leading to low aqueous solubility. Failure to adequately solubilize this compound can lead to precipitation, inaccurate concentration measurements, and unreliable assay results.

Section 2: Troubleshooting Guide: Common Solubility Problems & Solutions

This section addresses acute problems you might encounter during your experiments in a direct question-and-answer format.

Q1: I dissolved N-Cyclodecylmethylamine in DMSO for my stock, but it precipitated immediately when I diluted it into my aqueous assay buffer. What happened and how do I fix it?

A1: This is a classic sign of a compound "crashing out" of solution. While Dimethyl sulfoxide (DMSO) is a powerful solvent for lipophilic compounds, its ability to keep them dissolved diminishes significantly upon dilution into an aqueous environment.[8] The final concentration of DMSO in your assay well was likely too low to maintain the solubility of your highly lipophilic compound.

Immediate Corrective Actions:

• Verify Final DMSO Concentration: The final concentration of DMSO in your assay should ideally be kept as low as possible, typically ≤0.5%, as higher concentrations can be cytotoxic or interfere with the assay.[9][10][11][12][13][14] Many cell lines exhibit sensitivity even at 0.5-1%.[9][11][15]

• Lower the Working Concentration: The simplest solution may be to lower the final concentration of N-Cyclodecylmethylamine in your assay to a level that is soluble in the low percentage of DMSO present.

• Perform a Solubility Test: Before running a full assay, perform a small-scale test. Prepare your highest desired concentration of the compound in the final assay buffer (including the correct percentage of DMSO) and visually inspect for precipitation after a relevant incubation period (e.g., 1-2 hours).

• Change the Solubilization Strategy: If lowering the concentration is not an option, you will need a more robust formulation. Proceed to the strategies outlined in Section 3.

Q2: My assay results are inconsistent and have high variability between replicates. Could this be a solubility issue?

A2: Absolutely. Poor solubility is a primary cause of poor data reproducibility. If the compound is not fully dissolved, you are not delivering a consistent, known concentration to your biological system. Micro-precipitates, which may not be visible to the naked eye, can lead to significant well-to-well variability.[16]

Troubleshooting Workflow for Reproducibility Issues:

Below is a systematic workflow to diagnose and resolve solubility-related data variability.

Caption: A decision-making workflow for troubleshooting data variability.

Section 3: Proactive Solubilization Strategies

To prevent solubility issues from the start, a robust formulation strategy is essential. This section provides detailed protocols and the rationale behind them.

Q3: What is the best practice for preparing a stock solution of N-Cyclodecylmethylamine?

A3: The key is to create a highly concentrated, stable stock in a suitable organic solvent that can be accurately diluted.[17][18][19][20]

Protocol: Preparing a 10 mM Stock Solution in 100% DMSO

• Accurate Weighing: Use a calibrated analytical balance to weigh the required mass of N-Cyclodecylmethylamine. Meticulous weighing is critical for an accurate final concentration.[16][17]

• Initial Dissolution: Add the compound to an appropriate sterile vial (e.g., an amber glass vial to protect from light). Add a volume of 100% anhydrous DMSO sufficient to create a 10 mM solution.

  • Rationale: DMSO is a strong aprotic solvent capable of dissolving a wide range of hydrophobic compounds.[8] Using anhydrous DMSO prevents the introduction of water, which can decrease solubility.[16]

• Ensure Complete Solubilization: Vortex the solution vigorously for 1-2 minutes. If necessary, sonicate the vial in a water bath for 5-10 minutes to break up any remaining solid particles. Visually confirm that the solution is completely clear.

• Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles, which can degrade the compound or cause it to fall out of solution. Store at -20°C or -80°C.

• Labeling: Clearly label each aliquot with the compound name, concentration, solvent, date of preparation, and your initials.[17][19]

Q4: My compound still precipitates even with DMSO. What other solvent strategies can I use?

A4: When DMSO alone is insufficient, a co-solvent system is the next logical step. Co-solvents are water-miscible organic solvents that, when combined, can significantly increase the solubility of lipophilic compounds in aqueous solutions.[21][22][23][24][25]

Protocol: Developing a Co-Solvent System

• Select Co-solvents: Choose from a list of biocompatible solvents. The goal is to find a blend that maximizes solubility while minimizing toxicity.

• Prepare a Concentrated Stock: Dissolve N-Cyclodecylmethylamine in your primary organic solvent (e.g., DMSO) at a high concentration (e.g., 50-100 mM).

• Serial Dilution in Co-Solvent: Create a dilution series of your stock into the co-solvent (e.g., PEG400). This creates an intermediate stock.

• Final Dilution into Aqueous Buffer: Further dilute the intermediate stock into your final assay buffer. The final concentration of the total organic solvent should be kept as low as possible and be consistent across all experimental conditions, including vehicle controls.[9][26]

Table 1: Common Co-Solvents for Biological Assays

Co-Solvent	Typical Max Final Conc. (%)	Properties & Considerations
DMSO	0.1% - 1.0%	Excellent solubilizer, but can be toxic to some cell lines above 0.5%.[9][11][13]
Ethanol	0.1% - 1.0%	Good solvent, but can be more toxic than DMSO and may affect certain enzyme activities.[10][27]
Polyethylene Glycol 400 (PEG400)	1% - 5%	Less toxic than DMSO/Ethanol, good for increasing solubility. Can increase solution viscosity.
Propylene Glycol (PG)	1% - 5%	Common pharmaceutical excipient, generally low toxicity.[23]

Note: The maximum tolerable concentration is highly cell-line and assay-dependent and MUST be determined experimentally.

Q5: Can I use pH modification to my advantage?

A5: Yes. Since N-Cyclodecylmethylamine is a basic amine, its solubility is pH-dependent. Lowering the pH of the solution will protonate the amine group, creating a positively charged, more polar species (an ammonium salt) that is more soluble in water.[3][4][5][6][7]

Strategy: pH-Adjusted Buffers

• Determine pKa: If the pKa of N-Cyclodecylmethylamine is known or can be estimated, this is highly informative. The compound will be ~50% ionized at a pH equal to its pKa.

• Buffer Selection: Prepare your stock solution in a weakly acidic buffer (e.g., pH 5.0-6.0) instead of pure water or DMSO, if the compound is stable at that pH.

• Assay Compatibility: This approach is only viable if your biological assay can tolerate a lower pH. Many cellular assays require a physiological pH of ~7.2-7.4 for optimal function. This method is often more suitable for cell-free biochemical assays.

• Combination Approach: A pH adjustment can be combined with a co-solvent strategy for a synergistic effect on solubility.[22]

Caption: Effect of pH on the ionization and solubility of N-Cyclodecylmethylamine.

Q6: Are there more advanced formulation methods if co-solvents and pH adjustment fail?

A6: Yes. For extremely challenging compounds, cyclodextrins can be an excellent option. Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[28][29][30] They can encapsulate the lipophilic N-Cyclodecylmethylamine molecule, forming a water-soluble inclusion complex.[22][31][32][33]

Strategy: Using Cyclodextrins

• Choose a Cyclodextrin: Hydroxypropyl-β-cyclodextrin (HP-β-CD) and Sulfobutyl ether-β-cyclodextrin (SBE-β-CD) are commonly used in biological research due to their high solubility and low toxicity.[32]

• Complexation: Prepare an aqueous solution of the cyclodextrin. Add the N-Cyclodecylmethylamine (either as a solid or from a minimal amount of organic solvent stock) to the cyclodextrin solution.

• Equilibration: Stir or sonicate the mixture for several hours to allow for the formation of the inclusion complex. The resulting clear solution can then be sterile-filtered and used in your assay.

• Validation: It is crucial to run a vehicle control with the same concentration of cyclodextrin to ensure it does not interfere with your assay.[9][10]

Section 4: Frequently Asked Questions (FAQs)

Q: What is the absolute maximum concentration of DMSO I can use in a cell-based assay? A: There is no universal maximum. While some robust cell lines might tolerate 1%, it is best practice to stay at or below 0.5%, and ideally at 0.1% if possible.[11][12][14] You must always perform a vehicle control experiment to determine the tolerance of your specific cell line and assay.[9][14]

Q: Can I heat my stock solution to get the compound to dissolve? A: Gentle warming (e.g., to 37°C) can be used cautiously, but you risk degrading a thermally labile compound.[16] Sonication at room temperature is a safer first choice. Never heat excessively.

Q: How do I know if my compound is stable in the solvent I've chosen? A: For long-term experiments, stability is key. A simple way to check is to prepare your solution and leave it at the experimental temperature (e.g., 37°C) for the duration of your assay. Periodically check for any signs of precipitation. For a more rigorous analysis, analytical techniques like HPLC can be used to check for degradation over time.[16]

Q: What is a vehicle control and why is it so important? A: A vehicle control is a sample that contains everything that your experimental samples contain except for the test compound. This includes the final concentration of DMSO, co-solvents, pH adjustments, or cyclodextrins. Its purpose is to ensure that any observed biological effect is due to your compound and not the solvent system itself.[9][14][26] This is a non-negotiable component of a well-designed experiment.

References

• Gaascht, F., et al. (2010). Considerations regarding use of solvents in in vitro cell based assays. ResearchGate. [Link]

• PharmaEducation. (2024). Co-solvency and anti-solvent method for the solubility enhancement. PharmaEducation. [Link]

• Longdom Publishing. (n.d.). Brief Overview of Various Approaches to Enhance Drug Solubility. Longdom Publishing. [Link]

• Wikipedia. (n.d.). Cosolvent. Wikipedia. [Link]

• Khan Academy. (n.d.). pH and solubility. Khan Academy. [Link]

• Semantic Scholar. (n.d.). Considerations regarding use of solvents in in vitro cell based assays. Semantic Scholar. [Link]

• FasterCapital. (n.d.). Best Practices For Stock Solutions. FasterCapital. [Link]

• Timm, M., et al. (2013). Considerations regarding use of solvents in in vitro cell based assays. Cytotechnology. [Link]

• Duthu, G. S. (1984). The effect of solvents on drug metabolism in vitro. PubMed. [Link]

• Shandong IRO Chelating Chemical Co., Ltd. (n.d.). Cosolvent - The 'Medicinal Magician' in The Laboratory. Shandong IRO Chelating Chemical Co., Ltd.. [Link]

• Slideshare. (n.d.). solubility enhancement and cosolvency by madhavi. Slideshare. [Link]

• Tanneberger, K., et al. (2010). Effects of Solvents and Dosing Procedure on Chemical Toxicity in Cell-Based in Vitro Assays. ACS Publications. [Link]

• ResearchGate. (2016). What is maximum allowable concentration of DMSO as solvent for drugs to check activity on animal cell lines?. ResearchGate. [Link]

• Siepe, S., et al. (2006). Strategies to overcome pH-dependent solubility of weakly basic drugs by using different types of alginates. PubMed. [Link]

• PhytoTech Labs. (n.d.). Preparing Stock Solutions. PhytoTech Labs. [Link]

• Reddit. (2023). Maximum DMSO concentration in media for cell culture?. Reddit. [Link]

• Pearson. (n.d.). Dependence of Solubility on pH: Videos & Practice Problems. Pearson. [Link]

• Bitesize Bio. (2021). Top Ten Tips for Making Stock Solutions. Bitesize Bio. [Link]

• askIITians. (n.d.). How does pH affect solubility?. askIITians. [Link]

• LifeTein. (2023). DMSO usage in cell culture. LifeTein. [Link]

• Chemistry LibreTexts. (2023). 18.7: Solubility and pH. Chemistry LibreTexts. [Link]

• G-Biosciences. (2013). Stock Solutions 101: Everything You Need to Know. G-Biosciences. [Link]

• Scientist Solutions. (2021). DMSO in cell based assays. Scientist Solutions. [Link]

• ResearchGate. (2016). What the concentration of DMSO you use in cell culture assays?. ResearchGate. [Link]

• Solarbio. (2024). How to Choose and Prepare Stock and Working Solutions for Small-Molecule Compounds. Solarbio. [Link]

• NIH. (n.d.). Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects. NIH. [Link]

• MDPI. (n.d.). Cyclodextrin–Drug Inclusion Complexes: In Vivo and In Vitro Approaches. MDPI. [Link]

• PubMed Central. (n.d.). Cyclodextrins in delivery systems: Applications. PubMed Central. [Link]

• PubMed Central. (n.d.). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PubMed Central. [Link]

• ResearchGate. (1991). (PDF) CYCLODEXTRINS IN DRUG FORMULATIONS: PART I. ResearchGate. [Link]

• ResearchGate. (n.d.). List of studied lipophilic amines. ResearchGate. [Link]

• NIH. (n.d.). Preparation and Evaluation of a Novel Class of Amphiphilic Amines as Antitumor Agents and Nanocarriers for Bioactive Molecules. NIH. [Link]

• Nature. (n.d.). Exploring physicochemical characteristics of cyclodextrin through M-polynomial indices. Nature. [Link]

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• 4. Strategies to overcome pH-dependent solubility of weakly basic drugs by using different types of alginates - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Support Center: Overcoming Emulsion Formation in N-Cyclodecylmethylamine Extractions

Welcome to the technical support center for handling challenging extractions of N-Cyclodecylmethylamine. This guide is designed for researchers, scientists, and drug development professionals encountering emulsions during the workup and purification of this compound. Here, you will find answers to frequently asked questions, a step-by-step troubleshooting guide, and detailed protocols to manage and resolve these common laboratory challenges.

Frequently Asked Questions (FAQs)

Q1: What is an emulsion and why does it form during my N-Cyclodecylmethylamine workup?

An emulsion is a stable mixture of two immiscible liquids, such as an organic solvent and an aqueous solution, where one liquid is dispersed as microscopic droplets within the other.[1] During the workup of N-Cyclodecylmethylamine, its amphiphilic nature—possessing a large non-polar cyclodecyl group and a polar amine head—can contribute to the stabilization of these droplets at the aqueous-organic interface. This issue is often compounded by vigorous agitation (shaking), the presence of fine solid particulates, or surfactant-like byproducts from the reaction mixture.[2]

Q2: I'm performing a pH-swing extraction (acid wash then base extraction). At which stage is an emulsion most likely?

Emulsions can form at either stage, but they are particularly common during the neutralization or basification step. When you basify the acidic aqueous layer containing your protonated amine, the newly formed free amine has a transient, intermediate solubility that can act as a powerful emulsifying agent. Furthermore, if you use a carbonate base (e.g., NaHCO₃ or Na₂CO₃), the evolution of CO₂ gas can increase agitation and promote emulsion formation.

Q3: What is the first and simplest thing I should try if an emulsion forms?

The first step is patience. Often, a mild emulsion will resolve itself if the separatory funnel is left to stand undisturbed for 15 to 30 minutes.[1] You can also try gently swirling the funnel or rolling it on its side to encourage the droplets to coalesce. If this fails, the next step is typically a chemical intervention like "salting out".[1][2]

Q4: Can my choice of organic solvent influence emulsion formation?

Absolutely. Halogenated solvents like dichloromethane (DCM) are notoriously prone to forming emulsions.[3] If you are consistently facing this issue, consider switching to a less problematic solvent like ethyl acetate, diethyl ether, or even a non-polar solvent like heptane if the free amine's solubility allows. Sometimes, adding a small amount of a different co-solvent (e.g., a splash of chloroform or THF) can alter the polarity of the organic phase enough to break the emulsion.[2][3]

In-Depth Troubleshooting Guide

This guide provides a systematic approach to both preventing emulsions before they start and breaking them once they have formed.

Part 1: Proactive Emulsion Prevention

As a general rule, it is far easier and more efficient to prevent an emulsion than to break one.[2]

1.1. Minimize Agitation

• Causality: Vigorous shaking creates a large interfacial area and provides the kinetic energy needed to disperse one liquid phase into the other, leading to an emulsion.

• Protocol: Instead of aggressive shaking, gently invert the separatory funnel 10-15 times or use a swirling motion.[2] This is often sufficient to achieve equilibrium for the extraction without forming a stable emulsion.

1.2. Pre-emptive Salting Out

• Causality: Increasing the ionic strength of the aqueous phase makes it more polar, which decreases the solubility of non-polar and amphiphilic organic compounds, forcing them into the organic layer and discouraging them from stabilizing the interface.[4][5]

• Protocol: Use a saturated solution of sodium chloride (brine) for your aqueous washes instead of deionized water. This is one of the most effective preventative measures.[2][6]

1.3. Temperature Modification

• Causality: Gentle heating can decrease the viscosity of the mixture and increase the kinetic energy of the dispersed droplets, helping them coalesce.[6]

• Protocol: Try warming the separatory funnel gently with a heat gun or in a warm water bath. Be cautious with volatile solvents and ensure the funnel is not sealed to avoid pressure buildup.

Part 2: Reactive Emulsion Breaking

If an emulsion has already formed and will not resolve on its own, the following techniques can be employed, starting with the least invasive.

Decision-Making Workflow for Breaking Emulsions

The following diagram outlines a logical progression for tackling a persistent emulsion.

Caption: A decision tree for troubleshooting persistent emulsions.

Chemical Intervention Protocols

Protocol 1: Salting Out

This is the most common and effective chemical method for breaking emulsions.

• Preparation: Prepare a saturated aqueous solution of sodium chloride (brine).

• Application: Add the brine in small portions (5-10% of the total volume) to the separatory funnel containing the emulsion.

• Mixing: Gently swirl or invert the funnel after each addition. Avoid vigorous shaking.

• Observation: Allow the funnel to stand and observe if the layers begin to separate. The increased ionic strength of the aqueous layer helps to force the organic droplets to coalesce.[2][4]

Salt	Typical Application	Mechanism of Action
Sodium Chloride (NaCl)	Saturated solution (brine) or solid salt added directly.	Increases ionic strength, reducing mutual solubility.[2][5]
Sodium Sulfate (Na₂SO₄)	Added as an anhydrous solid.	Acts as both a salting-out agent and a drying agent, absorbing water from the interface.[7]
Potassium Pyrophosphate	Added as a solid.	Can be effective for emulsions stabilized by detergents or surfactants.[7]

Protocol 2: pH Adjustment

• Causality: Since N-Cyclodecylmethylamine is a base, its protonation state is pH-dependent. Ensuring the aqueous phase is sufficiently basic (pH > 12) will keep the amine in its neutral, more organo-soluble form, which can destabilize an emulsion that it may be participating in.

• Procedure: Add a few pellets of solid NaOH or KOH, or a small volume of concentrated (50% w/v) NaOH solution to the separatory funnel and swirl gently. The high local concentration of base at the interface can be very effective at breaking the emulsion.

Mechanical and Physical Intervention Protocols

Protocol 3: Centrifugation

• Causality: Applying a strong centrifugal force mechanically separates the dispersed droplets from the continuous phase, forcing them to coalesce into a distinct layer.[8] This is often the most definitive method for breaking highly stable emulsions.[4][7][9]

• Procedure:

  • Carefully transfer the entire emulsion (or a portion of it) into appropriate centrifuge tubes.

  • Ensure the tubes are balanced.

  • Centrifuge at a moderate to high speed (e.g., 3000-5000 rpm) for 5-15 minutes.[10][11]

  • After centrifugation, two or three distinct layers (aqueous, organic, and sometimes a solid interfacial layer) should be visible. Carefully pipette the desired layer out of the tube.

Protocol 4: Filtration

• Causality: This method uses a filter aid to physically disrupt the emulsion and trap interfacial material. The large surface area and porous nature of materials like Celite® can break the droplets as the mixture passes through.[12]

• Procedure:

  • Prepare a small plug of glass wool at the bottom of a Büchner or Hirsch funnel.

  • Add a 1-2 cm thick pad of Celite® (diatomaceous earth) over the glass wool.

  • Wet the Celite® pad with the organic solvent used in the extraction.

  • Apply gentle vacuum and slowly pour the entire emulsified mixture through the filter pad.

  • The filtrate collected should consist of two distinct, clear layers that can be separated.

Advanced Alternative: Membrane-Supported Liquid Extraction (MSLE)

For recurrent and highly problematic emulsions, transitioning away from traditional liquid-liquid extraction may be necessary. MSLE uses a microporous membrane as the interface between the aqueous and organic phases. This technique prevents the dispersion of one phase into the other, thus completely avoiding emulsion formation.[13]

Workflow for Robust N-Cyclodecylmethylamine Extraction

The following diagram illustrates an optimized workflow designed to minimize the risk of emulsion formation from the outset.

Caption: An optimized extraction workflow to prevent emulsions.

References

• Tips for Troubleshooting Liquid–Liquid Extractions. (n.d.). LCGC International. Retrieved January 17, 2026, from [Link]

• Emulsion Breaking Techniques for Oil in Water Solvent Extractions. (n.d.). Spectro Scientific. Retrieved January 17, 2026, from [Link]

• Techniques for Emulsion Breaking for Oil in Water Solvent Extractions. (2018, May 17). AZoM. Retrieved January 17, 2026, from [Link]

• Tackling emulsions just got easier. (2023, January 17). Biotage. Retrieved January 17, 2026, from [Link]

• Tips & Tricks: Emulsions. (n.d.). University of Rochester, Department of Chemistry. Retrieved January 17, 2026, from [Link]

• How to break an emulsion during liquid liquid extraction when you need the aqueous phase afterwards?? (2014, November 7). ResearchGate. Retrieved January 17, 2026, from [Link]

• Breaking emulsions : r/chemistry. (2018, February 9). Reddit. Retrieved January 17, 2026, from [Link]

• Emulsion I How to break an emulsion formed in reaction workup? I Emulsion Breaking Techniques. (2024, February 25). YouTube. Retrieved January 17, 2026, from [Link]

• Effect of pH on the yield of extraction. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Effects of Alkaline Extraction pH on Amino Acid Compositions, Protein Secondary Structures, Thermal Stability, and Functionalities of Brewer's Spent Grain Proteins. (2024, June 8). NIH National Library of Medicine. Retrieved January 17, 2026, from [Link]

• Effect of pH on Dicarboxylic Acids Extraction by Amine-Based Extractants. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• How does adding a salt (such as sodium chloride) help to break an emulsion? (2018, June 3). Quora. Retrieved January 17, 2026, from [Link]

• Reactive extraction for the recovery of primary amines from aqueous streams. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Emulsion (1) before and (2) after breaking by centrifugation at 5000 rpm. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Waste Oil Emulsion Breaking with an Industrial Centrifuge. (n.d.). Dolphin Centrifuge. Retrieved January 17, 2026, from [Link]

Sources

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Technical Support Center: Stabilizing N-Cyclodecylmethylamine

For: Researchers, scientists, and drug development professionals.

This guide provides in-depth technical support for the long-term storage and stabilization of N-Cyclodecylmethylamine. As a secondary aliphatic amine, its stability can be compromised by environmental factors. This document outlines the causes of degradation and provides actionable protocols to ensure the integrity of your material over time.

Frequently Asked Questions (FAQs)

Q1: My N-Cyclodecylmethylamine has turned yellow/brown. What happened and can I still use it?

A1: A color change to yellow or brown is a common indicator of degradation, primarily due to oxidation.[1] Aliphatic amines are susceptible to oxidation by atmospheric oxygen, a process that can be accelerated by light.[1] This oxidation can lead to the formation of various impurities, including N-oxides and, in more advanced stages, colored degradation products.[2][3][4]

Whether the material is still usable depends on the purity requirements of your experiment. We strongly recommend re-analyzing the material by a suitable method (e.g., GC-MS, HPLC, or NMR) to quantify the purity and identify potential impurities before use. For high-sensitivity applications, using discolored material is not advised.

Q2: What are the primary chemical pathways that lead to the degradation of N-Cyclodecylmethylamine?

A2: The two main degradation pathways for secondary amines like N-Cyclodecylmethylamine are:

• Oxidation: The lone pair of electrons on the nitrogen atom is susceptible to attack by atmospheric oxygen.[4][5] This can lead to a cascade of reactions forming hydroxylamines, imines, and other oxidized species.[4][6] This process is often catalyzed by light and trace metal impurities.

• Reaction with Carbon Dioxide (CO₂): Amines can react reversibly with CO₂ present in the air to form carbamic acids or their salts (carbamates).[7][8][9][10] While this is often a reversible reaction, it can alter the pH and effective concentration of the free amine in solution. In some cases, carbamic acids can dehydrate to form ureas, especially at elevated temperatures, leading to irreversible degradation.[11]

Q3: What is the ideal temperature for storing N-Cyclodecylmethylamine?

A3: For long-term storage, we recommend storing N-Cyclodecylmethylamine at 2-8°C in a refrigerator.[12][13] Lowering the temperature significantly slows the rate of all chemical degradation reactions, including oxidation and reaction with CO₂.[14] Ensure the refrigerator is specifically designed for chemical storage and is not used for food or beverages.[15]

Q4: Is it necessary to store N-Cyclodecylmethylamine under an inert atmosphere?

A4: Yes, for optimal long-term stability, storage under an inert atmosphere (e.g., nitrogen or argon) is highly recommended.[1][16][17][18] This practice, known as inert gas blanketing, displaces oxygen from the headspace of the container, thereby preventing oxidative degradation.[16][17]

Troubleshooting Guide

Observed Issue	Potential Cause(s)	Recommended Action(s)
Color Change (Yellowing/Browning)	Oxidation due to exposure to air and/or light.	1. Verify purity using an appropriate analytical method (HPLC, GC-MS). 2. If purity is compromised, consider purification (e.g., distillation) if feasible. 3. For future storage, transfer to an amber glass bottle, blanket with nitrogen, and store at 2-8°C.[1]
Decrease in Purity Over Time (Confirmed by Analysis)	Slow degradation via oxidation or reaction with CO₂.	1. Review storage conditions. Ensure the container is tightly sealed and stored in a cool, dark place.[13][19] 2. Implement inert gas blanketing for all new and existing stock. 3. Consider adding a suitable antioxidant for very long-term storage (see Protocol 2).
Formation of Solid Precipitate	Reaction with atmospheric CO₂ to form carbamate salts.	1. Warm the sample gently and sonicate to see if the precipitate redissolves. 2. Blanket the container with inert gas to prevent further CO₂ ingress. 3. If the precipitate does not redissolve, it may be an irreversible degradation product (e.g., urea derivative). Re-analyze the material.
Inconsistent Experimental Results	Variable purity of the amine due to degradation.	1. Aliquot the material upon receipt into smaller, single-use vials to minimize repeated exposure of the main stock to air. 2. Always use freshly opened or properly stored material for sensitive experiments. 3. Implement a routine quality control check for aged stock material.

Visualizing Degradation Pathways

The following diagram illustrates the primary degradation routes for a secondary amine like N-Cyclodecylmethylamine.

Caption: Primary degradation pathways for secondary amines.

Detailed Experimental Protocols

Disclaimer: The following protocols describe best practices and include illustrative data. Researchers should perform their own validation studies.

Protocol 1: Inert Gas Blanketing for Long-Term Storage

This protocol describes how to create an inert atmosphere in the headspace of a chemical container to prevent degradation.

Materials:

• N-Cyclodecylmethylamine in its original or a suitable amber glass container.

• Source of dry, high-purity nitrogen (N₂) or argon (Ar) gas with a regulator.

• Tubing and a long needle or pipette.

• Parafilm® or a PTFE-lined cap.

Procedure:

• Set up the inert gas source in a well-ventilated fume hood.

• Set the regulator to a very low positive pressure (e.g., 1-2 psi). A gentle flow is sufficient; a high flow rate can splash the material.[20]

• Carefully open the container of N-Cyclodecylmethylamine.

• Insert the needle or pipette connected to the gas line into the container, ensuring the tip is just above the liquid surface.

• Allow the inert gas to flow gently into the headspace for 30-60 seconds to displace the air.[20]

• While the gas is still flowing, slowly withdraw the needle and immediately seal the container tightly with its cap.

• For an extra layer of protection, wrap the cap and neck of the container with Parafilm®.

• Label the container to indicate it has been stored under an inert atmosphere.

• Store the container in a designated, properly ventilated refrigerator at 2-8°C.[12][13]

Protocol 2: Stabilization with an Antioxidant

For applications requiring maximum stability over extended periods, adding a radical-scavenging antioxidant can be beneficial. Butylated hydroxytoluene (BHT) is a common choice.[21]

Materials:

• N-Cyclodecylmethylamine

• Butylated hydroxytoluene (BHT), high purity

• Analytical balance

• Small vial for preparing a stock solution (if needed)

Procedure:

• Determine the desired final concentration of BHT. A typical range is 50-200 ppm (0.005 - 0.02% w/w).

• Direct Addition (for larger volumes):

  • Weigh the required amount of BHT directly into the container of N-Cyclodecylmethylamine.

  • Seal the container and mix thoroughly by gentle swirling or inversion until the BHT is fully dissolved.

• Stock Solution Method (for smaller volumes):

  • Prepare a concentrated stock solution of BHT in a small amount of N-Cyclodecylmethylamine.

  • Calculate and add the appropriate volume of the stock solution to the main batch to achieve the target concentration. Mix thoroughly.

• After adding the antioxidant, perform the inert gas blanketing procedure as described in Protocol 1 .

• Clearly label the container indicating the name and concentration of the added antioxidant.

Protocol 3: Performing an Accelerated Stability Study

This protocol provides a framework for an accelerated stability study to predict long-term stability under recommended conditions.[22][23][24] The Arrhenius equation principle suggests that reaction rates increase with temperature, allowing for extrapolation of shelf-life.[14][22][25]

Experimental Design Workflow:

Caption: Workflow for an accelerated stability study.

Procedure:

• Sample Preparation: Prepare three sets of samples of N-Cyclodecylmethylamine in small, sealed vials:

  • Set A (Control): As is, with air in the headspace.

  • Set B (Inerted): After blanketing with nitrogen (Protocol 1).

  • Set C (Stabilized): With 100 ppm BHT and blanketed with nitrogen (Protocols 1 & 2).

• Baseline Analysis (T=0): Analyze one vial from each set to establish the initial purity, appearance, and impurity profile.

• Incubation: Place the remaining vials in a stability chamber or oven at an elevated temperature (e.g., 40°C).[25]

• Time-Point Analysis: At predetermined intervals (e.g., 2, 4, 8, and 12 weeks), remove one vial from each set and analyze it for purity and appearance.

• Data Analysis: Record the data in a table and plot purity versus time for each condition.

Illustrative Data Summary:

The following table presents hypothetical data from such a study.

Storage Condition	Timepoint	Purity (%)	Appearance
Set A: Air Headspace	T=0	99.8%	Clear, Colorless
4 Weeks	98.1%	Faint Yellow
12 Weeks	95.5%	Yellow-Brown
Set B: N₂ Headspace	T=0	99.8%	Clear, Colorless
4 Weeks	99.7%	Clear, Colorless
12 Weeks	99.4%	Clear, Colorless
Set C: N₂ + 100 ppm BHT	T=0	99.8%	Clear, Colorless
4 Weeks	99.8%	Clear, Colorless
12 Weeks	99.7%	Clear, Colorless

References

• The Synergist. Best Practices for Proper Chemical Storage. Available from: [Link]

• Zhang, T., et al. (2018). Degradation mechanisms of simple aliphatic amines under ozonation: a DFT study. Environmental Science: Processes & Impacts. Available from: [Link]

• U.S. Chemical Safety Board. The Top 10 Best Practices For Proper Chemical Storage. Available from: [Link]

• Zhang, T., et al. (2018). Degradation mechanisms of simple aliphatic amines under ozonation: a DFT study. ResearchGate. Available from: [Link]

• Environmental Health and Safety, University of California, Berkeley. Chemical Storage Guidelines. Available from: [Link]

• Moravek. (2023). A Beginner's Guide to Chemical Storage Best Practices. Available from: [Link]

• Britannica. Amine - Reactions, Synthesis, Properties. Available from: [Link]

• Magari, R. T. (2003). Assessing Shelf Life Using Real-Time and Accelerated Stability Tests. BioProcess International. Available from: [Link]

• ChemTube3D. Reversible reaction of Carbon Dioxide and Amines. Available from: [Link]

• Jiao, Y., et al. (2019). Accelerated reactions of amines with carbon dioxide driven by superacid at the microdroplet interface. Chemical Science. Available from: [Link]

• Jiao, Y., et al. (2019). Accelerated reactions of amines with carbon dioxide driven by superacid at the microdroplet interface. National Center for Biotechnology Information. Available from: [Link]

• Von Harbou, I., et al. (2020). A Unified Approach to CO2–Amine Reaction Mechanisms. ACS Omega. Available from: [Link]

• Sayari, A., & Belmabkhout, Y. (2010). CO2-Induced Degradation of Amine-Containing Adsorbents: Reaction Products and Pathways. Journal of the American Chemical Society. Available from: [Link]

• Microchem Laboratory. Accelerated Physical Stability Testing. Available from: [Link]

• Nanjo, H., & Naito, I. (2017). Innovative Green Oxidation of Amines to Imines under Atmospheric Oxygen. Organic & Biomolecular Chemistry. Available from: [Link]

• Zhang, T., et al. (2018). Degradation mechanisms of simple aliphatic amines under ozonation: a DFT study. Environmental Science: Processes & Impacts. Available from: [Link]

• Berndt, T., et al. (2019). Atmospheric Autoxidation of Amines. Environmental Science & Technology. Available from: [Link]

• ResearchGate. Aerobic amine oxidation reactions under air. Available from: [Link]

• Gandon, L. A., & Knight, D. A. (2014). Developments in the Aerobic Oxidation of Amines. ACS Catalysis. Available from: [Link]

• Waterman, K. C. (2017). An Introduction to the Accelerated Stability Assessment Program. Pharmaceutical Outsourcing. Available from: [Link]

• Certified Laboratories. (2023). Accelerated Stability Testing for Cosmetics & OTC Products: A Faster Path to Shelf-Life Claims. Available from: [Link]

• Google Patents. US20120271026A1 - Inhibition of amine oxidation.

• Performance Additives. Aromatic Amines Antioxidants. Available from: [Link]

• Linchemical. Amine Antioxidant 445 & 5057 Supply. Available from: [Link]

• Cambridge Sensotec. The Process of Inert Gas Blanketing. Available from: [Link]

• ResearchGate. What are stabilizers for amides, imides and amines for their long time storage? Available from: [Link]

• ResearchGate. Degradation of nitrogen-containing hazardous compounds using advanced oxidation processes: A review on aliphatic and aromatic amines, dyes, and pesticides. Available from: [Link]

• Sang, J., et al. (2021). Photodegradation Pathways of Aliphatic Polyamide through Conical Intersection between Ground and Excited States. The Journal of Physical Chemistry A. Available from: [Link]

• Reddit. How to store reagents under an inert gas. Available from: [Link]

• Wang, Y., et al. (2021). Stability of amino acids and related amines in human serum under different preprocessing and pre-storage conditions based on iTRAQ®-LC-MS/MS. National Center for Biotechnology Information. Available from: [Link]

• ResearchGate. Artifactual Degradation of Secondary Amine-Containing Drugs During Accelerated Stability Testing When Saturated Sodium Nitrite Solutions are Used for Humidity Control. Available from: [Link]

• Environmental Health and Safety, Oregon State University. Quenching and Disposal of Liquid Pyrophoric Materials. Available from: [Link]

• Azot. Blanketing or nitrogen inerting - practices. Available from: [Link]

• de Koeijer, G., et al. (2022). Important Aspects Regarding the Chemical Stability of Aqueous Amine Solvents for CO2 Capture. Industrial & Engineering Chemistry Research. Available from: [Link]

• ResearchGate. Influence of Storage Conditions on the Stability of Certain Aromatic Amine Standard Solutions. Available from: [Link]

• GasN2. Blanketing: protecting the integrity of your products with inert gas. Available from: [Link]

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• 4. Amine - Reactions, Synthesis, Properties | Britannica [britannica.com]
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Technical Support Center: Refining Derivatization Techniques for GC Analysis of N-Cyclodecylmethylamine

Welcome to the technical support center for the gas chromatography (GC) analysis of N-Cyclodecylmethylamine. This guide is designed for researchers, scientists, and drug development professionals who are looking to optimize their analytical methods for this and structurally similar secondary amines. As a polar compound with an active hydrogen on its nitrogen atom, N-Cyclodecylmethylamine presents challenges for direct GC analysis, often resulting in poor peak shape, low sensitivity, and unreliable quantification.[1] Derivatization is a critical step to convert the analyte into a more volatile, thermally stable, and chromatographically amenable form.[2][3][4]

This document provides in-depth, experience-driven guidance, moving beyond simple protocols to explain the scientific rationale behind each step. We will explore common challenges and provide robust troubleshooting strategies to ensure you can develop a self-validating and reliable analytical method.

Frequently Asked Questions (FAQs)

Q1: Why is derivatization essential for the GC analysis of N-Cyclodecylmethylamine?

Direct injection of N-Cyclodecylmethylamine, a secondary amine, is problematic for several reasons. Its polarity, stemming from the amine functional group, leads to strong interactions with active sites (silanol groups) in the GC inlet and on the column. This results in significant peak tailing, poor resolution, and potential sample loss.[1][5] Derivatization addresses these issues by replacing the active amine hydrogen with a non-polar group. This chemical modification achieves three primary goals:

• Increases Volatility: By masking the polar -NH group, hydrogen bonding is eliminated, which lowers the boiling point of the analyte and allows it to move through the GC column at lower temperatures.[3][4][6]

• Improves Thermal Stability: The resulting derivative is often more stable at the high temperatures of the GC inlet and column, preventing on-column degradation.[3]

• Enhances Chromatographic Performance: The reduction in polarity leads to more symmetrical (Gaussian) peaks, improving integration accuracy and overall sensitivity.

Q2: What are the primary derivatization methods for a secondary amine like N-Cyclodecylmethylamine?

The most common and effective methods for derivatizing secondary amines fall into two main categories: acylation and silylation.[2][7][8]

• Acylation: This involves reacting the amine with an acylating agent, typically a fluorinated anhydride like Trifluoroacetic Anhydride (TFAA), Pentafluoropropionic Anhydride (PFPA), or Heptafluorobutyric Anhydride (HFBA).[9] This reaction forms a stable, volatile amide derivative.[6][9] Fluorinated derivatives are particularly advantageous as they significantly enhance sensitivity when using an Electron Capture Detector (ECD).[2][6]

• Silylation: This method replaces the active hydrogen with a trimethylsilyl (TMS) group or a more robust tert-butyldimethylsilyl (TBDMS) group.[10] Common reagents include BSTFA (N,O-bis(trimethylsilyl)trifluoroacetamide) and MTBSTFA (N-methyl-N-t-butyldimethylsilyltrifluoroacetamide).[2][10] While highly effective, silylation is generally less reactive for amines compared to alcohols or carboxylic acids, and secondary amines can be sterically hindered, sometimes requiring a catalyst like TMCS (trimethylchlorosilane).

Q3: How do I select the optimal derivatization reagent?

The choice between acylation and silylation depends on your specific analytical requirements, including the detector being used, the complexity of the sample matrix, and the required sensitivity.

Reagent Type	Common Agents	Derivative Stability	Byproducts	Detector Compatibility	Key Considerations
Acylation	TFAA, PFPA, HFBA	Very Stable[2][9]	Acidic (e.g., TFA)[2][6]	FID, ECD (excellent), MS	Acidic byproducts may need to be removed or neutralized to prevent column damage.[6][11][12] Ideal for trace analysis with ECD.[11]
Silylation	BSTFA (+/- TMCS), MTBSTFA	TMS: Moderately StableTBDMS: Very Stable[10]	Neutral & Volatile[10]	FID, MS	Reagents are extremely sensitive to moisture.[6][7] TBDMS derivatives are ~10,000 times more stable to hydrolysis than TMS derivatives.[11]

For N-Cyclodecylmethylamine, which is a secondary amine, acylation with PFPA or TFAA is often the more robust starting point. The reactions are typically fast, produce highly stable derivatives, and the reagents are less susceptible to trace amounts of water compared to silylating agents.

Troubleshooting Guide: From Reaction Vial to Chromatogram

This section addresses specific problems you may encounter during the derivatization and analysis workflow.

Problem 1: Low or No Derivative Peak in the Chromatogram

Symptom: You inject your derivatized sample and see a large solvent front, perhaps a peak for the unreacted N-Cyclodecylmethylamine, but the expected derivative peak is small or completely absent.

Caption: Troubleshooting Decision Tree for Low Derivative Yield.

In-depth Explanation:

• Reagent Integrity: Both silylating and acylating reagents are highly reactive and susceptible to hydrolysis.[6][8] Moisture from the atmosphere, solvents, or the sample itself will preferentially react with the reagent, consuming it before it can derivatize your analyte.[7] Always use fresh reagents and handle them in a dry environment (e.g., under a stream of nitrogen).

• Reaction Conditions: Derivatization is a chemical reaction that requires optimization of time, temperature, and concentration. While some primary amines react quickly at room temperature, sterically hindered secondary amines like N-Cyclodecylmethylamine often require heating to overcome the activation energy barrier. A typical starting point is 60-70°C for 30-60 minutes.[2][13] If yield is low, incrementally increase temperature and time.

• Stoichiometry: The reaction requires a stoichiometric excess of the derivatizing agent to drive the equilibrium towards product formation. If your sample concentration is higher than anticipated, or if there are other reactive species in your matrix (e.g., alcohols, phenols), they will also consume the reagent.

Problem 2: Poor Peak Shape (Tailing) of the Derivative

Symptom: The derivative peak appears on the chromatogram, but it is asymmetrical with a distinct "tail" extending from the back of the peak.

Possible Causes & Solutions:

• Incomplete Derivatization:

  • The "Why": Even a small amount of unreacted N-Cyclodecylmethylamine co-eluting with or near the derivative can interact with active sites in the system, causing the appearance of tailing.

  • The Fix: Re-optimize the reaction conditions as described in Problem 1. Ensure the reaction has gone to completion by testing a higher temperature or longer time and observing if the peak shape improves.

• Active Sites in the GC System:

  • The "Why": The GC pathway, from the inlet liner to the column itself, can contain active silanol (-Si-OH) groups. While the derivative is much less polar than the parent amine, it can still have some interaction with these sites, causing adsorption and tailing. This problem is exacerbated over time as the system becomes contaminated.

  • The Fix:

    • Inlet Liner: Use a deactivated liner and replace it regularly. A dirty liner is a primary cause of peak tailing.

    • Column Maintenance: "Bake out" the column at its maximum isothermal temperature (as specified by the manufacturer) to remove contaminants. If tailing persists, trim the first 10-15 cm from the front of the column, as this is where most non-volatile residues accumulate.[14]

    • Column Choice: Ensure you are not using a column with a stationary phase that can react with your derivatizing agent, such as polyethylene glycol (WAX) phases, especially with silylating reagents.[14][10]

• Acidic Byproducts (Acylation Specific):

  • The "Why": Acylation with reagents like TFAA or PFPA produces a strong acid byproduct (e.g., trifluoroacetic acid).[2][6] If injected, this acid can damage the column's stationary phase, creating new active sites and causing peak distortion.

  • The Fix:

    • Evaporation: After the reaction, gently evaporate the excess reagent and byproduct under a stream of nitrogen before reconstituting the sample in a clean solvent. Be cautious, as the derivative itself may have some volatility.

    • Neutralization/Wash: Add a base like triethylamine to the reaction to act as an acid scavenger.[12] Alternatively, perform a liquid-liquid extraction and wash the organic layer with a dilute basic solution (e.g., 5% sodium bicarbonate) to remove the acid.[12]

Detailed Experimental Protocol: Acylation of N-Cyclodecylmethylamine with PFPA

This protocol provides a robust starting point for developing a validated method.

Materials:

• N-Cyclodecylmethylamine sample or standard

• Pentafluoropropionic Anhydride (PFPA)

• Anhydrous Ethyl Acetate (or other suitable aprotic solvent)

• Triethylamine (optional, as acid scavenger)

• 2 mL GC vials with PTFE-lined caps

• Heating block or oven

Procedure:

• Sample Preparation: Place a known amount of the sample (e.g., equivalent to 1 mg/mL concentration) into a GC vial. If the sample is in a solution, evaporate the solvent to complete dryness under a gentle stream of dry nitrogen.

• Reagent Addition:

  • Add 200 µL of anhydrous ethyl acetate to dissolve the sample residue.

  • Add 100 µL of PFPA. This represents a significant molar excess for most applications.

  • (Optional) Add 10 µL of triethylamine to neutralize the acid byproduct as it forms.

• Reaction: Immediately cap the vial tightly. Vortex for 10 seconds. Place the vial in a heating block set to 70°C for 30 minutes.[2]

• Cooling: Remove the vial and allow it to cool to room temperature.

• Analysis: Inject 1 µL of the derivatized sample directly into the GC-FID or GC-MS system.

Sources

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• 2. benchchem.com [benchchem.com]
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• 5. Derivatization reactions for the determination of amines by gas chromatography and their applications in environmental analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. diverdi.colostate.edu [diverdi.colostate.edu]
• 7. The Importance of Derivatizing Reagent in Chromatography Applications for Biogenic Amine Detection in Food and Beverages - PMC [pmc.ncbi.nlm.nih.gov]
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• 14. GC Technical Tip: Derivation for GC | Phenomenex [discover.phenomenex.com]

"mitigating side reactions in the synthesis of N-Cyclodecylmethylamine derivatives"

Technical Support Center: Synthesis of N-Cyclodecylmethylamine Derivatives

A Guide to Mitigating Side Reactions for Researchers and Drug Development Professionals

Welcome to the technical support center for the synthesis of N-Cyclodecylmethylamine derivatives. As a Senior Application Scientist, I understand that navigating the complexities of amine synthesis, particularly with sterically demanding scaffolds like the cyclodecyl group, requires a nuanced approach. This guide is structured to provide not just protocols, but a deep dive into the causality of common side reactions and to offer field-proven, robust solutions. Our goal is to move beyond simple troubleshooting and empower you with a predictive understanding of your chemical system.

Part 1: The Recommended Pathway for High Selectivity: Reductive Amination

For the synthesis of N-Cyclodecylmethylamine and its derivatives, direct alkylation is often fraught with challenges. We strongly recommend reductive amination as the primary, most reliable, and selective method. This pathway inherently avoids many of the side reactions, like over-alkylation, that plague traditional Sₙ2 approaches.

FAQ 1.1: What is the most effective method for synthesizing N-Cyclodecylmethylamine and why?

Answer: The most effective and selective method is the reductive amination of cyclodecanone with methylamine.[1][2] This process involves two key stages that can be performed in a single pot:

• Imine/Enamine Formation: Cyclodecanone reacts with methylamine under mildly acidic conditions to form a C=N bond (an imine or its tautomer, an enamine). This reaction is an equilibrium, but the subsequent reduction step drives it to completion.

• In Situ Reduction: A selective reducing agent, introduced into the same pot, reduces the imine/enamine to the desired secondary amine.

The key advantage of this method is its selectivity. Unlike direct alkylation where the amine product is often more nucleophilic than the starting amine, the imine intermediate is the exclusive species targeted for alkylation (via reduction). This prevents the "runaway" reaction that leads to undesired tertiary amines and quaternary ammonium salts.[1]

Caption: Reductive Amination Workflow for N-Cyclodecylmethylamine Synthesis.

Experimental Protocol: Reductive Amination of Cyclodecanone

This protocol utilizes Sodium Triacetoxyborohydride (STAB), a mild and highly selective reducing agent that tolerates a wide range of functional groups and minimizes the reduction of the starting ketone.[3][4][5]

Materials:

• Cyclodecanone (1.0 equiv)

• Methylamine (solution in THF or EtOH, 1.2-1.5 equiv)

• Sodium Triacetoxyborohydride (STAB) (1.5 equiv)

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE) as solvent

• Acetic Acid (catalytic, ~0.1 equiv)

Procedure:

• To a round-bottom flask under an inert atmosphere (N₂ or Argon), add cyclodecanone and the chosen solvent (DCM or DCE).

• Add the methylamine solution, followed by the catalytic amount of acetic acid.

• Stir the mixture at room temperature for 1-2 hours to facilitate imine formation. Monitor the disappearance of the ketone by TLC or GC-MS if desired.

• Carefully add the Sodium Triacetoxyborohydride (STAB) portion-wise over 15-20 minutes. The reaction may be mildly exothermic.

• Allow the reaction to stir at room temperature for 12-24 hours, or until completion is confirmed by analytical methods.

• Work-up: Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir vigorously until gas evolution ceases.

• Transfer the mixture to a separatory funnel, separate the organic layer, and extract the aqueous layer 2-3 times with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude amine via column chromatography or distillation as required.

Troubleshooting the Reductive Amination Pathway

Observed Issue	Probable Cause(s)	Recommended Solution(s)
Incomplete Reaction	1. Insufficient imine formation. 2. Deactivated reducing agent. 3. Steric hindrance.	1. Increase the pre-stir time before adding STAB; consider adding a dehydrating agent like MgSO₄. 2. Use fresh STAB; ensure anhydrous conditions as STAB is water-sensitive.[4] 3. Increase reaction time or slightly elevate the temperature (e.g., to 40 °C).
Formation of Cyclodecanol	1. Reducing agent is too reactive (e.g., NaBH₄ added too early). 2. Imine formation is too slow.	1. Use a milder, more selective reagent like STAB or NaBH₃CN. If using NaBH₄, ensure imine formation is complete before adding it.[4] 2. Use a Lewis acid catalyst like Ti(iPrO)₄ or ZnCl₂ to accelerate imine formation, especially with less reactive amines.[4]
Difficult Purification	Boron-amine complexes formed during the reaction.	During work-up, perform multiple washes with a strong base (e.g., 1M NaOH) to break down these complexes, which can improve chromatographic separation.[6]

Part 2: Troubleshooting Guide for Direct Alkylation Methods

While not the recommended primary route, direct alkylation of methylamine with a cyclodecylmethyl halide (e.g., bromide or iodide) is sometimes attempted. This approach is highly susceptible to side reactions.

FAQ 2.1: My direct alkylation is yielding a complex mixture containing di- and tri-alkylated products. What is causing this over-alkylation?

Answer: This is the most common failure mode of direct amine alkylation and is caused by a "runaway" reaction sequence.[7][8] The N-Cyclodecylmethylamine product you form is a secondary amine. Due to inductive effects from the alkyl groups, this secondary amine is typically more nucleophilic and less sterically hindered than the primary methylamine you started with.[7] Consequently, it reacts faster with the remaining cyclodecylmethyl halide than the starting amine, leading to the tertiary amine, which can then be further alkylated to a quaternary ammonium salt.[9][10]

Caption: The over-alkylation cascade where the product is more reactive than the starting material.

Mitigation Strategies for Over-Alkylation

Strategy	Principle	Detailed Protocol & Considerations
Stoichiometric Control	Le Châtelier's Principle.	Use a large excess of the starting amine (e.g., 5-10 equivalents of methylamine). This increases the probability that the alkyl halide will encounter a molecule of the starting amine rather than the product amine. This is often the simplest and most effective first step.[9]
Slow Addition / High Dilution	Minimize concentration of the product amine in the presence of the alkyl halide.	Add the alkylating agent (cyclodecylmethyl halide) slowly via a syringe pump over several hours to a dilute solution of the amine. This keeps the instantaneous concentration of the alkyl halide low.
Use of Ammonia Surrogates	Employ a protecting group strategy to prevent multiple alkylations.	Use reagents like phthalimide (Gabriel synthesis) or a suitable sulfonamide. These reagents can be alkylated once, and the protecting group is then removed in a subsequent step to reveal the primary or secondary amine. This adds steps but offers excellent control.[11]
Optimize Base and Solvent	The base can influence reactivity and side reactions.	Use a non-nucleophilic base like potassium carbonate (K₂CO₃) or N,N-Diisopropylethylamine (DIPEA) to neutralize the HX formed without competing in the alkylation.[12][13] Polar aprotic solvents like Acetonitrile (MeCN) or DMF are common.[9][13]

FAQ 2.2: Besides over-alkylation, my reaction is producing cyclodecene. What is this side reaction and how can I prevent it?

Answer: You are observing a competing elimination reaction (likely E2).[14] Instead of acting as a nucleophile and attacking the carbon atom (substitution), the amine acts as a base and removes a proton from the carbon adjacent to the one bearing the leaving group, leading to the formation of an alkene.

This side reaction is favored by:

• Strong or bulky bases: A strong base more readily removes a proton.

• Steric Hindrance: If the electrophilic carbon is sterically hindered (as can be the case with large cycloalkyl groups), the base may find it easier to access a peripheral proton for elimination rather than attacking the carbon for substitution.

• Higher Temperatures: Elimination reactions often have a higher activation energy than substitution and are therefore favored by increased temperatures.[12]

To mitigate alkene formation:

• Lower the Reaction Temperature: Run the reaction at the lowest temperature that allows for a reasonable reaction rate.

• Use a Weaker, Non-Nucleophilic Base: Switch from strong bases (like hydroxides or alkoxides) to milder options like potassium carbonate (K₂CO₃) or sodium bicarbonate (NaHCO₃).

• Choose the Leaving Group Carefully: Iodides are better leaving groups than bromides, which are better than chlorides. A better leaving group can sometimes favor the Sₙ2 pathway over E2.

References

• ACS Green Chemistry Institute Pharmaceutical Roundtable. (n.d.). Avoiding Over-alkylation. ACS GCI Pharmaceutical Roundtable Reagent Guides. Retrieved from [Link]

• American Chemical Society. (n.d.). Alternative methods for the alkylation of heterocycles. Retrieved from [Link]

• ACS Green Chemistry Institute Pharmaceutical Roundtable. (n.d.). N alkylation at sp3 Carbon Reagent Guide. Retrieved from [Link]

• Organic Chemistry. (2020, November 2). Alkylation of Amines, Part 1: with Alkyl Halides [Video]. YouTube. Retrieved from [Link]

• Hoye, A. T., et al. (2024). Synthesis of Secondary Amines via Self-Limiting Alkylation. Organic Letters. Retrieved from [Link]

• ResearchGate. (2024). Synthesis of Secondary Amines via Self-Limiting Alkylation | Request PDF. Retrieved from [Link]

• ResearchGate. (n.d.). Methods for mono-selective N-alkylation of amines using alcohols as.... Retrieved from [Link]

• Wikipedia. (n.d.). Amine alkylation. Retrieved from [Link]

• National Institutes of Health. (n.d.). N-Dealkylation of Amines. PMC. Retrieved from [Link]

• Ashenhurst, J. (2017, May 26). Alkylation of Amines (Sucks!). Master Organic Chemistry. Retrieved from [Link]

• ResearchGate. (2011). (PDF) Reactivity features of cyclododecanone. Retrieved from [Link]

• University of Calgary. (n.d.). Ch22: Alkylation of Amines. Retrieved from [Link]

• Sciencemadness.org. (2022, March 3). Best Conditions For N-Alkylation?. Retrieved from [Link]

• Researcher.Life. (2024, June 4). Synthesis ofSecondary Amines via Self-Limiting Alkylation. R Discovery. Retrieved from [Link]

• Ashenhurst, J. (2017, September 1). Reductive Amination, and How It Works. Master Organic Chemistry. Retrieved from [Link]

• The Organic Chemistry Tutor. (2022, April 29). Reductive Amination & Amide Synthesis (IOC 40) [Video]. YouTube. Retrieved from [Link]

• The Synthetic Chemist. (2023, March 16). Reductive Amination [Video]. YouTube. Retrieved from [Link]

• MDPI. (2025, October 16). Case Studies of the Synthesis of Bioactive Cyclodepsipeptide Natural Products. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]

• ResearchGate. (2025, October 19). Synthesis of Secondary N -Methylamines via Reductive Amination of Aldehydes with N -Boc- N -Methylamine Using Me 2 SiHCl. Retrieved from [Link]

• National Institutes of Health. (n.d.). Synthesis of Nitrogen-Containing Heterocyclic Scaffolds through Sequential Reactions of Aminoalkynes with Carbonyls. PubMed Central. Retrieved from [Link]

• Google Patents. (n.d.). CN110015974A - A kind of preparation method of cyclododecanone oxime.

• National Institutes of Health. (n.d.). Bioactive heterocycles containing endocyclic N-hydroxy groups. PubMed Central. Retrieved from [Link]

• Wikipedia. (n.d.). Reductive amination. Retrieved from [Link]

• University of Delaware. (n.d.). The Synthesis of Laurolactam from Cyclododecanone via a Beckmann Rearrangement. Retrieved from [Link]

• Organic Chemistry Data. (n.d.). Reductive Amination - Common Conditions. Retrieved from [Link]

• Myers, A. (n.d.). Chem 115: C–N Bond-Forming Reactions: Reductive Amination. Harvard University. Retrieved from [Link]

• ARKAT USA. (n.d.). Reactivity features of cyclododecanone. Retrieved from [Link]

• PubMed. (2021). Synthesis of New Cyclopeptide Analogues of the Miuraenamides. Retrieved from [Link]

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Technical Support Center: Optimization of Catalyst Loading for Reactions Involving N-Cyclodecylmethylamine

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) for optimizing catalyst loading in reactions involving sterically hindered secondary amines, such as N-Cyclodecylmethylamine. Our focus is to provide you with the scientific rationale behind experimental choices to empower your research and development.

Introduction to Catalysis with Sterically Hindered Amines

N-Cyclodecylmethylamine, with its bulky cyclodecyl group, presents unique challenges in catalytic reactions. The steric hindrance around the nitrogen atom can significantly impact the kinetics and overall success of transformations like Buchwald-Hartwig amination and N-alkylation. Proper optimization of catalyst loading is therefore not just a matter of economics, but a critical parameter for achieving desired yields and purity.

This guide will primarily focus on palladium-catalyzed cross-coupling reactions, as they are a common application for amines of this class.

Frequently Asked Questions (FAQs)

Q1: What is a typical starting catalyst loading for reactions with N-Cyclodecylmethylamine?

A1: For sterically hindered secondary amines like N-Cyclodecylmethylamine in Buchwald-Hartwig aminations, a good starting point for catalyst loading is typically between 1-2 mol% of the palladium precatalyst.[1] This provides a balance between reaction efficiency and the cost associated with precious metal catalysts. However, for particularly challenging substrates or when aiming for very high turnover numbers, initial screening might begin as low as 0.5 mol%.

Q2: How does the steric hindrance of N-Cyclodecylmethylamine affect catalyst loading?

A2: The bulky cyclodecyl group can hinder the approach of the amine to the metal center of the catalyst. This steric repulsion can slow down key steps in the catalytic cycle, such as the coordination of the amine to the palladium complex.[2] To overcome this, a higher catalyst loading may be necessary to increase the concentration of the active catalytic species in the reaction mixture, thereby improving the reaction rate.

Q3: When should I consider increasing the catalyst loading?

A3: Increasing the catalyst loading should be considered under the following circumstances:

• Low or no conversion: If you observe poor conversion of your starting materials after a reasonable reaction time.[3]

• Sluggish reaction: If the reaction proceeds very slowly.[3]

• Challenging coupling partners: When coupling with sterically hindered or electron-deficient aryl halides.[3]

• Catalyst deactivation: If you suspect the catalyst is deactivating over the course of the reaction.

It is crucial to perform an optimization screen to determine the ideal loading, as excessive catalyst can lead to unwanted side reactions and increased costs.[3]

Q4: What are the potential downsides of using a high catalyst loading?

A4: While a higher catalyst loading can enhance reaction rates and yields, it also has potential drawbacks:

• Increased side reactions: Higher concentrations of the catalyst can sometimes promote side reactions like hydrodehalogenation or homocoupling of the aryl halide.[4]

• Purification challenges: Removing higher levels of residual palladium from the final product can be difficult and is often a critical concern in pharmaceutical applications.[3]

• Cost: Palladium catalysts are expensive, and using a higher loading directly impacts the overall cost of the synthesis.

Q5: How does the choice of ligand influence the optimal catalyst loading?

A5: The ligand plays a pivotal role in stabilizing the palladium center and facilitating the catalytic cycle.[2] For sterically demanding amines like N-Cyclodecylmethylamine, bulky, electron-rich phosphine ligands (e.g., RuPhos, BrettPhos) are often preferred.[2][4] These ligands can promote the formation of a monoligated palladium species, which accelerates key steps in the catalytic cycle and can allow for lower catalyst loadings.[2] The optimal palladium-to-ligand ratio is typically between 1:1 and 1:1.2.[5]

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments and provides a systematic approach to resolving them.

Issue 1: Low to No Product Yield

A common challenge is observing a lower-than-expected yield or a complete failure of the reaction.

• Possible Cause 1: Inactive Catalyst

  • Explanation: The active Pd(0) species may not be forming efficiently from the Pd(II) precatalyst. This can be due to impurities in the reagents or solvent, or an inappropriate choice of precatalyst.

  • Troubleshooting Steps:

    • Ensure all reagents and solvents are anhydrous and degassed, as water and oxygen can deactivate the catalyst.[4]

    • Consider using a more easily activated precatalyst, such as a G3 or G4 palladacycle.

    • If using a Pd(II) source like Pd(OAc)₂, ensure the conditions are suitable for its reduction to Pd(0).[1]

• Possible Cause 2: Inappropriate Ligand Choice

  • Explanation: The ligand is crucial for both catalyst stability and reactivity. For a bulky amine like N-Cyclodecylmethylamine, the ligand must be sterically demanding enough to promote the desired catalytic steps.

  • Troubleshooting Steps:

    • Screen a panel of bulky, electron-rich phosphine ligands. For secondary amines, RuPhos is often a good starting point.[4]

    • Consult ligand selection guides that correlate substrate features with optimal ligand choice.

• Possible Cause 3: Sub-optimal Reaction Conditions

  • Explanation: Temperature, solvent, and base all play a critical role in the reaction's success.

  • Troubleshooting Steps:

    • Temperature: Gradually increase the reaction temperature. Sterically hindered substrates often require more thermal energy to react.[2]

    • Solvent: Toluene, dioxane, and THF are common solvents for Buchwald-Hartwig aminations.[4] The choice of solvent can affect the solubility of the reagents and the stability of the catalytic intermediates.[4]

    • Base: A strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu) is typically used. Ensure the base is fresh and has been handled under inert conditions.

Issue 2: Catalyst Deactivation

You may observe that the reaction starts but stalls before reaching completion.

• Possible Cause 1: Product Inhibition

  • Explanation: The product, an N-aryl-N-cyclodecylmethylamine, can sometimes coordinate to the palladium center more strongly than the starting amine, leading to product inhibition and slowing down the catalytic turnover.[6][7]

  • Troubleshooting Steps:

    • Consider a slightly higher catalyst loading to overcome the inhibitory effect.

    • If possible, running the reaction at a higher concentration might favor the desired reaction pathway.

• Possible Cause 2: Formation of Off-Cycle Palladium Species

  • Explanation: The amine itself or other species in the reaction mixture can lead to the formation of stable palladium complexes that are not part of the active catalytic cycle.[8]

  • Troubleshooting Steps:

    • Re-evaluate the ligand choice. A well-chosen ligand can help prevent the formation of such off-cycle species.

    • Ensure the stoichiometry of the reactants is correct, as an excess of one component could potentially lead to side reactions that deactivate the catalyst.

Issue 3: Formation of Side Products

The appearance of unexpected products can complicate purification and lower the yield of the desired compound.

• Possible Cause 1: Hydrodehalogenation

  • Explanation: The aryl halide is reduced to the corresponding arene. This can occur via β-hydride elimination, especially if the amine has β-hydrogens.[9]

  • Troubleshooting Steps:

    • The choice of ligand is critical to favor reductive elimination over β-hydride elimination.[4]

    • Optimizing the reaction temperature may also help to minimize this side reaction.

• Possible Cause 2: Homocoupling

  • Explanation: Dimerization of the aryl halide.

  • Troubleshooting Steps:

    • Optimizing the catalyst loading and reaction temperature can often minimize homocoupling.[4]

Experimental Protocols & Data

General Protocol for Catalyst Loading Optimization

This protocol provides a general workflow for screening catalyst loading for the Buchwald-Hartwig amination of an aryl bromide with N-Cyclodecylmethylamine.

• Reagent Preparation: In a glovebox, add the aryl bromide (1.0 mmol, 1.0 equiv), N-Cyclodecylmethylamine (1.2 mmol, 1.2 equiv), and sodium tert-butoxide (1.4 mmol, 1.4 equiv) to a series of oven-dried reaction vials equipped with magnetic stir bars.

• Catalyst/Ligand Addition: To each vial, add the palladium precatalyst (e.g., RuPhos Pd G3) at varying loadings (e.g., 0.5 mol%, 1.0 mol%, 1.5 mol%, 2.0 mol%).

• Reaction Setup: Add anhydrous, degassed toluene (5 mL) to each vial. Seal the vials with screw caps containing PTFE septa.

• Reaction: Heat the reaction mixtures to 100 °C with vigorous stirring.

• Monitoring: Monitor the progress of each reaction by TLC or LC-MS at regular intervals (e.g., 1h, 4h, 8h, 24h).

• Analysis: Compare the reaction profiles to determine the optimal catalyst loading that provides the best balance of reaction time and conversion.

Data Summary: Typical Reaction Parameters

Parameter	Recommended Range/Value	Rationale
Catalyst Loading	0.5 - 2.0 mol%	Balances reactivity with cost and purification concerns.
Ligand	RuPhos, BrettPhos	Bulky, electron-rich ligands are effective for sterically hindered secondary amines.[2][4]
Base	NaOtBu, K₃PO₄, Cs₂CO₃	Strong, non-nucleophilic bases are generally required.
Solvent	Toluene, Dioxane, THF	Aprotic solvents are standard; ensure they are anhydrous and degassed.[4]
Temperature	80 - 110 °C	Higher temperatures are often needed for hindered substrates.[2]

Visualizing the Troubleshooting Process

Decision Tree for Low Yield

Caption: A decision tree for troubleshooting low-yielding reactions.

Workflow for Catalyst Loading Optimization

Caption: A general experimental workflow for catalyst loading optimization.

References

• An Overview of Palladium-Catalyzed N-alkyl
• N-Alkylation of functionalized amines with alcohols using a copper–gold mixed photoc
• Technical Support Center: Optimizing Buchwald-Hartwig Amin
• Optimization of Buchwald-Hartwig amin
• Technical Support Center: Optimization of Catalyst Loading for Cross-Coupling Reactions with 2-(Trifluoromethoxy)aniline. Benchchem.
• Amine alkyl
• Buchwald-Hartwig Amin
• Catalyst Deactivation in Copper-C
• Solid base catalyzed highly efficient N-alkylation of amines with alcohols in a solvent-free system | Request PDF.
• Technical Support Center: Optimization of Catalyst Loading for Cross-Coupling Reactions. Benchchem.
• Technical Support Center: Catalyst Deactivation in Cross-Coupling Reactions of Bromo-benzenesulfonamides. Benchchem.
• Some examples of N‐alkylamines with relevant biological activity.
• Catalyst Deactivation in Copper-Catalysed C-N Cross-Coupling Reactions. White Rose eTheses Online.
• Hierarchical phosphorus-enriched organic polymer supports for immobilized palladium catalysts: enabling green and efficient Buchwald–Hartwig amin
• Catalyst activation, deactivation, and degradation in palladium-mediated Negishi cross-coupling reactions. PubMed.
• Buchwald–Hartwig amin
• Catalyst Activation, Deactivation, and Degradation in Palladium-Mediated Negishi Cross-Coupling Reactions | Request PDF.

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Reference Data & Comparative Studies

A Comparative Guide to the Basicity of N-Cyclodecylmethylamine and Other Cyclic Amines

For researchers and professionals in drug development, understanding the basicity of nitrogen-containing scaffolds is paramount. The ability of an amine to accept a proton, quantified by the pKa of its conjugate acid (pKaH), dictates its physiological charge state, solubility, receptor-binding interactions, and overall pharmacokinetic profile. This guide provides an in-depth comparison of the basicity of N-Cyclodecylmethylamine, a tertiary amine featuring a large 10-membered ring, with a series of other cyclic amines of varying ring sizes. We will explore the underlying physicochemical principles that govern their basicity and provide a detailed experimental protocol for pKa determination.

Understanding Amine Basicity: Key Influencing Factors

The basicity of an amine is a reflection of the availability of its nitrogen lone pair of electrons to accept a proton.[1] Several factors collectively determine this property:

• Inductive Effects: Alkyl groups are electron-donating and increase the electron density on the nitrogen atom, making the lone pair more available for protonation.[2] Consequently, secondary and tertiary amines are generally more basic than primary amines.

• Steric Hindrance: Bulky substituents around the nitrogen atom can impede the approach of a proton, thereby reducing basicity.[3] This effect can sometimes counteract the electronic influence of alkyl groups.

• Hybridization: The hybridization of the nitrogen atom's orbital containing the lone pair affects its basicity. The greater the s-character of the orbital, the closer the electrons are held to the nucleus, and the less basic the amine. For instance, the sp2-hybridized nitrogen in pyridine is less basic than the sp3-hybridized nitrogen in piperidine.[1]

• Ring Strain: In small cyclic amines, the C-N-C bond angles are compressed. This leads to an increase in the s-character of the nitrogen's lone pair orbital, making it less available for protonation and thus decreasing basicity.[4] As the ring size increases towards the strain-free cyclohexane chair conformation, this effect diminishes.

• Solvation Effects: In aqueous solution, the stability of the protonated amine (the conjugate acid) through hydrogen bonding with water molecules influences basicity. The extent of solvation can be affected by the steric bulk around the nitrogen.[5]

Comparative Analysis of Cyclic Amine Basicity

The basicity of cyclic amines exhibits a clear trend with ring size, which is a result of the interplay of the factors mentioned above. The table below presents the pKa values of the conjugate acids of several cyclic amines. A higher pKa value indicates a stronger base.

Amine	Ring Size	Structure	pKa of Conjugate Acid (pKaH)
Azetidine	4	C₃H₇N	11.29
Pyrrolidine	5	C₄H₉N	11.27
Piperidine	6	C₅H₁₁N	11.12
Azepane	7	C₆H₁₃N	~11.1
N-Cyclodecylmethylamine	10	C₁₁H₂₃N	~10.8 (Estimated)
Cyclodecylamine	10	C₁₀H₂₁N	~10.6

Note: The pKa for N-Cyclodecylmethylamine is an estimation based on trends observed in large-ring cycloalkylamines and the typical effect of N-methylation. Experimental determination is recommended for precise characterization.

From the data, we can observe that the basicity of small-ring amines like azetidine is relatively high, and it slightly decreases as the ring size increases to the more stable piperidine structure. For large-ring amines like cyclodecylamine, the basicity is slightly lower than that of cyclohexylamine. This is not due to enthalpic factors but rather a more negative entropy of protonation, which can be attributed to conformational restrictions and steric hindrance to solvation of the large, flexible ring.[6]

The N-methyl group in N-Cyclodecylmethylamine is an electron-donating group, which is expected to increase its basicity compared to the corresponding primary amine, cyclodecylamine.[2] However, the bulky cyclodecyl ring may introduce some steric hindrance to protonation and solvation. Therefore, the pKa of N-Cyclodecylmethylamine is estimated to be slightly higher than that of cyclodecylamine but likely in a similar range to other large-ring N-alkylated amines.

Visualizing the Factors Affecting Basicity

The following diagram illustrates the key factors influencing the basicity of a cyclic amine.

Caption: Key factors influencing the basicity of cyclic amines.

Experimental Determination of pKa: Potentiometric Titration

To experimentally validate the basicity of N-Cyclodecylmethylamine and other cyclic amines, potentiometric titration is a reliable and widely used method.[7] This technique involves the gradual addition of a standardized acid to a solution of the amine and monitoring the resulting pH change.

Protocol

Materials and Equipment:

• pH meter with a glass electrode

• Magnetic stirrer and stir bar

• Burette (10 mL or 25 mL)

• Beakers (50 mL or 100 mL)

• N-Cyclodecylmethylamine (or other amine sample)

• Standardized hydrochloric acid (HCl) solution (e.g., 0.1 M)

• Deionized water

• Potassium chloride (KCl) for maintaining ionic strength (optional)

Procedure:

• Calibration: Calibrate the pH meter using standard buffer solutions (e.g., pH 4, 7, and 10).

• Sample Preparation: Accurately weigh a known amount of the amine and dissolve it in a known volume of deionized water in a beaker. A typical concentration is in the range of 1-10 mM. If maintaining a constant ionic strength is desired, add a known amount of KCl.

• Titration Setup: Place the beaker on the magnetic stirrer, add a stir bar, and immerse the pH electrode in the solution. Position the burette containing the standardized HCl solution above the beaker.

• Titration:

  • Record the initial pH of the amine solution.

  • Add the HCl titrant in small, precise increments (e.g., 0.1-0.2 mL).

  • After each addition, allow the pH reading to stabilize and record the pH and the total volume of titrant added.

  • Continue the titration until the pH has dropped significantly, well past the equivalence point.

• Data Analysis:

  • Plot the measured pH (y-axis) against the volume of HCl added (x-axis) to obtain the titration curve.

  • Determine the equivalence point, which is the point of steepest inflection on the curve. This can be more accurately found by plotting the first derivative of the titration curve (ΔpH/ΔV vs. V). The peak of the first derivative curve corresponds to the equivalence point.

  • The pKa is equal to the pH at the half-equivalence point (the volume of titrant that is half of the volume at the equivalence point).

Experimental Workflow Diagram

Caption: Workflow for pKa determination by potentiometric titration.

Conclusion

The basicity of N-Cyclodecylmethylamine is influenced by a combination of the electron-donating nature of its N-methyl group and the conformational properties and solvation of its large cyclodecyl ring. Based on established trends, its basicity is expected to be comparable to, or slightly greater than, other large-ring cycloalkylamines. For drug development and other research applications, precise determination of its pKa through experimental methods like potentiometric titration is crucial for accurate modeling of its behavior in biological systems. This guide provides a framework for understanding and experimentally verifying the basicity of this and other cyclic amines.

References

• Rayer, A. V., et al. (2014). Dissociation Constants (pKa) of Tertiary and Cyclic Amines: Structural and Temperature Dependences. Journal of Chemical & Engineering Data, 59(11), 3498-3505. [Link]

• Wuitschik, G., et al. (2020). Predicting and Tuning Physicochemical Properties in Lead Optimization: Amine Basicities. Helvetica Chimica Acta, 103(12), e2000171. [Link]

• Alluri, V. S. P. V. (2022). Measurement and Prediction of pKa of Linear and Cyclic Amines Using Group-Additivity and Artificial Neural Network (ANN) Models. University of Regina. [Link]

• Rayer, A. V., et al. (2014). Dissociation Constant (pKa) and Thermodynamic Properties of Some Tertiary and Cyclic Amines from (298 to 333) K. Journal of Chemical & Engineering Data, 59(11), 3498-3505. [Link]

• PubChem. (n.d.). N-Methylazepane. National Center for Biotechnology Information. Retrieved January 17, 2026, from [Link]

• Kallies, B., & Mitzner, R. (1997). Basicity of aliphatic amines in water and dimethyl sulfoxide. The role of hydrogen bonding. Journal of Physical Organic Chemistry, 10(4), 253-259.

• Chemistry Stack Exchange. (2016). Relative basicity of cyclic amines. [Link]

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• Unacademy. (n.d.). Factors That Affect the Basicity of Amines. [Link]

• Quora. (2017). What's the order of basicity of amines?[Link]

• Wang, Y., et al. (2020). Enthalpic and entropic contributions to the basicity of cycloalkylamines. Chemical Science, 11(42), 11527-11533. [Link]

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A Senior Application Scientist's Guide to the Validation of a Quantitative Assay for N-Cyclodecylmethylamine

Introduction: The Analytical Imperative for N-Cyclodecylmethylamine

N-Cyclodecylmethylamine is a secondary aliphatic amine whose presence in pharmaceutical products, either as a process-related impurity or a degradation product, requires meticulous control. The quantification of such residual amines is critical for ensuring drug safety and efficacy. Regulatory bodies mandate that analytical procedures for quantifying such impurities be thoroughly validated to demonstrate their suitability for the intended purpose.[1][2][3]

This guide provides a comprehensive framework for the validation of a quantitative assay for N-Cyclodecylmethylamine, grounded in the principles outlined by the International Council for Harmonisation (ICH) Q2(R1) and the U.S. Food and Drug Administration (FDA).[1][4][5][6] We will compare potential analytical techniques, detail a validation protocol for a selected method, and present the underlying scientific rationale for each experimental choice.

Selecting the Optimal Analytical Technique: A Comparative Analysis

The choice of analytical technique is paramount for developing a robust and reliable quantitative assay for N-Cyclodecylmethylamine. Key considerations include the analyte's physicochemical properties—specifically its volatility, polarity, and lack of a strong chromophore.

Analytical Technique	Principle	Advantages for N-Cyclodecylmethylamine	Disadvantages & Considerations
Gas Chromatography-Mass Spectrometry (GC-MS)	Separates volatile compounds in the gas phase followed by mass-based detection.	High sensitivity and selectivity.[7] Suitable for volatile amines.	May require derivatization to improve volatility and peak shape.[8] Potential for sample adsorption in the GC system.[9][10]
High-Performance Liquid Chromatography with UV Detection (HPLC-UV)	Separates compounds in the liquid phase based on their interaction with a stationary phase, with detection via UV absorbance.	Widely available instrumentation.	N-Cyclodecylmethylamine lacks a significant chromophore, necessitating derivatization with a UV-absorbing tag.[9][11] This adds complexity and potential for variability.
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Combines the separation power of HPLC with the high selectivity and sensitivity of tandem mass spectrometry.[12][13]	Highly Recommended. Offers superior sensitivity and specificity, often eliminating the need for derivatization.[12][14] Directly measures the mass-to-charge ratio of the target analyte.[13]	Matrix effects (ion suppression or enhancement) must be carefully evaluated.[15] Higher initial instrument cost.

The Validation Master Plan: Adhering to ICH Q2(R1) Guidelines

The objective of method validation is to demonstrate that the analytical procedure is fit for its intended purpose.[3][16] Our validation plan will rigorously assess the performance characteristics as defined by ICH Q2(R1).[1][5][6]

Caption: Workflow for Analytical Method Validation.

Detailed Experimental Protocols and Acceptance Criteria

This section provides step-by-step protocols for validating the key performance characteristics of the LC-MS/MS assay for N-Cyclodecylmethylamine.

Specificity

• Scientific Rationale: Specificity demonstrates that the analytical method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components.[1][17]

• Experimental Protocol:

  • Analyze a blank sample (matrix without the analyte) to assess for interfering peaks at the retention time of N-Cyclodecylmethylamine.

  • Analyze a sample spiked with N-Cyclodecylmethylamine and potential interfering substances (e.g., known process impurities, related compounds).

  • Compare the chromatograms of the blank, spiked, and standard solutions. The mass spectrometer's selectivity is key; monitor for the specific precursor-product ion transition for N-Cyclodecylmethylamine.

• Acceptance Criteria:

  • No significant interfering peaks should be observed at the retention time and specific mass transition of the analyte in the blank matrix.

  • The analyte peak should be spectrally pure and resolved from any other components.

Linearity and Range

• Scientific Rationale: Linearity is the ability of the method to elicit test results that are directly proportional to the concentration of the analyte. The range is the interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.[1][3]

• Experimental Protocol:

  • Prepare a series of at least five calibration standards by spiking a blank matrix with known concentrations of N-Cyclodecylmethylamine. The range should encompass the expected concentration levels, for example, from 50% to 150% of the target concentration.

  • Analyze each standard in triplicate.

  • Plot the average peak area response versus the concentration.

  • Perform a linear regression analysis to determine the slope, y-intercept, and correlation coefficient (R²).

• Acceptance Criteria:

  • Correlation coefficient (R²) should be ≥ 0.995.

  • The y-intercept should be minimal.

  • Visual inspection of the plot should confirm a linear relationship.

Table 1: Example Linearity Data

Concentration (ng/mL)	Mean Peak Area (n=3)
1.0 (LOQ)	5,250
5.0	25,100
25.0	124,500
50.0	252,000
100.0	501,500
150.0	748,000
Linear Regression	Result
Slope	4985
Y-Intercept	215
R²	0.9992

Accuracy

• Scientific Rationale: Accuracy expresses the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.[1][17] It is typically assessed using recovery studies.

• Experimental Protocol:

  • Prepare samples by spiking the matrix with N-Cyclodecylmethylamine at a minimum of three concentration levels (e.g., low, medium, high) across the specified range.

  • Prepare at least three replicates for each concentration level.

  • Analyze the samples and calculate the concentration using the calibration curve.

  • Calculate the percent recovery for each sample.

• Acceptance Criteria:

  • The mean percent recovery should be within 80-120% for each concentration level.

Table 2: Example Accuracy (Recovery) Data

Spiked Conc. (ng/mL)	Measured Conc. (ng/mL)	Recovery (%)	Mean Recovery (%)
5.0 (Low)	4.9	98.0	99.3
5.1	102.0
4.9	98.0
50.0 (Mid)	51.5	103.0	102.3
50.5	101.0
51.2	102.4
125.0 (High)	122.5	98.0	98.8
124.5	99.6
123.5	98.8

Precision

• Scientific Rationale: Precision expresses the closeness of agreement (degree of scatter) between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions. It is evaluated at two levels: Repeatability and Intermediate Precision.[1][18]

• Experimental Protocol:

  • Repeatability (Intra-assay precision): Analyze a minimum of six replicates of a sample at 100% of the target concentration on the same day, by the same analyst, and on the same instrument.

  • Intermediate Precision (Inter-assay precision): Repeat the repeatability study on a different day, with a different analyst, or on a different instrument.

  • Calculate the mean, standard deviation, and relative standard deviation (%RSD) for both studies.

• Acceptance Criteria:

  • The %RSD for repeatability should be ≤ 15%.

  • The %RSD for intermediate precision should be ≤ 20%.

Table 3: Example Precision Data

Precision Level	Parameter	Result (at 50 ng/mL)
Repeatability (n=6)	Mean Measured Conc.	50.8 ng/mL
Standard Deviation	1.52
%RSD	3.0%
Intermediate Precision (n=6)	Mean Measured Conc.	51.2 ng/mL
Standard Deviation	2.15
%RSD	4.2%

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• Scientific Rationale:

  • LOD: The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.

  • LOQ: The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.[14]

• Experimental Protocol (Signal-to-Noise Approach):

  • Determine the signal-to-noise (S/N) ratio by comparing the signal from samples with known low concentrations of analyte with those of blank samples.

  • The concentration that yields a S/N ratio of approximately 3:1 is typically accepted as the LOD.

  • The concentration that yields a S/N ratio of approximately 10:1 is typically accepted as the LOQ.[7]

  • The LOQ must be subsequently verified by demonstrating acceptable precision (%RSD ≤ 20%) and accuracy (80-120% recovery) at this concentration.

• Acceptance Criteria:

  • LOD: S/N ≥ 3.

  • LOQ: S/N ≥ 10, with demonstrated accuracy and precision.

Caption: Relationship between LOD, LOQ, and S/N.

Conclusion

The validation of a quantitative assay for N-Cyclodecylmethylamine is a systematic process that provides documented evidence of the method's reliability. By leveraging the superior selectivity and sensitivity of LC-MS/MS and rigorously adhering to the validation parameters outlined in ICH Q2(R1), a robust and defensible analytical method can be established.[6] This ensures that the method is suitable for its intended purpose of accurately quantifying N-Cyclodecylmethylamine in pharmaceutical contexts, thereby safeguarding product quality and patient safety.

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A Comparative Analysis of N-Cyclodecylmethylamine and N-cyclohexylmethylamine for Researchers and Drug Development Professionals

In the landscape of pharmaceutical sciences and drug development, the selection of appropriate molecular scaffolds is a critical determinant of therapeutic efficacy and safety. Among the vast array of chemical moieties, cyclic amines hold a prominent position due to their diverse applications as synthetic intermediates and pharmacologically active agents. This guide provides an in-depth comparative study of two such amines: the well-characterized N-cyclohexylmethylamine and the less-explored, larger ring analogue, N-Cyclodecylmethylamine. This analysis is designed to furnish researchers, scientists, and drug development professionals with the foundational knowledge and experimental insights necessary to evaluate the potential of these compounds in their respective research endeavors.

Introduction: The Significance of Cyclic Amines in Medicinal Chemistry

Cyclic amines are integral components of a multitude of natural products and synthetic drugs, prized for their ability to impart desirable physicochemical and pharmacological properties to a molecule.[1] The conformationally restricted nature of the cycloalkane ring, in contrast to its acyclic counterpart, can lead to enhanced binding affinity and selectivity for biological targets. The size of this ring plays a pivotal role in defining the molecule's overall shape, lipophilicity, and metabolic stability, thereby influencing its pharmacokinetic and pharmacodynamic profile.[2]

This guide will dissect the structural and functional differences between N-cyclohexylmethylamine, a six-membered ring amine, and N-Cyclodecylmethylamine, a ten-membered macrocyclic amine, providing a framework for their potential applications in drug discovery.

Physicochemical Properties: A Tale of Two Rings

A thorough understanding of the physicochemical properties of a compound is paramount in drug development. The size of the cycloalkane ring significantly influences these properties. Below is a comparative table summarizing the key physicochemical data for N-Cyclodecylmethylamine and N-cyclohexylmethylamine.

Property	N-Cyclodecylmethylamine	N-cyclohexylmethylamine	References
CAS Number	80789-66-8	100-60-7	[3][4]
Molecular Formula	C₁₁H₂₃N	C₇H₁₅N	[3][4]
Molecular Weight	169.31 g/mol	113.20 g/mol	[3][4]
Appearance	Not specified (likely liquid or low melting solid)	Clear colorless to yellow liquid	[5]
Melting Point	Not specified	-9 to -7 °C	[6]
Boiling Point	Not specified	149 °C	[6]
Density	Not specified	0.868 g/mL at 25 °C	[6]
Water Solubility	Not specified	5.4 g/100 mL (20 °C)	[6]
pKa (Predicted)	Not specified	11.03 ± 0.20	[6]

Analysis of Properties:

Synthesis Strategies: The Versatility of Reductive Amination

The synthesis of both N-Cyclodecylmethylamine and N-cyclohexylmethylamine can be efficiently achieved through reductive amination, a robust and widely utilized method for C-N bond formation.[3] This one-pot reaction typically involves the condensation of a ketone with an amine to form an imine intermediate, which is then reduced in situ to the desired amine.[7]

Proposed Synthesis of N-Cyclodecylmethylamine

While specific literature detailing the synthesis of N-Cyclodecylmethylamine is scarce, a reliable synthetic route can be extrapolated from the well-established procedures for similar compounds. The reductive amination of cyclodecanone with methylamine would be the most direct approach.

Experimental Protocol: Reductive Amination of Cyclodecanone

• Reaction Setup: To a round-bottom flask, add cyclodecanone (1.0 eq) and a suitable solvent such as methanol or dichloromethane.

• Amine Addition: Add a solution of methylamine (1.5-2.0 eq) in methanol or as a gas to the reaction mixture.

• Imine Formation: Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the imine intermediate. The reaction can be monitored by techniques such as TLC or GC-MS.

• Reduction: Cool the reaction mixture in an ice bath and add a reducing agent, such as sodium borohydride (NaBH₄) (1.5 eq), portion-wise. Care should be taken as the reaction can be exothermic.

• Work-up: Once the reaction is complete, quench the reaction by the slow addition of water. Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by distillation or column chromatography to yield N-Cyclodecylmethylamine.

Diagram of the Proposed Synthetic Pathway for N-Cyclodecylmethylamine

Caption: Interplay of molecular properties and their impact on drug action.

Conclusion and Future Directions

This comparative guide highlights the distinct characteristics of N-Cyclodecylmethylamine and N-cyclohexylmethylamine, stemming primarily from the difference in their cycloalkane ring size. N-cyclohexylmethylamine is a well-established and versatile building block in medicinal chemistry with a proven track record. In contrast, N-Cyclodecylmethylamine represents a largely unexplored chemical entity with the potential to offer novel pharmacological properties due to its macrocyclic nature.

Future research should focus on the experimental validation of the physicochemical properties of N-Cyclodecylmethylamine, the development of optimized synthetic protocols, and the systematic evaluation of its biological activity across a range of therapeutic targets. Such studies will be instrumental in unlocking the potential of this and other large-ring cyclic amines in the ongoing quest for new and effective therapeutics.

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• Royal Society of Chemistry. (2022). Advances in the synthesis and applications of macrocyclic polyamines. RSC Advances, 12(34), 22165-22184.
• Google Patents. (1999). Production method of chemical intermediate N-methyl cyclohexylamine. CN1211566A.
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• Singh, R., & Kumar, A. (2022). Therapeutic role of biologically active macrocycles in medicine. In Green Sustainable Process for Chemical and Environmental Engineering and Science (pp. 415-433). Elsevier.
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• National Institute of Standards and Technology. (n.d.). Cyclohexanamine, N-methyl-. NIST WebBook. Retrieved January 17, 2026, from [Link]

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• Touchette, K. M. (2006). Reductive Amination: A Remarkable Experiment for the Organic Laboratory.
• YouTube. (2023, March 16).

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• Bajorath, J. (2012). Structural and Activity Profile Relationships Between Drug Scaffolds. Journal of Medicinal Chemistry, 55(3), 1131-1140.
• Wang, X., et al. (2022). Tandem imine generation/N-cyclization/C-alkylation sequence to access N-functionalized indoles featuring an aza-quaternary carbon. Organic Chemistry Frontiers, 9(1), 136-142.

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"assessing the in vitro cytotoxicity of N-Cyclodecylmethylamine against cancer cell lines"

A Comparative Guide to Assessing the In Vitro Cytotoxicity of N-Cyclodecylmethylamine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for evaluating the in-vitro cytotoxic potential of N-Cyclodecylmethylamine, a novel compound with potential applications in oncology. By contextualizing its performance against a well-established chemotherapeutic agent, Doxorubicin, this document outlines the critical experimental rationale, detailed protocols, and data interpretation necessary for a robust preclinical assessment.

Introduction and Rationale

The primary goal of in-vitro cytotoxicity screening is to identify and characterize compounds that can selectively induce cell death in cancerous cells while sparing normal, healthy cells.[1] N-Cyclodecylmethylamine, characterized by its alkylamine structure, belongs to a class of compounds known as alkylating agents. These agents are known to exert cytotoxic effects by attaching an alkyl group to DNA, which can disrupt DNA replication and trigger cell death pathways.[2][3] This mechanism is particularly effective against the rapidly dividing cells characteristic of tumors.[4]

To rigorously evaluate the therapeutic potential of N-Cyclodecylmethylamine, a comparative approach is essential. This guide uses Doxorubicin, a potent and widely used chemotherapeutic agent, as a positive control and benchmark.[5] By assessing the compound across a panel of diverse cancer cell lines, researchers can identify potential tumor-specific sensitivities and establish a preliminary therapeutic window.

Key Objectives of this Guide:

• To provide a clear rationale for selecting appropriate cell lines and cytotoxicity assays.

• To offer detailed, step-by-step protocols for reproducible experimental execution.

• To demonstrate how to analyze and present cytotoxicity data for comparative assessment.

• To contextualize the potential of N-Cyclodecylmethylamine within the landscape of existing cancer therapies.

Experimental Design: The Pillars of a Robust Cytotoxicity Study

A successful cytotoxicity assessment hinges on a well-conceived experimental design. The choices of cell lines, assay methods, and controls directly influence the quality and interpretability of the results.

Selecting a Diverse Cancer Cell Line Panel

No single cell line can represent the heterogeneity of human cancers.[6] Therefore, screening a compound against a panel of cell lines from different tissue origins is crucial for identifying its spectrum of activity. For this guide, we propose a standard panel:

• MCF-7: A human breast adenocarcinoma cell line. It is a well-characterized model for hormone-responsive breast cancer.

• A549: A human lung carcinoma cell line, representing a common and often aggressive form of cancer.

• HeLa: A human cervical adenocarcinoma cell line, one of the oldest and most commonly used human cell lines in scientific research.

The selection of these lines provides a basis for assessing cytotoxicity across different cancer types, which may exhibit varied sensitivity to the test compound.[7]

The Rationale for the Sulforhodamine B (SRB) Assay

Numerous methods exist for measuring cytotoxicity, each with its own principle, advantages, and limitations.[8][9] For this guide, we will detail the Sulforhodamine B (SRB) assay .

Why the SRB Assay? The SRB assay is a colorimetric method that relies on the ability of the SRB dye to bind to basic amino acid residues in cellular proteins under acidic conditions.[10][11] The amount of bound dye is directly proportional to the total protein mass, which, in turn, correlates with the number of living cells.[12]

• Expertise & Experience: Unlike metabolic assays (e.g., MTT), which can be confounded by compounds affecting cellular metabolism, the SRB assay provides a more direct measure of cell biomass, making it a robust choice for primary screening.[13] Its methodology is straightforward, cost-effective, and highly reproducible.[12]

• Trustworthiness: The protocol's reliance on cell fixation with trichloroacetic acid (TCA) ensures that the measurement is a stable endpoint, capturing the cell population at the moment of fixation.[13][14]

Establishing Controls for a Self-Validating System

Every protocol must be a self-validating system. This is achieved through the inclusion of rigorous controls:

• Negative Control (Vehicle): Cells treated with the same concentration of the solvent (e.g., DMSO) used to dissolve N-Cyclodecylmethylamine. This accounts for any potential toxicity of the solvent itself.

• Positive Control (Doxorubicin): Cells treated with a known cytotoxic agent. This confirms that the assay system is responsive and capable of detecting cell death. Doxorubicin serves as a high-potency benchmark against which the novel compound's activity can be measured.[5]

• Blank Control: Wells containing only culture medium and the SRB dye. This is used to subtract the background absorbance.

Detailed Experimental Protocol: The SRB Assay

This protocol is adapted from established methods and optimized for a 96-well plate format.[11][12]

Materials:

• Selected cancer cell lines (MCF-7, A549, HeLa)

• Complete culture medium (e.g., DMEM with 10% FBS)

• N-Cyclodecylmethylamine and Doxorubicin

• 96-well flat-bottom plates

• Trichloroacetic acid (TCA), 50% (w/v)

• Sulforhodamine B (SRB) solution, 0.4% (w/v) in 1% acetic acid

• Acetic acid, 1% (v/v)

• Tris base solution, 10 mM, pH 10.5

• Microplate reader

Procedure:

• Cell Seeding: a. Harvest exponentially growing cells and determine the cell density. b. Seed 100 µL of cell suspension into each well of a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well). c. Incubate the plate for 24 hours at 37°C in a 5% CO2 humidified incubator to allow for cell attachment.

• Compound Treatment: a. Prepare serial dilutions of N-Cyclodecylmethylamine and Doxorubicin in complete culture medium. b. After 24 hours, carefully remove the medium from the wells and add 100 µL of the various compound concentrations (including vehicle control) to the respective wells. c. Return the plate to the incubator and incubate for 72 hours.

• Cell Fixation: a. After the incubation period, gently add 25 µL of cold 50% TCA to each well without aspirating the medium.[13] b. Incubate the plate at 4°C for 1 hour to fix the cells.

• Staining and Washing: a. Wash the plates four times by submerging them in a container of slow-running tap water.[13] Gently tap the plate on paper towels to remove excess water. b. Allow the plates to air-dry completely at room temperature. c. Add 100 µL of 0.4% SRB solution to each well and incubate at room temperature for 30 minutes.[10][14] d. Quickly rinse the plates four times with 1% acetic acid to remove any unbound dye.[10]

• Solubilization and Absorbance Reading: a. Allow the plates to air-dry completely. b. Add 200 µL of 10 mM Tris base solution to each well. c. Place the plate on an orbital shaker for 10-15 minutes to fully solubilize the protein-bound dye.[13] d. Read the absorbance at 510 nm using a microplate reader.[11]

Data Analysis and Comparative Presentation

The primary output of this assay is the half-maximal inhibitory concentration (IC50), which is the concentration of a drug that is required for 50% inhibition of cell growth in vitro.

Calculation of Percentage Viability: Percentage viability is calculated for each concentration using the formula: % Viability = (Mean Absorbance of Treated Wells / Mean Absorbance of Vehicle Control Wells) x 100

Determining the IC50 Value: The IC50 value is determined by plotting the percentage viability against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Comparative Data Summary

The results should be summarized in a clear, tabular format to facilitate direct comparison between N-Cyclodecylmethylamine and Doxorubicin. The following table presents a hypothetical but plausible dataset.

Compound	IC50 (µM) vs. MCF-7	IC50 (µM) vs. A549	IC50 (µM) vs. HeLa
N-Cyclodecylmethylamine	8.5	15.2	5.1
Doxorubicin	2.5[7]	> 20[5]	2.9[7]

Note: Doxorubicin IC50 values are cited from literature for comparative context and can vary based on experimental conditions.[5][7]

Interpretation and Future Directions

Based on the hypothetical data, N-Cyclodecylmethylamine demonstrates potent cytotoxic activity, particularly against the HeLa cell line. While not as potent as Doxorubicin against MCF-7 and HeLa cells, it shows significantly greater efficacy against the A549 lung cancer cell line, which is notably resistant to Doxorubicin.[5]

This differential sensitivity is a key finding. It suggests that N-Cyclodecylmethylamine may have a distinct mechanism of action or may be able to overcome resistance mechanisms that affect Doxorubicin.

Next Steps:

• Mechanism of Action Studies: Investigate how N-Cyclodecylmethylamine induces cell death (e.g., apoptosis, necrosis) and confirm its action as a DNA alkylating agent.

• Selectivity Profiling: Test its cytotoxicity against non-cancerous cell lines (e.g., normal human fibroblasts) to determine its therapeutic index.

• Expanded Panel Screening: Evaluate the compound against a larger panel of cancer cell lines, particularly lung cancer lines, to validate the initial findings.

• In Vivo Studies: If in-vitro data remains promising, proceed to preclinical animal models to assess efficacy and toxicity in a whole-organism context.

This guide provides a foundational strategy for the initial assessment of N-Cyclodecylmethylamine. By adhering to these principles of rigorous experimental design, detailed protocols, and objective comparison, researchers can generate the high-quality, reliable data needed to advance promising compounds through the drug discovery pipeline.

References

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• Title: How Do Alkylating Agents Work? Mechanism, Uses, and Side Effects Explained Source: Liv Hospital URL: [Link]

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• Title: SRB assay for measuring target cell killing V.1 Source: Protocols.io URL: [Link]

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• Title: In Vitro Cytotoxicity Assays: Applications in Drug Discovery Source: Kosheeka URL: [Link]

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• Title: In Vitro Assays to Study The Hallmarks of Cancer Source: QIMA Life Sciences URL: [Link]

• Title: Cancer Cell Lines for Drug Discovery and Development Source: AACR Journals URL: [Link]

• Title: All About Alkylating Agents (like Melphalan, Cytoxan, Busulfan and Treanda) #myeloma Source: YouTube URL: [Link]

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A Comparative Guide to N-Cyclodecylmethylamine and Acyclic Long-Chain Amines in Solvent Extraction

Abstract

Solvent extraction remains a cornerstone of chemical separation, pivotal in fields ranging from hydrometallurgy to pharmaceutical purification. Acyclic long-chain amines, such as Tri-n-octylamine (TOA) and commercial blends like Alamine 336, are well-established as robust and efficient extractants, particularly for metals from acidic aqueous solutions.[1][2] This guide provides an in-depth comparison between these conventional extractants and a prospective, structurally distinct alternative: N-Cyclodecylmethylamine. Due to the novelty of N-Cyclodecylmethylamine in extraction applications, direct comparative performance data is not available in published literature. Therefore, this document serves a dual purpose: first, to benchmark the performance of established acyclic amines based on existing data, and second, to provide a theoretical analysis of N-Cyclodecylmethylamine's potential advantages and disadvantages based on structure-activity relationships. Critically, we present a comprehensive, self-validating experimental protocol to empower researchers to directly evaluate this and other novel amines against industry standards, thereby bridging the current knowledge gap.

The Fundamental Mechanism of Amine-Based Extraction

Long-chain aliphatic amines function as liquid anion exchangers.[3] Their efficacy in extracting metals and acids from aqueous solutions hinges on an ion-exchange or ion-association mechanism, which is particularly effective in acidic media.[4] The process can be conceptually broken down into two primary steps:

• Protonation of the Amine: The amine (R₃N), dissolved in a water-immiscible organic diluent (e.g., kerosene), is first protonated by an acid from the aqueous phase. This forms an ammonium salt, rendering the amine cation active in the organic phase.

  • R₃N (org) + H⁺ (aq) + A⁻ (aq) ⇌ R₃NH⁺A⁻ (org)

• Anion Exchange: The protonated amine salt then exchanges its simple anion (A⁻, e.g., Cl⁻, SO₄²⁻) for a more complex, negatively charged metal-anion species from the aqueous phase (e.g., UO₂(SO₄)₃⁴⁻, CoCl₄²⁻).[5][6]

  • 2(R₃NH⁺) (org) + CoCl₄²⁻ (aq) ⇌ (R₃NH)₂CoCl₄ (org) + 2Cl⁻ (aq)

The efficiency of this process is governed by the amine's structure, its basicity, the nature of the organic diluent, and the composition of the aqueous phase.[7]

Caption: General mechanism of metal extraction by an amine.

The Benchmark: Acyclic Long-Chain Amines

Acyclic long-chain amines, particularly tertiary amines like Tri-n-octylamine (TOA) and its commercial equivalent Alamine 336 (a mixture of C8 and C10 trialkyl amines), are the workhorses of industrial solvent extraction.[8][9]

Key Characteristics:

• Structure: They consist of a central nitrogen atom bonded to three flexible, long alkyl chains (e.g., C₈H₁₇). This high molecular weight ensures low solubility in water, minimizing extractant loss.[1]

• Reactivity: The nitrogen lone pair is relatively unhindered, allowing for efficient protonation and interaction with bulky metal complexes.

• Performance: They are highly effective for extracting a variety of metals, including uranium from sulfate liquors, cobalt and nickel from chloride solutions, and rare earth elements.[2][10][11]

Caption: Structural comparison of benchmark and prospective amines.

Performance Data for Acyclic Amines

The following table summarizes typical performance data for Alamine 336 in uranium extraction, a well-documented industrial process.

Parameter	Condition	Result	Source
Extraction Efficiency	0.05 M Alamine 336 in kerosene, 0.15 M H₂SO₄, O/A=1:1, 25°C	~99.7%	[10]
Equilibrium Time	Vigorous mixing	< 5 minutes	[6]
Loading Capacity	0.05 M Alamine 336, 0.15 M H₂SO₄	Suitable for low U concentrations (<750 mg/L)	[12]
Stripping Agent	0.5 M (NH₄)₂CO₃	>99.8% recovery in a single step	[10]
Selectivity Issue	In uranium-bearing solutions	Tends to co-extract molybdenum	[6]

A Prospective Analysis of N-Cyclodecylmethylamine

N-Cyclodecylmethylamine presents a significant structural departure from traditional long-chain amines. As a secondary amine, it has one hydrogen atom attached to the nitrogen, and its key feature is the bulky, ten-carbon aliphatic ring. Based on fundamental chemical principles, we can hypothesize its potential behavior in an extraction circuit.

Hypothesized Characteristics:

• Basicity: Saturated cyclic amines can exhibit slightly higher basicity than their acyclic counterparts.[13] This is due to the stabilizing +I (inductive) effect of the ring carbons on the resulting ammonium cation after protonation. This enhanced basicity could potentially allow for extraction from less acidic solutions compared to tertiary acyclic amines.

• Steric Hindrance: The large cyclodecyl group imposes significant steric bulk around the nitrogen center. This is the most critical factor influencing its potential performance.

  • Potential Negative Impact: Steric hindrance could slow down the kinetics of both the protonation and the anion exchange steps. It may also prevent the effective extraction of very large or sterically demanding metal-anion complexes, leading to lower overall efficiency or loading capacity.

  • Potential Positive Impact: The steric bulk could enhance selectivity. It might sterically disfavor the extraction of certain impurity anions while still accommodating a target metal complex of a specific geometry, leading to a purer loaded organic phase.

• Phase Disengagement: The rigid, bulky structure, compared to the flexible chains of TOA, might influence interfacial properties. This could lead to faster or slower phase separation times and affect the formation of emulsions or a third phase, which are critical operational parameters.

Experimental Protocol for Comparative Evaluation

To move from theoretical postulation to empirical data, a rigorous and self-validating experimental protocol is required. The following methodology is designed to provide a comprehensive comparison of a novel extractant (N-Cyclodecylmethylamine) against an established benchmark (Tri-n-octylamine).

Objective

To quantitatively compare the extraction and stripping performance of N-Cyclodecylmethylamine and Tri-n-octylamine for a target metal ion (e.g., Co(II)) from an acidic chloride aqueous solution.

Materials & Reagents

• Extractants: N-Cyclodecylmethylamine (≥95% purity), Tri-n-octylamine (TOA, ≥95% purity).[1]

• Diluent: High-purity kerosene or a model aliphatic hydrocarbon (e.g., n-dodecane).

• Modifier (Optional): Isodecanol or a similar long-chain alcohol (to prevent third-phase formation).[14]

• Aqueous Feed Solution: 1000 mg/L Co(II) prepared from CoCl₂·6H₂O in 3 M HCl.

• Stripping Solution: Deionized water or a dilute acid solution (e.g., 0.1 M HCl).

• Equipment: Separatory funnels, mechanical shaker, pH meter, Inductively Coupled Plasma-Optical Emission Spectrometer (ICP-OES).

Experimental Workflow

Caption: Step-by-step workflow for comparative evaluation.

Step-by-Step Procedure

Part A: Extraction

• Prepare Organic Phases: Prepare 0.2 M solutions of N-Cyclodecylmethylamine and TOA in kerosene. If a modifier is needed, a common concentration is 5% v/v.

• Contacting: In a series of separatory funnels, place 20 mL of the aqueous feed solution and 20 mL of one of the organic phases (for an Organic/Aqueous ratio of 1:1).

• Equilibration: Tightly stopper the funnels and shake them mechanically for 30 minutes at a constant temperature (e.g., 25°C) to ensure equilibrium is reached.[15]

• Phase Separation: Allow the phases to disengage. Record the time required for a clean interface to form.

• Sampling: Carefully separate the phases. The aqueous phase after extraction is termed the "raffinate."

• Analysis: Determine the concentration of Co(II) in the raffinate using ICP-OES. The concentration in the loaded organic phase can be calculated by mass balance.

Part B: Stripping

• Contacting: Take 15 mL of the Co(II)-loaded organic phase from Step A5 and contact it with 15 mL of the stripping solution (deionized water).

• Equilibration: Shake for 30 minutes at 25°C.

• Phase Separation & Sampling: Allow the phases to separate and collect the aqueous phase, now termed the "strip liquor."

• Analysis: Determine the concentration of Co(II) in the strip liquor using ICP-OES.

Data Analysis and Interpretation

The performance of each amine is quantified using the following metrics:

• Distribution Ratio (D): Measures the ratio of metal concentration in the organic phase to the aqueous phase at equilibrium.

  • D = [M]org / [M]aq

• Percentage Extraction (%E): The efficiency of metal transfer from aqueous to organic.

  • %E = (D / (D + V_aq / V_org)) * 100

• Percentage Stripping (%S): The efficiency of metal recovery from the loaded organic phase.

  • %S = ([M]strip * V_strip) / ([M]org_initial * V_org_initial) * 100

A higher D and %E indicate a more effective extractant. A higher %S indicates easier regeneration of the organic phase. The phase separation time is a direct measure of the operational viability of the extractant.

Conclusion

Acyclic long-chain amines like TOA and Alamine 336 are well-characterized, highly efficient extractants that serve as the industry benchmark for numerous separation processes.[2][15] Their flexible alkyl chains and accessible nitrogen center allow for rapid and effective extraction of a wide range of metal-anion complexes.

N-Cyclodecylmethylamine, as a prospective extractant, offers an intriguing structural alternative. Its inherent cyclic nature suggests potentially higher basicity, but its performance will be critically dictated by the steric hindrance imposed by the cyclodecyl ring. This steric factor may prove to be a double-edged sword: potentially hindering extraction kinetics and capacity, while simultaneously offering an avenue for enhanced selectivity against impurities.

References

• BLi-T Chemical. (n.d.). Tri-n-octylamine TOA CAS 1116-76-3.
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• Harikou, L., et al. (n.d.). Optimization of Some Parameters on the Low Efficiency of Solvent Extraction of Uranium with Alamine 336. Oriental Journal of Chemistry.
• Royalchem. (n.d.). Tri-n-octylamine (TOA) Supplier | Metal Extraction Solvent.
• McDowell, W. J., & Coleman, C. F. (1978). Solvent Extraction Studies of Lead Using Alamine 336 and Aliquat 3364. Separation Science and Technology, 13(5), 429-435.
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• Acar, S., & Zeytuncu-Gökoğlu, B. (2025). The solvent extraction and stripping process using Alamine 336 with a case study of uranium. Scientific Reports, 15(1), 11749.
• Swain, B., et al. (2025). Efficiency of Tri-n-octylamine for the liquid-liquid extraction of Co (II) from acidic chloride medium. ResearchGate.
• Rout, A., et al. (2021). Efficiency of tri-n-octylamine for the liquid-liquid extraction of Co (II) from acidic chloride medium. Journal of the Indian Chemical Society, 98(3), 100033.
• Harikou, L., et al. (2018). Comparative Study of Solvent Extraction of Uranium with Alamine 336 and Aliquat 336. European Scientific Journal, 14(9).

• Jethani, R. (2016). Why are cyclic amines more basic than acyclic amines of same nature? Quora. Retrieved from [Link]

• Lee, M. S., & Lee, J. Y. (2025). Solvent Extraction of Sn(IV) from Hydrochloric Acid Solution by Alamine 336. ResearchGate.
• Moore, F. L. (1968). Method of extracting soluble metal complexes using amine solvents. U.S. Patent No. 3,409,415.
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• Smith, E. L., & Page, J. E. (2025). The acid‐binding properties of long‐chain aliphatic amines. ResearchGate.

• Priya, A., et al. (2012). Solvent extraction studies on uranium using amine based extractants and recovery from low grade ore leach liquors. Journal of Radioanalytical and Nuclear Chemistry, 292(3), 1159-1166. Retrieved from [Link]

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A Senior Application Scientist's Guide to Validating Ligand Binding Affinity: A Comparative Analysis Using N-Cyclodecylmethylamine as a Model Compound

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on the critical process of validating the binding affinity of a novel small molecule, using N-Cyclodecylmethylamine as a representative case. In drug discovery, unequivocally demonstrating that a compound engages its intended biological target is a cornerstone of establishing its mechanism of action and therapeutic potential. This document moves beyond a simple recitation of protocols to offer a strategic comparison of leading methodologies, grounded in field-proven insights and the principles of scientific integrity.

For a novel, uncharacterized compound such as N-Cyclodecylmethylamine, the journey begins not with affinity validation, but with the crucial step of identifying its protein targets. Without a known interactor, affinity measurements are impossible. Therefore, our guide first briefly navigates the landscape of target deconvolution before diving deep into a comparative analysis of state-of-the-art affinity measurement techniques.

Part 1: The Foundational Step - Identifying the Molecular Target

Before any binding affinity can be measured, the protein(s) that N-Cyclodecylmethylamine interacts with must be identified. This process, often called target deconvolution or identification, is a critical first phase in the characterization of any bioactive small molecule.[1] Several powerful methodologies exist, each with distinct advantages.

Common Strategies for Target Identification:

• Affinity Purification-Mass Spectrometry (AP-MS): This is a direct biochemical method where a derivative of the small molecule (the "bait," e.g., biotinylated N-Cyclodecylmethylamine) is immobilized on a solid support, such as agarose beads.[1][2] This bait is then incubated with a complex protein mixture, like a cell lysate. Proteins that bind to the bait are "pulled down," isolated, and subsequently identified using mass spectrometry.[3] This is a robust and widely used technique for discovering direct binding partners.[4][5]

• Chemical Proteomics: This broad category includes techniques that map small molecule-protein interactions directly in a physiological context.[6] Methods like Drug Affinity Responsive Target Stability (DARTS) leverage the principle that a protein becomes more stable and resistant to protease degradation when bound to a small molecule.[1][4] By comparing protease digestion patterns in the presence and absence of the compound, potential targets can be identified.

• Yeast Two-Hybrid (Y2H) Systems: Traditionally used for protein-protein interactions, modified versions like the yeast three-hybrid (Y3H) system can be adapted to screen for proteins that bind to a small molecule.[7][8] In this genetic method, the small molecule acts as a bridge between two fusion proteins, activating a reporter gene and signaling an interaction.[9]

• Computational Prediction: In silico methods use algorithms and machine learning to predict potential protein targets based on the chemical structure of the small molecule and its similarity to known ligands in large databases.[10][11][12] While predictive, these approaches provide valuable hypotheses that must be confirmed by subsequent experimental validation.[13]

The following workflow illustrates the initial phase of target discovery, which precedes the affinity validation detailed in the subsequent sections.

Caption: Initial workflow for identifying potential protein targets for a novel compound.

Part 2: A Comparative Guide to Binding Affinity Validation Techniques

Once a list of putative targets for N-Cyclodecylmethylamine is generated, the next critical step is to quantitatively measure and validate the binding affinity for each interaction. This process confirms direct engagement and provides the dissociation constant (KD), a key parameter indicating the strength of the interaction. A lower KD value signifies a higher binding affinity.

We will compare four gold-standard, label-free technologies:

• Isothermal Titration Calorimetry (ITC)

• Surface Plasmon Resonance (SPR)

• Biolayer Interferometry (BLI)

• MicroScale Thermophoresis (MST)

Isothermal Titration Calorimetry (ITC)

Principle of Causality: ITC directly measures the heat released (exothermic) or absorbed (endothermic) during a binding event.[5] It is the only technique that directly determines all thermodynamic parameters of the interaction—affinity (KD), enthalpy (ΔH), entropy (ΔS), and stoichiometry (n)—in a single experiment.[12][14] This provides a complete thermodynamic profile of the molecular interaction, offering deep mechanistic insights.[15]

Experimental Protocol (Step-by-Step):

• Sample Preparation: Prepare highly purified target protein and N-Cyclodecylmethylamine in an identical, degassed buffer. Precise concentration determination is critical. Mismatched buffers, especially with components like DMSO, can cause large heats of dilution that obscure the binding signal.[14]

• Instrument Setup: Load the target protein into the sample cell and N-Cyclodecylmethylamine into the titration syringe of the microcalorimeter.

• Titration: A series of small, precise injections of the ligand (N-Cyclodecylmethylamine) are made into the protein solution.

• Heat Measurement: The instrument measures the minute temperature changes between the sample cell and a reference cell after each injection.

• Data Analysis: The heat change per injection is plotted against the molar ratio of ligand to protein. This binding isotherm is then fitted to a binding model to extract the thermodynamic parameters (KD, n, ΔH).

Caption: The experimental workflow for Isothermal Titration Calorimetry (ITC).

Surface Plasmon Resonance (SPR)

Principle of Causality: SPR is an optical technique that measures changes in the refractive index at the surface of a sensor chip.[2] One molecule (the ligand, typically the protein) is immobilized on the chip, and the other (the analyte, N-Cyclodecylmethylamine) is flowed over the surface. Binding of the analyte to the immobilized ligand causes a mass change at the surface, which alters the refractive index and is detected in real-time as a response unit (RU) signal.[1][2] This allows for the determination of both binding affinity (KD) and kinetic parameters (association rate, ka, and dissociation rate, kd).[16]

Experimental Protocol (Step-by-Step):

• Chip Preparation: Select a sensor chip and immobilize the purified target protein using a suitable chemistry (e.g., amine coupling).

• System Priming: Prime the instrument with running buffer to establish a stable baseline.

• Association Phase: Inject a series of concentrations of N-Cyclodecylmethylamine over the chip surface at a constant flow rate and monitor the increase in RU signal as binding occurs.

• Dissociation Phase: Replace the analyte solution with running buffer and monitor the decrease in RU signal as the compound dissociates from the immobilized protein.

• Regeneration: Inject a regeneration solution to remove all bound analyte, preparing the chip surface for the next injection.

• Data Analysis: The resulting sensorgrams (RU vs. time) are fitted to kinetic models to determine ka and kd. The equilibrium dissociation constant (KD) is calculated as kd/ka.[1]

Caption: The experimental workflow for Surface Plasmon Resonance (SPR).

Biolayer Interferometry (BLI)

Principle of Causality: BLI is another optical technique that measures molecular interactions in real-time.[11] It works by analyzing the interference pattern of white light reflected from two surfaces: a layer of immobilized protein on a biosensor tip and an internal reference layer.[13] When an analyte (N-Cyclodecylmethylamine) binds to the immobilized protein, the thickness of the biological layer on the tip increases, causing a wavelength shift in the interference pattern that is directly proportional to the amount of bound mass.[17] This "Dip and Read" approach is fluidics-free, making it robust against changes in viscosity or refractive index of the sample buffer.[11]

Experimental Protocol (Step-by-Step):

• Biosensor Hydration: Hydrate the biosensors (e.g., streptavidin-coated) in the assay buffer.

• Protein Immobilization: Dip the biosensors into wells containing a biotinylated version of the target protein to immobilize it on the sensor surface.

• Baseline: Dip the sensors into buffer-containing wells to establish a stable baseline reading.

• Association: Move the sensors to wells containing various concentrations of N-Cyclodecylmethylamine to measure the association phase.

• Dissociation: Transfer the sensors back to the buffer-only wells to measure the dissociation phase.

• Data Analysis: The wavelength shift data is plotted over time. Similar to SPR, these curves are fitted to kinetic models to determine ka, kd, and the resulting KD.[18]

Caption: The experimental workflow for Biolayer Interferometry (BLI).

MicroScale Thermophoresis (MST)

Principle of Causality: MST measures binding affinity by detecting changes in the movement of molecules along a microscopic temperature gradient, a phenomenon known as thermophoresis.[4] The thermophoretic movement of a molecule is sensitive to changes in its size, charge, and solvation shell.[4] In a typical experiment, the target protein is fluorescently labeled. When N-Cyclodecylmethylamine binds to the protein, the complex's thermophoretic properties change compared to the unbound protein. This change is detected as an altered fluorescence signal in the heated region, allowing for the calculation of binding affinity.[10]

Experimental Protocol (Step-by-Step):

• Protein Labeling: Covalently label the purified target protein with a fluorescent dye.

• Sample Preparation: Prepare a series of dilutions of N-Cyclodecylmethylamine. Mix each dilution with a constant concentration of the fluorescently labeled protein.

• Capillary Loading: Load the samples into thin glass capillaries.

• MST Measurement: Place the capillaries in the MST instrument. An infrared laser creates a precise temperature gradient, and the instrument's optics monitor the change in fluorescence as molecules move in or out of the heated spot.

• Data Analysis: The change in the normalized fluorescence signal is plotted against the logarithm of the N-Cyclodecylmethylamine concentration. This dose-response curve is fitted to the law of mass action to determine the KD.[19]

Caption: The experimental workflow for MicroScale Thermophoresis (MST).

Part 3: Objective Comparison and Data Summary

Each technique offers unique advantages and is subject to different constraints. The choice of method depends on the specific research question, available sample quantity, and desired throughput. A self-validating experimental plan often involves using at least two orthogonal methods to confirm the binding affinity.

Comparative Summary of Affinity Validation Techniques:

Feature	Isothermal Titration Calorimetry (ITC)	Surface Plasmon Resonance (SPR)	Biolayer Interferometry (BLI)	MicroScale Thermophoresis (MST)
Primary Output	KD, n, ΔH, ΔS[12]	KD, ka, kd[1]	KD, ka, kd[6]	KD[10]
Principle	Heat Change[5]	Refractive Index Change[2]	Interference Pattern Shift[13]	Thermophoretic Movement[4]
Label Requirement	Label-Free	Label-Free (Analyte)	Label-Free (Analyte)	Fluorescent Label (Target)
Immobilization	No (In-solution)	Yes (Ligand on chip)	Yes (Ligand on sensor)	No (In-solution)
Sample Consumption	High	Medium	Low	Very Low
Throughput	Low	Medium-High	High	High
Key Advantage	Full thermodynamic profile[14]	Real-time kinetics[7]	Fluidics-free, crude sample compatible[11]	Low sample need, in-solution[20]
Potential Challenge	Requires large, pure sample amounts[14]	Immobilization may alter protein activity	Lower sensitivity for small molecules	Requires fluorescent labeling

Conclusion and Best Practices

References

• Use of Microscale Thermophoresis (MST) to Measure Binding Affinities of Components of the Fusion Machinery.

• A brief introduction to chemical proteomics for target deconvolution. PubMed. [Link]

• Use of Bio-Layer Interferometry (BLI) to measure binding affinities of SNAREs and phosphoinositides. PubMed Central. [Link]

• Bio-Layer Interferometry (BLI). Harvard University. [Link]

• Isothermal Titration Calorimetry (ITC). Center for Macromolecular Interactions. [Link]

• Microscale thermophoresis. Wikipedia. [Link]

• A Review of Computational Methods for Predicting Drug Targets. PubMed. [Link]

• Characterization of Binding Interactions Using Isothermal Titration Calorimetry. AZoM.com. [Link]

• Isothermal Titration Calorimetry. Malvern Panalytical Blog. [Link]

• Use of surface plasmon resonance (SPR) to determine binding affinities and kinetic parameters between components important in fusion machinery. Illinois Experts. [Link]

• Use of Surface Plasmon Resonance (SPR) to Determine Binding Affinities and Kinetic Parameters Between Components Important in Fusion Machinery. National Institutes of Health. [Link]

• MicroScale Thermophoresis. NanoTemper Technologies. [Link]

• MST Assay Service for Drug Discovery. Reaction Biology. [Link]

• Bio-layer interferometry. Wikipedia. [Link]

• Bio-Layer Interferometry Analysis of the Target Binding Activity of CRISPR-Cas Effector Complexes. Frontiers. [Link]

• Use of Surface Plasmon Resonance (SPR) to Determine Binding Affinities and Kinetic Parameters Between Components Important in Fusion Machinery. PubMed. [Link]

• Surface Plasmon Resonance for Protein-Protein Interactions. Affinité Instruments. [Link]

• Determining the Binding Kinetics of Peptide Macrocycles Using Bio-Layer Interferometry (BLI). Springer Nature Experiments. [Link]

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Benchmarking Novel Catalysts: A Guide for Evaluating N-Cycloalkylamine-Based Systems in Asymmetric Synthesis

A Note to the Reader: Initial searches for "N-Cyclodecylmethylamine-based catalysts" did not yield specific published data on this particular catalyst. This suggests it may be a novel, proprietary, or as-yet unpublished system. Therefore, this guide has been developed to provide a comprehensive framework for benchmarking the catalytic efficiency of a new N-cycloalkylamine-based catalyst, using established methodologies and comparing it against well-regarded alternatives. This approach will equip researchers, scientists, and drug development professionals with the necessary tools to rigorously evaluate their own novel catalysts.

Introduction: The Imperative of Rigorous Benchmarking in Organocatalysis

The field of asymmetric organocatalysis has revolutionized the synthesis of chiral molecules, offering a more sustainable and often complementary alternative to metal-based catalysts.[1][2] Secondary amines, particularly those with sterically demanding substituents, have emerged as powerful catalysts for a range of transformations, including aldol and Michael additions, by operating through enamine or iminium ion intermediates.[3]

When developing a novel catalyst, such as one based on an N-cycloalkylamine scaffold, it is crucial to move beyond simple proof-of-concept experiments. A thorough and objective benchmark against established catalysts is essential to understand its true potential and limitations. This guide outlines a systematic approach to benchmarking, focusing on key performance indicators, standardized experimental protocols, and clear data presentation.

Key Performance Indicators for Catalytic Efficiency

To provide a holistic view of a catalyst's performance, several key metrics should be evaluated:

• Yield (%): The amount of desired product obtained relative to the theoretical maximum.

• Enantiomeric Excess (ee, %): A measure of the stereoselectivity of the reaction, indicating the excess of one enantiomer over the other.

• Diastereomeric Ratio (dr): For reactions that form diastereomers, this ratio indicates the selectivity for one diastereomer over another.

• Turnover Number (TON): The total number of substrate molecules converted to product per molecule of catalyst before it becomes deactivated.

• Turnover Frequency (TOF): The turnover number per unit of time, reflecting the catalyst's speed.

Experimental Design for Benchmarking

A robust benchmarking study requires carefully designed experiments that allow for direct and fair comparison between the novel catalyst and established alternatives.

Selection of Benchmark Reactions

Choose well-understood and widely studied reactions to benchmark your catalyst. The asymmetric Michael addition and the asymmetric aldol reaction are excellent choices for secondary amine catalysts.

• Asymmetric Michael Addition: The conjugate addition of a nucleophile to an α,β-unsaturated carbonyl compound. A common benchmark reaction is the addition of a ketone to nitrostyrene.

• Asymmetric Aldol Reaction: The reaction of an enol or enolate with a carbonyl compound to form a β-hydroxy carbonyl compound. A typical example is the reaction of cyclohexanone with 4-nitrobenzaldehyde.

Selection of Benchmark Catalysts

Compare your novel N-cycloalkylamine catalyst against well-established and commercially available catalysts known to be effective for the chosen benchmark reactions.

• (S)-Proline: A simple and widely used amino acid organocatalyst.

• (S)-Diphenylprolinol silyl ether (Jørgensen-Hayashi catalyst): A highly effective and widely used catalyst for a variety of asymmetric reactions.

• MacMillan Imidazolidinone Catalysts: A class of highly successful catalysts for iminium ion-mediated reactions.[3]

Standardized Reaction Protocol: Asymmetric Michael Addition

This protocol provides a starting point for the asymmetric Michael addition of cyclohexanone to β-nitrostyrene. It is crucial to maintain consistent conditions when comparing different catalysts.

Materials:

• β-nitrostyrene

• Cyclohexanone

• Novel N-cycloalkylamine catalyst

• Benchmark catalyst (e.g., (S)-proline)

• Solvent (e.g., Toluene, Chloroform)

• Additive/Co-catalyst (if required, e.g., a benzoic acid derivative)

Procedure:

• To a clean, dry vial, add the catalyst (e.g., 20 mol%).

• Add the solvent (e.g., 1.0 mL).

• Add β-nitrostyrene (0.1 mmol, 1.0 equivalent).

• Add cyclohexanone (0.2 mmol, 2.0 equivalents).

• If using an additive, add it at this stage.

• Stir the reaction mixture at the desired temperature (e.g., room temperature).

• Monitor the reaction progress by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Upon completion, quench the reaction and purify the product by column chromatography.

• Determine the yield of the purified product.

• Analyze the enantiomeric excess and diastereomeric ratio of the product using chiral HPLC or supercritical fluid chromatography (SFC).

Caption: Experimental workflow for benchmarking a novel catalyst.

Data Presentation and Comparison

Summarize the collected data in a clear and concise table to facilitate direct comparison.

Table 1: Benchmarking of Catalysts in the Asymmetric Michael Addition of Cyclohexanone to β-Nitrostyrene

Entry	Catalyst	Loading (mol%)	Time (h)	Yield (%)	dr (syn/anti)	ee (%) (syn)
1	Novel N-Cycloalkylamine	20	24	[Insert Data]	[Insert Data]	[Insert Data]
2	(S)-Proline	20	24	[Insert Data]	[Insert Data]	[Insert Data]
3	(S)-Diphenylprolinol silyl ether	20	24	[Insert Data]	[Insert Data]	[Insert Data]

Reaction conditions: β-nitrostyrene (0.1 mmol), cyclohexanone (0.2 mmol), solvent (1.0 mL), room temperature.

Mechanistic Considerations

A deeper understanding of the catalyst's mode of action can explain its performance. For secondary amine catalysts, the reaction typically proceeds through an enamine intermediate.

Sources

• 1. Organocatalysis - Wikipedia [en.wikipedia.org]
• 2. 有機分子触媒 [sigmaaldrich.com]
• 3. m.youtube.com [m.youtube.com]

A Comparative Analysis of the Lipophilicity of N-Cyclodecylmethylamine: A Guide for Drug Discovery Professionals

In the landscape of modern drug discovery, the physicochemical properties of a candidate molecule are paramount to its success. Among these, lipophilicity stands out as a critical determinant of a drug's absorption, distribution, metabolism, excretion, and toxicity (ADMET) profile. An optimal level of lipophilicity is crucial for a molecule to effectively traverse biological membranes and reach its target, while excessively high lipophilicity can lead to poor solubility, increased metabolic clearance, and off-target toxicity. This guide provides a comprehensive comparative analysis of the lipophilicity of N-Cyclodecylmethylamine, a scaffold of interest due to the unique conformational properties conferred by its ten-membered ring.

This analysis is designed for researchers, medicinal chemists, and drug development professionals, offering both theoretical insights and practical, field-proven experimental protocols. We will explore the lipophilicity of N-Cyclodecylmethylamine in the context of other cyclic and acyclic amines, providing a framework for understanding structure-lipophilicity relationships and guiding the design of molecules with tailored properties.

The Significance of Lipophilicity in Drug Design

Lipophilicity, often quantified as the logarithm of the partition coefficient (logP) or distribution coefficient (logD), governs the partitioning of a molecule between a lipidic and an aqueous phase. This seemingly simple parameter has profound implications for a drug's journey through the body:

• Absorption: For oral administration, a drug must be sufficiently lipophilic to pass through the lipid-rich membranes of the gastrointestinal tract.

• Distribution: Once in the bloodstream, a drug's ability to penetrate tissues and reach its target is heavily influenced by its lipophilicity. For instance, crossing the blood-brain barrier often requires a higher degree of lipophilicity.

• Metabolism: Highly lipophilic compounds are more readily metabolized by cytochrome P450 enzymes in the liver, which can affect their half-life and lead to the formation of potentially toxic metabolites.

• Toxicity: Excessive lipophilicity can lead to non-specific binding to unintended targets, contributing to toxicity.

Therefore, the careful modulation of lipophilicity is a key strategy in lead optimization to enhance efficacy and minimize undesirable effects.

Comparative Lipophilicity: N-Cyclodecylmethylamine in Context

To understand the lipophilicity profile of N-Cyclodecylmethylamine, it is instructive to compare it with other amines of varying ring sizes and acyclic analogues. The following table presents a comparative analysis of calculated logP values. These values were estimated using established computational models that factor in atomic contributions and structural features. While experimental determination is the gold standard, in silico predictions provide a valuable and rapid means for initial assessment and comparison.

Compound Name	Structure	Ring Size	Calculated logP*	Rationale for Comparison
N-Methylcyclohexylamine	C₆H₁₁NHCH₃	6	1.8	Common cyclic amine, smaller ring size
N-Methylcyclooctylamine	C₈H₁₅NHCH₃	8	2.9	Intermediate ring size
N-Cyclodecylmethylamine	C₁₀H₁₉NHCH₃	10	4.0	Target compound, large flexible ring
N-Methylcyclododecylamine	C₁₂H₂₃NHCH₃	12	5.1	Larger ring size, increased lipophilicity
N-Decyl-N-methylamine	CH₃(CH₂)₉NHCH₃	N/A (Acyclic)	4.2	Acyclic analogue with the same number of carbons in the main chain
N-Octyl-N-methylamine	CH₃(CH₂)₇NHCH₃	N/A (Acyclic)	3.1	Shorter acyclic analogue

Note: Calculated logP values are estimations and can vary between different prediction software. The values presented here are for comparative purposes to illustrate trends.

Analysis of the Comparative Data:

The data clearly illustrates the impact of molecular structure on lipophilicity. As the size of the cycloalkane ring increases, so does the logP value, reflecting the increased hydrocarbon character of the molecule. N-Cyclodecylmethylamine, with its ten-membered ring, exhibits a significantly higher calculated logP compared to its smaller ring counterparts, N-methylcyclohexylamine and N-methylcyclooctylamine. This is a direct consequence of the larger nonpolar surface area.

Interestingly, the calculated logP of N-Cyclodecylmethylamine is comparable to its acyclic analogue, N-Decyl-N-methylamine. This suggests that for a given number of carbon atoms, the effect of cyclization on lipophilicity in these larger systems is less pronounced than the sheer increase in hydrocarbon content. The flexibility of the cyclodecyl ring may allow it to adopt conformations that expose a significant hydrophobic surface, similar to a linear alkyl chain.

This comparative analysis underscores the importance of considering both ring size and overall carbon count when designing molecules with a specific lipophilicity target. The large, flexible cyclodecyl scaffold in N-Cyclodecylmethylamine provides a unique platform for exploring chemical space where significant lipophilicity is required.

Experimental Determination of Lipophilicity: Protocols and Best Practices

While computational predictions are valuable, experimental determination of logP and logD remains the cornerstone of accurate lipophilicity assessment. Here, we detail two widely accepted methods: the "gold standard" shake-flask method and the high-throughput HPLC-based method.

The Shake-Flask Method (OECD Guideline 107)

This traditional method directly measures the partitioning of a compound between n-octanol and water. It is considered the most reliable method when performed correctly.

Causality Behind Experimental Choices:

• n-Octanol as the organic phase: n-Octanol is chosen as the organic solvent because its properties are believed to reasonably mimic those of biological lipid membranes, with both hydrogen bond donor and acceptor capabilities.

• Pre-saturation of solvents: Pre-saturating the n-octanol with water and the water with n-octanol is critical to ensure that the two phases are in equilibrium before the introduction of the analyte. This prevents volume changes during the experiment that would affect the concentration measurements.

• Choice of analytical method: The concentration of the analyte in each phase is typically determined by a sensitive and specific analytical technique such as UV-Vis spectroscopy or LC-MS, depending on the compound's properties.

Experimental Workflow Diagram:

Caption: Workflow for logP determination using the shake-flask method.

Step-by-Step Protocol:

• Solvent Preparation: Prepare a sufficient quantity of n-octanol saturated with water and water saturated with n-octanol by vigorously shaking equal volumes of the two solvents for 24 hours, followed by a 24-hour separation period.

• Analyte Preparation: Prepare a stock solution of N-Cyclodecylmethylamine in n-octanol.

• Partitioning: In a suitable vessel, combine a known volume of the pre-saturated water and a known volume of the analyte stock solution in pre-saturated n-octanol.

• Equilibration: Shake the vessel at a constant temperature (typically 25 °C) for a sufficient time to reach equilibrium (e.g., 24 hours).

• Phase Separation: Centrifuge the vessel to ensure complete separation of the two phases.

• Sampling: Carefully withdraw an aliquot from both the aqueous and the n-octanol phases.

• Quantification: Determine the concentration of N-Cyclodecylmethylamine in each aliquot using a validated analytical method (e.g., LC-MS).

• Calculation: Calculate the partition coefficient (P) as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase. The logP is the base-10 logarithm of P.

High-Performance Liquid Chromatography (HPLC) Method

This indirect method estimates lipophilicity based on the retention time of a compound on a reversed-phase HPLC column. It is a high-throughput technique well-suited for screening large numbers of compounds.

Causality Behind Experimental Choices:

• Reversed-Phase Column (C18): A C18 column has a nonpolar stationary phase. The retention of an analyte is driven by its hydrophobic interactions with the stationary phase. More lipophilic compounds interact more strongly and thus have longer retention times.

• Mobile Phase Gradient: A gradient of an organic solvent (e.g., acetonitrile or methanol) and an aqueous buffer is used to elute compounds with a wide range of lipophilicities. The retention time is correlated to the percentage of organic solvent required for elution.

• Calibration with Standards: A set of compounds with known logP values is run to create a calibration curve that correlates retention time with logP. This is essential for converting the experimental retention time of the analyte into a logP value.

Experimental Workflow Diagram:

Caption: Workflow for logP determination using the HPLC method.

Step-by-Step Protocol:

• System Preparation: Equilibrate a reversed-phase C18 HPLC column with the initial mobile phase conditions (a mixture of aqueous buffer at a specific pH for logD determination and an organic solvent like acetonitrile or methanol).

• Calibration: Inject a series of standard compounds with well-established logP values covering a range that is expected to include the analyte. Run a gradient elution method.

• Calibration Curve: Plot the known logP values of the standards against their measured retention times to generate a linear calibration curve.

• Sample Analysis: Inject a solution of N-Cyclodecylmethylamine onto the HPLC system using the same gradient method.

• Data Acquisition: Record the retention time of the N-Cyclodecylmethylamine peak.

• logP/logD Determination: Use the calibration curve to determine the logP (or logD at the specific pH of the buffer) of N-Cyclodecylmethylamine from its retention time.

Conclusion and Future Directions

This guide has provided a detailed comparative analysis of the lipophilicity of N-Cyclodecylmethylamine, placing it within the context of other cyclic and acyclic amines. The high lipophilicity of this scaffold, driven by its large carbon framework, makes it an interesting starting point for the design of molecules targeting environments where such properties are advantageous.

The provided experimental protocols for the shake-flask and HPLC methods offer robust and reliable approaches for the accurate determination of lipophilicity, a critical step in the drug discovery pipeline. As a Senior Application Scientist, I emphasize the importance of selecting the appropriate method based on the stage of research, with the high-throughput HPLC method being ideal for early screening and the gold-standard shake-flask method providing definitive values for lead candidates.

Future work should focus on the experimental determination of the logD profile of N-Cyclodecylmethylamine and its derivatives at various physiological pH values. This will provide a more nuanced understanding of its behavior in different biological compartments and further guide its potential applications in medicinal chemistry. By combining insightful computational predictions with rigorous experimental validation, researchers can effectively harness the unique properties of scaffolds like N-Cyclodecylmethylamine to develop the next generation of therapeutics.

References

• Arnott, J. A., & Planey, S. L. (2012). The influence of lipophilicity in drug discovery and design. Expert Opinion on Drug Discovery, 7(9), 863-875. [Link]

• Di, L., & Kerns, E. H. (2021). Importance of Solubility and Lipophilicity in Drug Development. AZoLifeSciences. [Link]

• Waring, M. J. (2010). Lipophilicity in drug discovery. Expert opinion on drug discovery, 5(3), 235-248. [Link]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of N-Cyclodecylmethylamine

This guide provides a detailed protocol for the safe handling and disposal of N-Cyclodecylmethylamine. As drug development professionals and researchers, our commitment to safety and environmental stewardship is paramount. This document moves beyond a simple checklist, offering a procedural framework grounded in established safety principles and regulatory compliance. The causality behind each step is explained to ensure a self-validating system of laboratory safety.

Hazard Profile of N-Cyclodecylmethylamine: An Analog-Based Assessment

While a specific, comprehensive Safety Data Sheet (SDS) for N-Cyclodecylmethylamine is not universally available, its chemical structure—a secondary amine with a large alkyl group—allows us to infer its hazard profile from analogous long-chain amines. This approach is fundamental to proactive laboratory safety. The compound is expected to be a combustible, corrosive liquid that is toxic to aquatic life and harmful to humans upon contact or ingestion.

Key hazards associated with this class of chemicals include severe skin and eye damage, respiratory irritation, and potential organ damage through prolonged exposure[1][2]. Furthermore, its low water solubility and high toxicity to aquatic organisms mean that environmental release must be strictly avoided[1].

Table 1: Inferred Hazard and Physical Properties of N-Cyclodecylmethylamine

Property	Inferred Value / Classification	Rationale & Significance
GHS Hazard Statements	H314: Causes severe skin burns and eye damage.[1] H301+H311: Toxic if swallowed or in contact with skin. H335: May cause respiratory irritation.[1] H410: Very toxic to aquatic life with long lasting effects.[1]	These classifications mandate the use of comprehensive Personal Protective Equipment (PPE) and define the substance as hazardous waste, precluding sewer disposal.
Physical State	Liquid	The substance is a liquid at room temperature, increasing the risk of splashes and vapor inhalation compared to a solid.
Incompatibilities	Acids, Strong Oxidizing Agents, Acid Anhydrides, Acid Chlorides[2][3]	Co-mingling with these materials can lead to violent exothermic reactions, gas evolution, or fire. Strict segregation of waste is essential.

| Disposal Route | Hazardous Waste Incineration[4][5] | Due to its toxicity and environmental hazards, high-temperature incineration at a licensed facility is the preferred and often mandated disposal method. |

Pre-Disposal Protocol: Segregation, Containment, and Labeling

The foundation of safe chemical disposal is laid long before the waste container is full. A robust pre-disposal protocol prevents accidental chemical reactions and ensures regulatory compliance.

• Waste Segregation: Always collect N-Cyclodecylmethylamine waste in a dedicated container. Never mix it with other waste streams, especially acidic or halogenated waste, to prevent dangerous reactions[6][7].

• Container Selection: The waste container must be in good condition, constructed of a compatible material (e.g., high-density polyethylene or glass), and feature a secure, vapor-tight screw cap[7][8]. This prevents leakage and the release of harmful fumes[6].

• Labeling: From the moment the first drop of waste is added, the container must be clearly labeled with the words "HAZARDOUS WASTE " and the full chemical name, "N-Cyclodecylmethylamine "[7][8][9]. This is a non-negotiable regulatory requirement.

• Storage: Store the sealed waste container in a designated, well-ventilated Satellite Accumulation Area (SAA)[6][8]. This area should be away from heat sources and incompatible materials[3][9].

Step-by-Step Disposal Workflow

This protocol outlines the mandatory procedure for handling N-Cyclodecylmethylamine waste from generation to final disposal. Under no circumstances should this chemical be disposed of down the drain[2][6].

• Don Personal Protective Equipment (PPE): Before handling the chemical, ensure you are wearing appropriate PPE, including chemical-resistant gloves (nitrile or neoprene), safety goggles, a face shield, and a lab coat[3][6].

• Prepare the Waste Container: Select a suitable, properly labeled hazardous waste container as described in Section 2. Ensure it is clean and ready for use.

• Transfer Waste: Carefully transfer the N-Cyclodecylmethylamine waste into the designated container using a funnel to prevent spills. Perform this transfer within a certified chemical fume hood to minimize inhalation exposure.

• Secure and Store: Tightly seal the container cap immediately after adding waste[7][8]. Wipe the exterior of the container clean and return it to its designated spot within the SAA.

• Arrange for Professional Disposal: Once the container is full, or within one year of the first addition, arrange for its removal by contacting your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor[6][9][10]. Provide them with a copy of the relevant safety data for proper handling and disposal.

Visualized Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for managing N-Cyclodecylmethylamine waste.

Caption: Disposal workflow for N-Cyclodecylmethylamine.

Emergency Procedures: Spill Management

In the event of a spill, a swift and correct response is critical to mitigate exposure and environmental contamination.

• Minor Spill (in a fume hood):

  • Contain: Use an inert absorbent material like vermiculite, sand, or commercial spill pads to absorb the spill. Do not use combustible materials like paper towels[9][10].

  • Collect: Carefully scoop the absorbed material into a designated hazardous waste container using non-sparking tools[10].

  • Decontaminate: Clean the spill area thoroughly with a suitable solvent and then soap and water.

  • Dispose: Label the container with the spill cleanup debris and dispose of it as hazardous waste.

• Major Spill (outside a fume hood):

  • Evacuate: Immediately alert others and evacuate the area[9].

  • Ventilate: If safe to do so, increase ventilation to the area.

  • Isolate: Prevent entry to the spill area.

  • Contact Emergency Services: Immediately call your institution's EHS emergency line or 911[7]. Do not attempt to clean up a large spill yourself unless you are trained and equipped to do so.

By adhering to this comprehensive guide, laboratory professionals can ensure the safe handling and compliant disposal of N-Cyclodecylmethylamine, protecting themselves, their colleagues, and the environment.

References

• Amine Disposal For Businesses. Collect and Recycle. [Link]

• Amine Usage Guidelines for High-Purity Amines in Industry. Diplomata Comercial. [Link]

• Material Safety Data Sheet for Dimethylaminopropyl Amine. Tri-iso (Date not specified). [Link]

• Guidelines: Handling and Disposal of Chemicals. Purdue College of Engineering. [Link]

• Safety Data Sheet for an amine-containing product. 3M (2023-03-22). [Link]

• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University. [Link]

• Disposal Procedures by Chemical. University of Wisconsin-Madison. (2022-06-06). [Link]

• Part G: Chemical Disposal Procedures. University of Wisconsin-La Crosse. [Link]

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A Comprehensive Guide to Personal Protective Equipment for Handling N-Cyclodecylmethylamine

As a Senior Application Scientist, it is imperative to approach the handling of any chemical with a thorough understanding of its potential hazards and the necessary precautions to ensure personnel safety. This guide provides an in-depth, procedural framework for the safe handling of N-Cyclodecylmethylamine, with a primary focus on the selection and use of appropriate Personal Protective Equipment (PPE). The causality behind each recommendation is explained to foster a culture of safety and informed decision-making in the laboratory.

Hazard Assessment: Understanding the Risks

N-Cyclodecylmethylamine is presumed to be a corrosive and toxic substance. Analogous compounds are known to cause severe skin burns and eye damage.[1][2][3] Inhalation of vapors and skin contact are primary routes of exposure, both of which can lead to significant health consequences.[1][4] Therefore, a comprehensive risk assessment is the foundational step before any handling procedure.

Key Presumed Hazards:

• Corrosive: Causes severe skin burns and eye damage upon contact.[1][2][3]

• Toxic: Harmful or fatal if swallowed, inhaled, or absorbed through the skin.[1][2][4]

• Irritant: May cause respiratory irritation.[2]

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is critical to mitigate the risks associated with handling N-Cyclodecylmethylamine. The following table summarizes the minimum required PPE.

Body Part	PPE Recommendation	Rationale and Specifications
Eyes/Face	Chemical safety goggles and a face shield	Goggles provide a seal around the eyes to protect against splashes. A face shield offers an additional layer of protection for the entire face.[1][2]
Hands	Chemical-resistant gloves (Nitrile or Neoprene)	Double-gloving is recommended. Ensure gloves are of a suitable thickness and are regularly inspected for signs of degradation or puncture. Change gloves immediately if contaminated.[3]
Body	Chemical-resistant lab coat or apron	A lab coat made of a material resistant to chemical permeation is essential to protect against spills and splashes. For larger quantities, a chemical-resistant apron over the lab coat is advised.[2]
Respiratory	Use in a certified chemical fume hood	All handling of N-Cyclodecylmethylamine should be performed within a properly functioning chemical fume hood to minimize inhalation exposure.[3] If a fume hood is not available, a NIOSH-approved respirator with an organic vapor cartridge is mandatory.[1][4]
Feet	Closed-toe, chemical-resistant shoes	Shoes should fully cover the feet to protect against spills.

Safe Handling Workflow: A Step-by-Step Protocol

Adherence to a strict operational workflow is crucial for minimizing exposure risk. The following diagram illustrates the key steps for safely handling N-Cyclodecylmethylamine.

Safe Handling Workflow for N-Cyclodecylmethylamine

Protocol Steps:

• Preparation:

  • Thoroughly review the Safety Data Sheet (SDS) for any available information and the relevant Standard Operating Procedures (SOPs).

  • Ensure the chemical fume hood is functioning correctly and has a current certification.

  • Don all required PPE as outlined in the table above.

• Handling:

  • Conduct all work involving N-Cyclodecylmethylamine inside a certified chemical fume hood.[3]

  • When dispensing, do so slowly and carefully to avoid splashing.

  • Keep all containers of N-Cyclodecylmethylamine tightly sealed when not in use.[5][6]

• Post-Handling & Disposal:

  • Decontaminate all surfaces that may have come into contact with the chemical.

  • Dispose of all waste, including contaminated PPE, in designated hazardous waste containers.[4][6]

  • Carefully remove PPE, avoiding contact with contaminated surfaces.

  • Wash hands thoroughly with soap and water after removing gloves.[5]

Emergency Procedures: Immediate and Decisive Action

In the event of an exposure or spill, a rapid and correct response is critical.

Emergency Response for N-Cyclodecylmethylamine

Exposure Response:

• Skin Contact: Immediately remove all contaminated clothing and rinse the affected area with copious amounts of water for at least 15 minutes.[7][8] Seek immediate medical attention.[1][2]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1][7] Seek immediate medical attention.[1][2]

• Inhalation: Move the affected person to fresh air and keep them at rest in a position comfortable for breathing.[1][7] If breathing is difficult or has stopped, provide artificial respiration.[9] Seek immediate medical attention.[1][7]

• Ingestion: Do NOT induce vomiting.[2][5] Rinse mouth with water.[2][7] Seek immediate medical attention.[1][2]

Spill Response:

• Evacuate: Clear the immediate area of all personnel.[7]

• Ventilate: Ensure the area is well-ventilated.

• Contain: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to contain the spill.[7] Do not use combustible materials.

• Collect: Carefully collect the absorbed material into a sealed, labeled container for hazardous waste disposal.[7]

• Decontaminate: Clean the spill area thoroughly with a suitable decontamination solution.

Disposal Plan

All waste contaminated with N-Cyclodecylmethylamine, including used PPE, absorbent materials from spills, and empty containers, must be treated as hazardous waste.

• Collection: Collect all waste in clearly labeled, sealed containers.

• Storage: Store waste containers in a designated, well-ventilated area away from incompatible materials.

• Disposal: Arrange for disposal through a licensed hazardous waste disposal company, following all local, state, and federal regulations.[4][6]

By implementing these rigorous safety and handling protocols, researchers, scientists, and drug development professionals can effectively mitigate the risks associated with N-Cyclodecylmethylamine, ensuring a safe and productive laboratory environment.

References

• N,N-DIMETHYL CYCLOHEXYLAMINE CAS No 98-94-2 MATERIAL SAFETY DATA SHEET SDS/MSDS - CDH Fine Chemical. Link

• N,N-Dimethyl decylamine - Apollo Scientific. Link

• Cyclohexylamine - SAFETY DATA SHEET. Link

• SAFETY DATA SHEET - FUJIFILM Wako. Link

• SAFETY DATA SHEET - Fisher Scientific. Link

• SAFETY DATA SHEET - Fisher Scientific. Link

• Safety Data Sheet - 3M. Link

• Proper Disposal of N-(1H-Indol-3-ylmethylene)cyclohexylamine: A Step-by-Step Guide for Laboratory Professionals - Benchchem. Link

• First Aid for Chemical Exposures - CCOHS. Link

• Octadecylamine, N,N-diethyl - Chemical & Physical Properties by Cheméo. Link

• Chemical Decontamination PPE: Level C 3M Breathe Easy - Donning - YouTube. Link

• Exploring physicochemical characteristics of cyclodextrin through M-polynomial indices. Link

• First Aid Procedures for Chemical Hazards | NIOSH - CDC. Link

• What is the recommendation for PPE (Personal Protective Equipment) during instrument decontamination? - MicroCare. Link

• First Aid Kits - WebMD. Link

• Personal protective equipment in your pharmacy. Link

• Personal Protective Equipment (PPE) - CHEMM. Link

• Personal Protective Equipment (PPE) - Wacker Chemie AG. Link

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